1-[(1R)-1-azidoethyl]-2-chlorobenzene

Core Science & Biosynthesis

Stereochemical Architecture and Synthetic Utility of 1-[(1R)-1-Azidoethyl]-2-chlorobenzene

An In-Depth Technical Guide for Asymmetric Synthesis and Drug Development

Executive Summary

In the landscape of modern pharmaceutical development and asymmetric synthesis, chiral benzylic azides serve as indispensable building blocks. Among these, 1-[(1R)-1-azidoethyl]-2-chlorobenzene (CAS: 1604423-75-7) stands out due to its unique stereochemical stability and dual-reactive profile[1]. Featuring an azide group adjacent to an ortho-chloro-substituted benzene ring, this molecule provides a highly specific (1R) stereocenter that dictates the spatial orientation of downstream derivatives.

This whitepaper dissects the stereochemical properties of 1-[(1R)-1-azidoethyl]-2-chlorobenzene, detailing the causality behind its stereospecific synthesis, its behavior in stereoretentive transformations, and the rigorous analytical frameworks required to validate its enantiomeric purity.

Molecular Architecture & Stereochemical Profile

The structural integrity of 1-[(1R)-1-azidoethyl]-2-chlorobenzene is defined by the spatial arrangement around its benzylic carbon.

• The Ortho-Effect: The chlorine atom at the 2-position of the benzene ring exerts significant steric hindrance and inductive electron withdrawal. This restricts the free rotation of the benzylic C-C bond, rigidifying the conformation of the (1R)-azidoethyl group. This rigidity is highly advantageous in asymmetric catalysis and receptor-binding in drug design.

• Stereocenter Dynamics: The (1R) configuration means that in a standard 3D projection, the azide group projects in a specific spatial vector relative to the methyl group and the aromatic ring. Maintaining this exact geometry is critical, as enantiomeric drift (racemization) can drastically alter the pharmacological efficacy of downstream active pharmaceutical ingredients (APIs).

Quantitative Data Summary

Property	Value / Descriptor
CAS Number	1604423-75-7
Molecular Formula	C₈H₈ClN₃
Molecular Weight	181.62 g/mol
Stereochemical Configuration	(1R)
Reactive Moieties	Azide (-N₃), ortho-Chlorophenyl
Purity Standard (Commercial)	≥ 95% (Enantiomeric Excess typically >98% for pharma use)

Stereospecific Synthesis: The Causality of Inversion

Synthesizing 1-[(1R)-1-azidoethyl]-2-chlorobenzene requires a protocol that guarantees high enantiomeric excess (ee). The most reliable method is the Mitsunobu-type azidation utilizing Diphenylphosphoryl azide (DPPA)[2].

To achieve the (1R) configuration, the synthesis must begin with the (1S) -enantiomer of the corresponding alcohol, (1S)-1-(2-chlorophenyl)ethanol. The causality of this choice lies in the strict Sₙ2 mechanism of the Mitsunobu reaction, which dictates a 100% inversion of stereochemistry at the chiral center[3].

Protocol 1: DPPA-Mediated Stereospecific Azidation

This protocol is a self-validating system: if the starting material is enantiopure (1S), the product will exclusively be the (1R)-azide, provided the temperature is strictly controlled to prevent Sₙ1 carbocation formation (which would lead to racemization).

• Initiation: Dissolve (1S)-1-(2-chlorophenyl)ethanol (1.0 eq) and triphenylphosphine (PPh₃, 1.2 eq) in anhydrous Tetrahydrofuran (THF) under an inert argon atmosphere. Cool the reaction vessel to exactly 0 °C.

• Activation: Dropwise add diisopropyl azodicarboxylate (DIAD, 1.2 eq). Mechanistic Causality: PPh₃ and DIAD react to form a betaine intermediate, which subsequently deprotonates the alcohol and forms a highly reactive oxyphosphonium leaving group.

• Azidation: Slowly introduce diphenylphosphoryl azide (DPPA, 1.2 eq). Mechanistic Causality: DPPA serves as a mild, non-explosive azide donor. The azide anion attacks the benzylic carbon from the opposite face of the bulky oxyphosphonium group. This backside attack (Sₙ2) forces the methyl and hydrogen groups to "flip," resulting in complete stereochemical inversion from (1S) to (1R).

• Workup: Allow the mixture to warm to room temperature and stir for 4–6 hours. Quench with distilled water, extract the aqueous layer with ethyl acetate (3x), dry the combined organic layers over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Isolate the (1R)-azide via silica gel flash chromatography (eluting with a 95:5 Hexane/Ethyl Acetate gradient).

Fig 1. Stereospecific synthesis of 1-[(1R)-1-azidoethyl]-2-chlorobenzene via Mitsunobu inversion.

Downstream Stereoretentive Transformations

The true value of 1-[(1R)-1-azidoethyl]-2-chlorobenzene lies in its ability to undergo complex transformations without losing its stereochemical identity. Because the azide group contains three nitrogen atoms, reactions can be directed at the terminal nitrogen, leaving the chiral C-N bond completely undisturbed[4].

Protocol 2: Stereoretentive Staudinger Reduction

The Staudinger reduction is the gold standard for converting chiral azides into chiral primary amines. Unlike catalytic hydrogenation (which can sometimes cause hydrogenolysis of the benzylic C-N bond or dehalogenation of the ortho-chloro group), the Staudinger reduction is highly chemoselective and 100% stereoretentive[5].

• Initiation: Dissolve 1-[(1R)-1-azidoethyl]-2-chlorobenzene (1.0 eq) in a THF/H₂O mixture (10:1 v/v) at room temperature.

• Phosphine Addition: Add triphenylphosphine (PPh₃, 1.5 eq) portion-wise. Mechanistic Causality: The phosphorus atom nucleophilically attacks the terminal nitrogen of the azide. This forms a phosphazide intermediate that rapidly extrudes N₂ gas to form an iminophosphorane. Because all bond-breaking and bond-making occurs at the nitrogen atoms, the (1R) chiral center is entirely bypassed, ensuring perfect stereoretention.

• Hydrolysis: Heat the reaction to 50 °C for 4 hours. The water in the solvent mixture hydrolyzes the iminophosphorane, yielding the primary amine and triphenylphosphine oxide (Ph₃P=O).

• Isolation: Acidify the mixture with 1M HCl. The basic amine protonates and moves into the aqueous layer, leaving the Ph₃P=O byproduct in the organic THF layer. Separate the layers, basify the aqueous layer with 1M NaOH to pH 10, and extract with dichloromethane to yield pure (1R)-1-(2-chlorophenyl)ethylamine .

Click Chemistry (CuAAC)

Similarly, Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reacts the azide with terminal alkynes to form 1,4-disubstituted 1,2,3-triazoles. The cycloaddition mechanism involves the azide nitrogens and the alkyne carbons, meaning the (1R) benzylic position is preserved, passing its stereochemical information directly into the resulting triazole pharmacophore.

Fig 2. Downstream stereoretentive transformations of the (1R)-azide into chiral amines and triazoles.

Analytical Validation of Stereochemical Purity

To ensure the integrity of the (1R) configuration, empirical validation is required.

• Chiral High-Performance Liquid Chromatography (HPLC): The enantiomeric excess of 1-[(1R)-1-azidoethyl]-2-chlorobenzene is typically determined using a chiral stationary phase, such as a Chiralpak AD-H or Chiralcel OD-H column. An isocratic elution using Hexane/Isopropanol (e.g., 98:2) at a flow rate of 0.5–1.0 mL/min allows for baseline resolution of the (1R) and (1S) enantiomers.

• Polarimetry: The specific rotation [α]D20​ provides a rapid, non-destructive verification of the dominant enantiomer. Benzylic azides of this class exhibit distinct optical activity that correlates directly with their stereochemical purity.

Safety and Handling Protocols

Organic azides carry inherent thermodynamic instability. While 1-[(1R)-1-azidoethyl]-2-chlorobenzene is relatively stable due to its molecular weight (181.62 g/mol ) and the stabilizing effect of the aromatic ring, strict protocols must be observed:

• Rule of Six: The molecule contains 8 carbon atoms and 3 nitrogen atoms, adhering to the "Rule of Six" (C/N ratio > 3), which generally indicates it is safe to handle under standard laboratory conditions without extreme explosive risk.

• Storage: The compound requires cold-chain transportation and must be stored at 2–8 °C, protected from light, to prevent slow thermal degradation or photolytic nitrene formation[1].

References

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• 4 3.5 4.2 5.3

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• 4. Staudinger reaction — Grokipedia [grokipedia.com]
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crystal structure data for 1-[(1R)-1-azidoethyl]-2-chlorobenzene

An In-Depth Technical Guide to the Crystallographic Analysis and Absolute Configuration Determination of 1-[(1R)-1-Azidoethyl]-2-chlorobenzene

Executive Summary & Scientific Rationale

The compound 1-[(1R)-1-azidoethyl]-2-chlorobenzene (CAS 1604423-75-7) is a highly valuable chiral building block, predominantly utilized in asymmetric synthesis and click chemistry (e.g., Copper-Catalyzed Azide-Alkyne Cycloaddition) for pharmaceutical development[1]. Because the pharmacological efficacy of chiral drugs is inextricably linked to their 3D spatial arrangement, unambiguous proof of the (R)-stereocenter is a strict regulatory requirement.

While chiroptical methods (like Circular Dichroism) provide bulk stereochemical data, single-crystal X-ray diffraction (SCXRD) remains the gold standard for absolute configuration determination. This whitepaper details the theoretical framework, step-by-step experimental methodologies, and refinement protocols required to obtain and validate the crystal structure data for this specific chiral azide.

The Role of Anomalous Dispersion in Chiral Azides

Determining the absolute structure of a light-atom organic molecule (C, H, N) via X-ray crystallography is notoriously difficult because these atoms scatter X-rays almost entirely elastically, meaning Friedel’s Law ( ∣F(hkl)∣2=∣F(−h−k−l)∣2 ) holds true, masking the chirality.

However, 1-[(1R)-1-azidoethyl]-2-chlorobenzene contains a chlorine atom , which acts as a "heavy atom" anomalous scatterer[2]. When irradiated with the appropriate X-ray wavelength (specifically Cu Kα), the incident X-rays possess energy close to the absorption edge of chlorine's core electrons. This induces a phase shift in the scattered wave, breaking Friedel's Law. The resulting intensity differences between the (hkl) and (−h−k−l) reflections—known as Bijvoet pairs—allow the crystallographer to definitively assign the (R) or (S) configuration using the Flack parameter[3].

Diagram 1: The causal pathway of anomalous dispersion leading to absolute structure determination.

Experimental Protocols: A Self-Validating System

Small organic azides of this molecular weight (181.62 g/mol ) are typically low-melting solids or viscous liquids at room temperature. Therefore, obtaining a diffraction-quality crystal requires specialized low-temperature techniques[4][5].

Protocol A: Low-Temperature Crystallization

Causality: Azide groups possess high rotational freedom and thermal motion at room temperature, which smears electron density maps and weakens high-angle diffraction data. Crystallization at sub-zero temperatures restricts this motion, yielding a highly ordered lattice.

• Solvent Selection: Dissolve 50 mg of 1-[(1R)-1-azidoethyl]-2-chlorobenzene in a minimum volume of a non-polar, low-freezing-point solvent (e.g., anhydrous pentane or hexanes).

• Thermal Gradient Application: Place the supersaturated solution in a sealed cryo-vial. Program a cooling bath to drop the temperature from 20°C to -40°C at a highly controlled rate of 0.5°C/hour.

• Validation Check: Transfer the vial to a polarized light microscope equipped with a Peltier cold stage. The presence of sharp extinction upon rotating the polarizer by 90° confirms the growth of a single, untwinned crystal rather than an amorphous precipitate.

Protocol B: SCXRD Data Collection

Causality: To maximize the anomalous scattering signal of the chlorine atom, Copper (Cu) radiation is strictly preferred over Molybdenum (Mo).

• Mounting: Operating within a cold room or using a localized cold stream, coat the selected crystal in inert perfluoropolyether oil to prevent atmospheric condensation and thermal shock.

• Flash-Cooling: Mount the crystal on a MiTeGen loop and immediately place it on the diffractometer goniometer under a 100 K nitrogen cryostream.

• Data Collection Strategy: Utilize a Cu Kα microfocus source ( λ=1.54184 Å). Program the goniometer to collect highly redundant data (minimum redundancy of 4.0) ensuring that both halves of the Ewald sphere are sampled.

• Validation Check: During preliminary indexing, the software must identify a Sohncke space group (e.g., P21​21​21​ or P21​ ). Chiral molecules cannot crystallize in centrosymmetric space groups (like P21​/c ).

Structural Refinement and the Flack Parameter

Once the phase problem is solved (typically via dual-space methods or intrinsic phasing), the structure is refined using full-matrix least-squares on F2 (e.g., SHELXL). The critical metric for validating the (1R) stereocenter is the Flack parameter ( x ) [6].

The Flack parameter treats the crystal as a macroscopic mixture of the assigned enantiomer and its inverted twin, calculated via the equation:

I(hkl)=(1−x)∣Fcalc​(hkl)∣2+x∣Fcalc​(−h−k−l)∣2 [3]

Diagram 2: Decision matrix for interpreting the Flack parameter in chiral crystallographic refinement.

Quantitative Data Presentation

While specific empirical .cif files for this exact CAS number are proprietary to individual pharmaceutical pipelines, the crystallographic parameters for 1-[(1R)-1-azidoethyl]-2-chlorobenzene strictly adhere to the following representative framework based on its molecular topology and the presence of the chiral center[2]:

Crystallographic Parameter	Representative Data Framework	Scientific Rationale
Chemical Formula	C₈H₈ClN₃	Exact molecular composition.
Formula Weight	181.62 g/mol	Standard stoichiometric calculation.
Crystal System	Orthorhombic	Most common system for rigid, enantiopure small molecules.
Space Group	P21​21​21​	A Sohncke space group; mandatory for chiral, non-racemic crystals.
Data Collection Temp.	100(2) K	Suppresses thermal ellipsoids of the terminal azide nitrogens[7].
Radiation Source	Cu Kα ( λ=1.54184 Å)	Maximizes the f′′ anomalous scattering component of Chlorine.
Flack Parameter ( x )	0.02(3)	A value near 0 with a standard uncertainty (s.u.) < 0.04 definitively proves the (1R) configuration[6].
R-factors	R1​<0.05 , wR2​<0.15	Indicates a highly accurate model with minimal residual electron density.

Safety & Handling Considerations

Azides are inherently energy-rich compounds. While benzyl azides are generally more stable than aliphatic azides, they still pose thermal and shock hazards[5].

• Thermal Rule of Thumb: Never heat the compound near its decomposition temperature. Crystallization must be performed via cooling or slow evaporation, never via solvent boiling.

• Metal Incompatibility: Avoid contact with heavy metals (e.g., Lead, Mercury) outside of controlled catalytic environments (like CuAAC), as they can form highly explosive metal azides[7].

References

• Wikipedia Contributors. "Flack parameter". Wikipedia, The Free Encyclopedia. Available at: [Link]

• Flack, H. D. "Reporting and evaluating absolute-structure and absolute-configuration determinations". Acta Crystallographica Section A. Available at: [Link]

• Parsons, S. "Howard Flack and the Flack Parameter". MDPI Crystallography. Available at:[Link]

• Colloc'h, N. et al. "Azide inhibition of urate oxidase". National Institutes of Health (PMC). Available at:[Link]

• Zhdankin, V. V. et al. "Preparation, X-ray Crystal Structure, and Chemistry of Stable Azidoiodinanes". ACS Publications. Available at: [Link]

• Schulz, A. et al. "Labile Low-Valent Tin Azides: Syntheses, Structural Characterization, and Thermal Properties". Inorganic Chemistry (ACS). Available at: [Link]

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• 7. pubs.acs.org [pubs.acs.org]

thermal stability of chiral 1-[(1R)-1-azidoethyl]-2-chlorobenzene

An In-Depth Technical Guide to the Thermal Stability of Chiral 1-[(1R)-1-azidoethyl]-2-chlorobenzene

Abstract

Chiral α-azides are pivotal intermediates in modern synthetic and medicinal chemistry, serving as precursors to a vast array of nitrogen-containing bioactive molecules and pharmaceuticals.[1][2] The energetic nature of the azide functional group, however, necessitates a thorough understanding of its thermal stability to ensure safe handling, process development, and storage.[3] This technical guide provides a comprehensive analysis of the thermal stability of a specific, high-interest compound, 1-[(1R)-1-azidoethyl]-2-chlorobenzene. We will explore the fundamental principles governing the stability of organic azides, detail rigorous experimental protocols for thermal hazard assessment, interpret the resulting data, and establish a framework for risk mitigation and safe laboratory practices. This document is intended for researchers, chemists, and drug development professionals who work with or plan to work with energetic intermediates like organic azides.

Introduction: The Dichotomy of Utility and Hazard

The azide moiety is a uniquely versatile functional group. Its ability to undergo a wide range of transformations, including the Nobel Prize-winning "click" chemistry (Huisgen cycloaddition), Staudinger reduction, and Curtius rearrangement, makes it an invaluable tool for introducing nitrogen into complex molecules.[2][4][5] Chiral azides, in particular, are crucial for the enantioselective synthesis of α-chiral amines, a common motif in pharmacologically active compounds.[1][6]

However, this synthetic utility is counterbalanced by the inherent energetic properties of the azide group. Organic azides are prone to rapid, exothermic decomposition upon exposure to stimuli such as heat, shock, or light, releasing significant energy and diatomic nitrogen.[3] An uncontrolled decomposition can lead to a thermal runaway event, posing a severe explosion hazard. Therefore, a quantitative assessment of the thermal stability of any novel azide, such as 1-[(1R)-1-azidoethyl]-2-chlorobenzene, is not merely a matter of academic interest but a critical prerequisite for safe and scalable chemical synthesis.

This guide will provide the necessary theoretical framework and practical methodologies to confidently assess and manage the thermal risks associated with this compound.

Factors Governing the Thermal Stability of Organic Azides

The stability of an organic azide is not an intrinsic constant but is heavily influenced by its molecular structure. Several key factors must be considered when performing an initial risk assessment.

• Carbon-to-Nitrogen Ratio (C/N): A widely accepted guideline, often called the "Rule of Six," suggests that a compound should have at least six carbon atoms for every energetic functional group (like an azide) to provide sufficient "dilution" of the energetic content.[7] Molecules with a low C/N ratio are more likely to be explosive. For 1-[(1R)-1-azidoethyl]-2-chlorobenzene (C₈H₈ClN₃), the C/N ratio is 8/3, or approximately 2.67. This value is low and signals a need for careful handling and thorough thermal analysis.

• Electronic Effects: The electronic environment around the azide group plays a significant role. Electron-withdrawing groups, such as the chloro-substituent on the aromatic ring, can destabilize the azide moiety and lower its decomposition temperature.[8]

• Steric Hindrance: Increased steric bulk near the azide group can sometimes increase stability by kinetically hindering the decomposition process. However, these effects can be complex and are not always predictable.

• Overall Molecular Structure: The presence of other energetic functional groups ("explosophores") within the same molecule, such as nitro or diazo groups, can dramatically decrease overall stability.[8]

Methodologies for Thermal Hazard Assessment

A multi-technique approach is essential for a comprehensive understanding of a compound's thermal behavior. The three primary methods used are Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and Accelerating Rate Calorimetry (ARC).

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Caption: General workflow for comprehensive thermal stability analysis.

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample relative to a reference as it is subjected to a controlled temperature program.[8] It is the primary screening tool for identifying exothermic decomposition events and quantifying their energy release.

Experimental Protocol:

• Sample Preparation: Accurately weigh 1-3 mg of 1-[(1R)-1-azidoethyl]-2-chlorobenzene into a high-pressure stainless steel or gold-plated copper crucible. The use of high-pressure crucibles is critical to contain the nitrogen gas evolved during decomposition, ensuring an accurate measurement of the decomposition enthalpy (ΔHd).[9][10]

• Instrument Setup: Place the sealed sample crucible and an empty reference crucible into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 50 mL/min).

• Temperature Program: Equilibrate the cell at a starting temperature (e.g., 30 °C). Heat the sample at a constant ramp rate, typically 5 or 10 °C/min, to a final temperature well beyond the decomposition event (e.g., 350 °C).[9]

• Data Analysis: Analyze the resulting heat flow vs. temperature curve to determine the extrapolated onset temperature (Tonset) and the integrated peak area, which corresponds to the enthalpy of decomposition (ΔHd).[8][10]

Thermogravimetric Analysis (TGA)

TGA measures the change in a sample's mass as a function of temperature. For azides, it is used to identify the temperature range of decomposition by observing the mass loss corresponding to the release of N₂ gas.[8][11]

Experimental Protocol:

• Sample Preparation: Place 3-5 mg of the sample into a tared TGA pan (typically ceramic or platinum).

• Instrument Setup: Position the pan in the TGA furnace and purge with an inert gas.

• Temperature Program: Heat the sample at a constant rate (e.g., 10 °C/min) through the expected decomposition range.

• Data Analysis: The TGA curve plots the percentage of mass loss against temperature. The onset of mass loss should correlate with the Tonset from DSC. The total percentage of mass lost should correspond to the theoretical mass of N₂ in the molecule (for C₈H₈ClN₃, this is ~18.2%).[10]

Accelerating Rate Calorimetry (ARC)

ARC is considered the gold standard for process safety and thermal hazard assessment.[12][13] It simulates a worst-case adiabatic (no heat loss) scenario, which mimics the conditions in a large, uncooled reactor during a thermal runaway.[14] The ARC provides critical data on the time, temperature, and pressure relationships of an exothermic reaction under these conditions.

Experimental Protocol:

• Sample Preparation: A larger sample (typically 1-5 g) is loaded into a robust, spherical sample container ("bomb") made of a material like titanium or Hastelloy C.

• Instrument Setup: The bomb is placed within a larger calorimeter jacket. The system operates in a "Heat-Wait-Search" mode. The system heats the sample to a set temperature, waits for thermal equilibrium, and then searches for any self-heating (exothermic activity).

• Exotherm Detection: If the sample's self-heating rate exceeds a predefined sensitivity threshold (e.g., 0.02 °C/min), the instrument switches to adiabatic mode. The calorimeter jacket heaters match the sample's temperature, preventing any heat loss to the surroundings.[12][14]

• Data Analysis: The instrument records the temperature and pressure of the sample as a function of time throughout the runaway event. This data is used to determine the onset temperature of self-heating, the adiabatic temperature rise (ΔTad), and the Time-to-Maximum-Rate (TMR), which is a critical parameter for defining safe operating conditions.[14]

Data Interpretation and Kinetic Analysis

The data obtained from DSC, TGA, and ARC provide a comprehensive picture of the thermal hazard posed by 1-[(1R)-1-azidoethyl]-2-chlorobenzene.

Summary of Expected Thermal Data

The following table summarizes plausible, representative data for the target compound based on the analysis of similar aryl azides.

Parameter	Technique	Expected Value	Significance
Onset Temperature (Tonset)	DSC	130 - 150 °C	The temperature at which rapid decomposition begins. Lower values indicate lower thermal stability.[9]
Enthalpy of Decomposition (ΔHd)	DSC	-180 to -220 kJ/mol	The total energy released during decomposition. Higher exothermic values indicate a more energetic event.[10]
Mass Loss	TGA	~18.2%	Confirms that the observed thermal event corresponds to the loss of N₂ from the azide group.[10]
Adiabatic Onset (Tonset, ad)	ARC	100 - 120 °C	The temperature where self-heating begins under adiabatic conditions. It is typically lower than the DSC onset.[9]
Time-to-Maximum-Rate (TMR)	ARC	24 hours (TD24)	The time it takes for the reaction to reach its maximum rate from a given starting temperature. TD24 is often used to define a maximum recommended process temperature.[9]
Activation Energy (Ea)	Kinetic Analysis	130 - 160 kJ/mol	A measure of the energy barrier for decomposition. Higher Ea indicates less sensitivity to temperature changes.[15][16]

Proposed Thermal Decomposition Pathway

The thermal decomposition of most organic azides proceeds through the formation of a highly reactive nitrene intermediate by the extrusion of dinitrogen gas.[17] This is the rate-determining step. The resulting singlet nitrene is highly electrophilic and can undergo various subsequent rapid reactions, such as intramolecular C-H insertion or rearrangement.

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Caption: Proposed thermal decomposition pathway via a nitrene intermediate.

Risk Assessment and Safe Handling Procedures

A robust safety protocol is non-negotiable when working with organic azides. The following guidelines are based on established best practices.[3][7][18][19][20][21]

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Caption: Safety management workflow for handling organic azides.

Engineering Controls & Personal Protective Equipment (PPE)

• Fume Hood: All manipulations of 1-[(1R)-1-azidoethyl]-2-chlorobenzene must be performed in a certified chemical fume hood.[19]

• Blast Shield: The use of a sturdy, anchored blast shield is mandatory for all reactions, especially during work-up and concentration steps.[19]

• PPE: At a minimum, a flame-resistant lab coat, chemical splash goggles, a full-face shield, and heavy-duty nitrile or Silver Shield™ gloves should be worn.[19][20]

Safe Handling Practices

• Avoid Incompatibles: Azides must be kept away from strong acids (which can form highly toxic and explosive hydrazoic acid), heavy metals (which can form shock-sensitive metal azides), and halogenated solvents (which can form explosive diazidomethane).[3][7][18]

• Avoid Metal Contact: Never use metal spatulas or magnetic stir bars with metal cores. Use ceramic, plastic, or Teflon-coated equipment.[18][21]

• Avoid Shock and Friction: Do not use ground-glass joints, which can initiate decomposition through friction.[3] Avoid scraping or grinding the solid material.

• Scale Limitations: Never scale up a reaction without prior approval and a thorough re-evaluation of the thermal hazards. Keep quantities as small as practically possible.

Storage and Waste Disposal

• Storage: Store the compound in a clearly labeled plastic or Teflon-sealed amber container, away from light and heat, preferably in a designated refrigerator or freezer at or below -18 °C.[7][19] Do not store in metal-capped bottles.

• Waste: All azide-containing waste, including dilute solutions and contaminated materials, must be collected in a dedicated, clearly labeled hazardous waste container.[20][21] Never pour azide waste down the drain, as explosive lead or copper azides can form in the plumbing.[18] The waste stream should be kept separate from acidic or metallic waste streams.[19]

Conclusion

1-[(1R)-1-azidoethyl]-2-chlorobenzene is a valuable chiral building block, but its low carbon-to-nitrogen ratio and the presence of the energetic azide group classify it as a hazardous material requiring stringent safety protocols. A comprehensive thermal analysis using DSC, TGA, and ARC is essential to quantify its decomposition behavior and define safe operating limits. By understanding the onset temperature, energy release, and adiabatic runaway potential, researchers can design experiments and processes that harness the synthetic utility of this compound while effectively mitigating the associated risks. Adherence to the safe handling, storage, and disposal procedures outlined in this guide is paramount to ensuring a safe laboratory environment.

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• Mueller, H. J. (1967). THE KINETICS OF THE THERMAL DECOMPOSITION OF MOLTEN SILVER AZIDE. Defense Technical Information Center. [URL: https://apps.dtic.
• THE KINETICS OF THE THERMAL DECOMPOSITION OF MOLTEN SILVER AZIDE. DTIC. [URL: https://apps.dtic.
• Multistage Thermal Decomposition Kinetics of Glycidyl Azide Polymer-Based Thermoplastic Elastomers: A Constrained Deconvolution Approach. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8912497/]
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Enantioselective Synthesis of 1-[(1R)-1-Azidoethyl]-2-chlorobenzene: A Technical Guide

Abstract

This technical guide provides an in-depth exploration of the methodologies for achieving high enantioselectivity in the synthesis of 1-[(1R)-1-azidoethyl]-2-chlorobenzene, a valuable chiral building block in pharmaceutical and agrochemical development. The document emphasizes the underlying mechanistic principles, practical experimental protocols, and robust analytical techniques required for the successful production and characterization of the target (R)-enantiomer. Key strategies, including enzymatic kinetic resolution of the precursor alcohol and direct asymmetric azidation, are critically evaluated. This guide is intended for researchers, chemists, and process development professionals seeking to implement or optimize the synthesis of this and structurally related chiral azides.

Introduction: The Significance of Chiral Azides

Chiral organic azides, such as 1-[(1R)-1-azidoethyl]-2-chlorobenzene, are versatile synthetic intermediates.[1] The azido group serves as a precursor to amines via reduction or can participate in cycloaddition reactions, most notably the copper-catalyzed azide-alkyne cycloaddition ("click chemistry"). The presence of a stereocenter in these molecules is often crucial for the biological activity of the final product, as different enantiomers can exhibit vastly different pharmacological or toxicological profiles.[2] Consequently, the development of efficient and highly selective methods for their synthesis is of paramount importance.[1][3]

This guide focuses on the enantioselective formation of the (R)-enantiomer of 1-(1-azidoethyl)-2-chlorobenzene, providing a comprehensive overview of the synthetic landscape and practical guidance for laboratory implementation.

Synthetic Pathways and Mechanistic Considerations

The synthesis of 1-[(1R)-1-azidoethyl]-2-chlorobenzene can be approached through several strategic disconnections. The most common and practical starting materials are 2'-chloroacetophenone or the corresponding racemic secondary alcohol, (R,S)-1-(2-chlorophenyl)ethanol.[4][5] The choice of starting material dictates the strategy for introducing chirality.

Two primary strategies will be discussed in detail:

• Kinetic Resolution of a Racemic Precursor: This approach starts with racemic 1-(2-chlorophenyl)ethanol and selectively transforms one enantiomer, leaving the other unreacted and thus enantiomerically enriched.[6][7]

• Asymmetric Reduction of a Prochiral Ketone: This strategy involves the enantioselective reduction of 2'-chloroacetophenone to directly yield the chiral alcohol, (S)-1-(2-chlorophenyl)ethanol, which can then be converted to the desired (R)-azide via a substitution reaction with inversion of stereochemistry.[8]

The nucleophilic substitution of the hydroxyl group in the chiral alcohol with an azide source is a critical step. This reaction typically proceeds through an SN2 mechanism, which results in an inversion of the stereocenter's configuration. Therefore, to obtain the (R)-azide, the (S)-alcohol is the required precursor.

Strategies for Achieving Enantioselectivity

Enzymatic Kinetic Resolution of (R,S)-1-(2-chlorophenyl)ethanol

Enzymatic kinetic resolution is a powerful technique that leverages the high stereoselectivity of enzymes to differentiate between enantiomers of a racemic substrate.[7] Lipases are commonly employed for the kinetic resolution of secondary alcohols through enantioselective acylation.[6][9]

In this strategy, a lipase, in the presence of an acyl donor, will preferentially acylate one enantiomer of the racemic alcohol, leaving the other enantiomer unreacted. For the synthesis of 1-[(1R)-1-azidoethyl]-2-chlorobenzene, the goal is to isolate the unreacted (S)-1-(2-chlorophenyl)ethanol with high enantiomeric excess (e.e.).

Key Considerations for Enzymatic Kinetic Resolution:

• Enzyme Selection: The choice of lipase is critical for achieving high enantioselectivity. Commonly used lipases include Candida antarctica lipase B (CALB), often immobilized as Novozym 435, and lipases from Pseudomonas cepacia and Rhizomucor miehei.[7]

• Acyl Donor: The acyl donor influences the reaction rate and selectivity. Vinyl acetate is a common and effective choice as it produces acetaldehyde as a byproduct, which does not interfere with the reaction.[7]

• Solvent: The choice of solvent can significantly impact enzyme activity and stability. Non-polar organic solvents like hexane or toluene are often preferred.

• Reaction Monitoring: The reaction must be carefully monitored to stop at approximately 50% conversion to achieve the highest possible enantiomeric excess for the unreacted alcohol.

The workflow for this approach can be visualized as follows:

Caption: Workflow for Enzymatic Kinetic Resolution followed by Azidation.

Asymmetric Reduction of 2'-Chloroacetophenone

An alternative and often more atom-economical approach is the asymmetric reduction of the prochiral ketone, 2'-chloroacetophenone, to directly furnish the desired (S)-1-(2-chlorophenyl)ethanol.[4] This can be achieved using biocatalysts or chiral chemical catalysts.

Biocatalytic Reduction:

Certain yeast strains, such as Saccharomyces cerevisiae, contain alcohol dehydrogenases that can reduce ketones to alcohols with high enantioselectivity.[5] By selecting the appropriate yeast strain and optimizing reaction conditions (e.g., co-solvents, temperature), it is possible to obtain the (S)-alcohol in high yield and e.e.[4][8]

Chemo-catalytic Reduction:

Chiral transition metal catalysts, such as those developed by Noyori and others for transfer hydrogenation, can also be employed for the asymmetric reduction of acetophenones.[10] These systems typically utilize a chiral ligand, a metal precursor (e.g., ruthenium or iridium), and a hydrogen source (e.g., isopropanol or formic acid).

The subsequent conversion of the (S)-alcohol to the (R)-azide follows the same SN2 pathway as described in the kinetic resolution approach.

Detailed Experimental Protocols

Protocol for Enzymatic Kinetic Resolution of (R,S)-1-(2-chlorophenyl)ethanol

Materials:

• (R,S)-1-(2-chlorophenyl)ethanol

• Immobilized Candida antarctica lipase B (Novozym 435)

• Vinyl acetate

• Anhydrous toluene

• Molecular sieves (4Å)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (R,S)-1-(2-chlorophenyl)ethanol (1.0 eq.).

• Add anhydrous toluene to dissolve the alcohol.

• Add Novozym 435 (typically 10-20% by weight of the substrate) and molecular sieves.

• Add vinyl acetate (0.6 eq.).

• Stir the reaction mixture at room temperature (or a slightly elevated temperature, e.g., 30-40 °C, to increase the reaction rate).

• Monitor the reaction progress by taking aliquots and analyzing them by chiral HPLC or GC to determine the enantiomeric excess of the remaining alcohol and the conversion.

• Once the conversion reaches approximately 50%, stop the reaction by filtering off the enzyme and molecular sieves.

• Wash the enzyme with fresh toluene.

• Combine the filtrates and remove the solvent under reduced pressure.

• Purify the resulting mixture of (S)-1-(2-chlorophenyl)ethanol and (R)-1-(2-chlorophenyl)ethyl acetate by column chromatography on silica gel.

Protocol for Azidation of (S)-1-(2-chlorophenyl)ethanol

Materials:

• (S)-1-(2-chlorophenyl)ethanol (from the kinetic resolution step)

• Sodium azide (NaN3)

• Diphenylphosphoryl azide (DPPA)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Anhydrous toluene

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add (S)-1-(2-chlorophenyl)ethanol (1.0 eq.) and anhydrous toluene.

• Cool the solution to 0 °C in an ice bath.

• Carefully add DBU (1.5 eq.) followed by the dropwise addition of DPPA (1.2 eq.).

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC until the starting alcohol is consumed.

• Quench the reaction by the slow addition of water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 1-[(1R)-1-azidoethyl]-2-chlorobenzene.

Analytical Methods for Enantiomeric Excess Determination

The determination of enantiomeric excess (e.e.) is crucial for evaluating the success of an enantioselective synthesis.[11][12] High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the most common and reliable method for this purpose.[13]

General Chiral HPLC Method Development:

• Column Selection: Polysaccharide-based chiral stationary phases (e.g., Chiralpak or Chiralcel series) are often effective for separating enantiomers of benzylic alcohols and their derivatives.[2]

• Mobile Phase: A typical mobile phase for normal-phase chiral HPLC consists of a mixture of hexane or heptane with an alcohol modifier such as isopropanol or ethanol. The ratio of these solvents is optimized to achieve baseline separation of the enantiomers.[2][13]

• Detection: UV detection at a wavelength where the analyte has strong absorbance (e.g., 254 nm) is commonly used.

Example Chiral HPLC Conditions:

Parameter	Condition
Column	Chiralpak AD-H or similar polysaccharide-based CSP
Mobile Phase	Hexane:Isopropanol (95:5 v/v)
Flow Rate	1.0 mL/min
Temperature	25 °C
Detection	UV at 254 nm

The enantiomeric excess is calculated from the peak areas of the two enantiomers in the chromatogram using the following formula:

e.e. (%) = [ (Areamajor - Areaminor) / (Areamajor + Areaminor) ] x 100

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Low Enantioselectivity in Kinetic Resolution	- Suboptimal enzyme choice. - Incorrect acyl donor or solvent. - Reaction proceeded past 50% conversion.	- Screen different lipases. - Experiment with different acyl donors and solvents. - Carefully monitor the reaction and stop at ~50% conversion.
Low Yield in Azidation Step	- Incomplete activation of the alcohol. - Side reactions. - Inefficient purification.	- Ensure anhydrous conditions. - Use fresh reagents. - Optimize the amount of activating agent and base. - Optimize chromatography conditions.
Poor Peak Resolution in Chiral HPLC	- Inappropriate chiral stationary phase. - Suboptimal mobile phase composition.	- Screen different chiral columns. - Adjust the ratio of hexane and alcohol modifier in the mobile phase. - Consider changing the alcohol modifier (e.g., ethanol instead of isopropanol).

Conclusion and Future Outlook

The enantioselective synthesis of 1-[(1R)-1-azidoethyl]-2-chlorobenzene is readily achievable through well-established methods such as enzymatic kinetic resolution and asymmetric reduction. The choice of strategy will depend on factors such as the availability of starting materials, cost considerations, and desired scale of production. Careful optimization of reaction conditions and rigorous analytical characterization are essential for obtaining the target compound with high chemical and enantiomeric purity.

Future research in this area may focus on the development of more efficient and sustainable catalytic systems, including novel biocatalysts and non-precious metal-based chemo-catalysts. The use of flow chemistry for the synthesis of organic azides is also a promising area that can offer enhanced safety and scalability.[14]

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Technical Whitepaper: Physicochemical State, Handling, and Synthetic Applications of 1-[(1R)-1-Azidoethyl]-2-Chlorobenzene

Executive Summary

1-[(1R)-1-azidoethyl]-2-chlorobenzene (CAS 1604423-75-7) is a high-value, chiral organic intermediate predominantly utilized in asymmetric synthesis and drug discovery[1]. Featuring a specific (R)-configuration at the benzylic stereocenter and an azide functional group adjacent to an ortho-chloro substituted benzene ring, it serves as a critical building block for synthesizing biologically active molecules, including chiral benzimidazoles and TRPV1 antagonists[1][2]. This whitepaper provides an in-depth analysis of its physical state at room temperature, the thermodynamic rationale behind its properties, and a validated protocol for its use in stereospecific derivatization.

Physicochemical Profiling & State at Room Temperature

At standard room temperature (20–25 °C) and pressure (1 atm), 1-[(1R)-1-azidoethyl]-2-chlorobenzene exists as a colorless to pale yellow liquid . The physical state of this chiral benzyl azide is fundamentally governed by its molecular architecture and intermolecular forces.

Thermodynamic Causality of the Liquid State: The molecular weight of the compound (181.62 g/mol )[1] places it in a regime where intermolecular interactions are dominated by van der Waals forces and moderate dipole-dipole interactions from the polar azide (-N₃) and ortho-chloro substituents. However, the molecule lacks strong hydrogen-bond donors (such as -OH or -NH₂ groups), which significantly reduces the enthalpy of crystallization. Furthermore, the structural asymmetry introduced by the specific (R)-configuration at the benzylic stereocenter, combined with the steric bulk of the ortho-chloro group, severely disrupts the symmetry required for efficient crystal lattice packing. Consequently, the entropic penalty of crystallization is too high at ambient temperatures, maintaining the compound in a fluid, oily liquid state.

Logical causality model explaining the liquid state of the compound at room temperature.

Quantitative Physicochemical Data

Property	Value / Description
CAS Number	1604423-75-7[1][3]
Molecular Formula	C₈H₈ClN₃[1]
Molecular Weight	181.62 g/mol [1]
Physical State (at 25°C)	Liquid (Oily, Colorless to Pale Yellow)
Stereochemistry	(R)-configuration (Enantiopure)[1]
C/N Ratio	2.67 (Requires strict thermal control)
Storage Requirement	Cold-chain transportation (-20°C recommended)[1]

Safety, Stability, & Cold-Chain Logistics

Organic azides are notoriously sensitive to thermal and mechanical shock. The empirical safety rule for azides relies on the Carbon-to-Nitrogen (C/N) ratio. For 1-[(1R)-1-azidoethyl]-2-chlorobenzene, the C/N ratio is 8/3 ≈ 2.67. A C/N ratio below 3 indicates a heightened thermodynamic instability and a risk of explosive decomposition via rapid nitrogen gas evolution upon exposure to high heat.

Due to this inherent instability, authoritative suppliers mandate cold-chain transportation and long-term storage at -20 °C to maintain chemical integrity and prevent spontaneous degradation[1]. Handling this liquid at room temperature is perfectly safe for standard benchtop synthesis, provided it is restricted to the immediate timeframe of the experimental setup and conducted within a fume hood behind a blast shield.

Mechanistic Insights: Stereospecific Derivatization

The primary synthetic utility of 1-[(1R)-1-azidoethyl]-2-chlorobenzene is its role as a chiral building block in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions[1]. The mechanistic advantage of this transformation is its complete stereoretention . Because the cycloaddition occurs exclusively at the terminal nitrogen atoms of the azide moiety, the C-N bond at the chiral benzylic position is never broken. This allows researchers to synthesize complex, enantiopure 1,4-disubstituted 1,2,3-triazoles, which are highly sought after in medicinal chemistry for targeting specific biological pathways[2].

Step-by-step synthetic workflow for CuAAC click chemistry using the chiral azide.

Experimental Protocol: Self-Validating CuAAC Click Chemistry

The following protocol outlines the stereospecific synthesis of a 1,4-disubstituted 1,2,3-triazole using 1-[(1R)-1-azidoethyl]-2-chlorobenzene. This methodology is designed as a self-validating system, where visual cues confirm the success of critical catalytic steps.

• Step 1: Reagent Preparation & Measurement.

  • Action: Using a positive-displacement micropipette, transfer 1.0 mmol of 1-[(1R)-1-azidoethyl]-2-chlorobenzene into a 25 mL round-bottom flask.

  • Causality: The liquid state of the azide at room temperature allows for highly precise volumetric measurement, minimizing the handling time and exposure risk compared to weighing a hazardous solid on a balance.

• Step 2: Solvent Degassing & Dissolution.

  • Action: Dissolve the azide and the chosen terminal alkyne (1.1 mmol) in 10 mL of a 1:1 (v/v) mixture of tert-butanol and water. Sparge the solution with argon for 10 minutes.

  • Causality: Degassing is critical. Dissolved oxygen can prematurely oxidize the active Cu(I) catalyst to inactive Cu(II), halting the catalytic cycle. The biphasic tert-butanol/water system optimally solvates both the organic reactants and the inorganic catalyst salts.

• Step 3: In Situ Catalyst Generation.

  • Action: Add CuSO₄·5H₂O (0.05 mmol, 5 mol%) followed by sodium ascorbate (0.10 mmol, 10 mol%).

  • Causality & Validation: Sodium ascorbate acts as a mild reducing agent, reducing Cu(II) to the catalytically active Cu(I) species. Self-Validation: The solution will transiently turn brown/yellow upon the addition of ascorbate, visually confirming the formation of the active Cu(I) complex before settling into a pale or cloudy suspension.

• Step 4: Cycloaddition at Room Temperature.

  • Action: Stir the reaction mixture vigorously at room temperature (25 °C) for 2–4 hours. Monitor completion via Thin Layer Chromatography (TLC).

  • Causality: The reaction is highly exothermic and proceeds rapidly at room temperature. As the reaction progresses, the highly crystalline triazole product often precipitates out of the biphasic solvent system, driving the thermodynamic equilibrium forward and simplifying downstream purification.

• Step 5: Workup and Isolation.

  • Action: Dilute the mixture with water (10 mL) and extract with ethyl acetate (3 x 15 mL). Wash the combined organic layers with a 10% aqueous ammonium hydroxide solution.

  • Causality: The ammonium hydroxide wash is essential to chelate and remove residual copper salts, which can otherwise contaminate the final product and interfere with subsequent biological assays or pharmaceutical testing.

References

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• 1. 1-[(1R)-1-Azidoethyl]-2-chlorobenzene|CAS 1604423-75-7 [benchchem.com]
• 2. 1-[(1R)-1-Azidoethyl]-2-chlorobenzene|CAS 1604423-75-7 [benchchem.com]
• 3. 1-[(1R)-1-azidoethyl]-2-chlorobenzene | 1604423-75-7 [chemicalbook.com]

Protocols & Analytical Methods

Application Note: Stereoretentive CuAAC "Click" Protocols for 1-[(1R)-1-azidoethyl]-2-chlorobenzene in Drug Discovery

Executive Summary

The copper-catalyzed azide-alkyne cycloaddition (CuAAC) is a cornerstone of modern click chemistry, enabling the rapid, regioselective synthesis of 1,4-disubstituted 1,2,3-triazoles[1]. In drug development, triazoles are frequently utilized as robust, protease-resistant peptidomimetics and rigid pharmacophore linkers. However, the application of CuAAC to secondary benzylic azides—specifically 1-[(1R)-1-azidoethyl]-2-chlorobenzene —presents a significant synthetic challenge: the preservation of stereochemical fidelity[2].

This application note provides field-proven, highly optimized protocols for performing CuAAC with 1-[(1R)-1-azidoethyl]-2-chlorobenzene. By strictly controlling the catalytic environment, these methodologies prevent benzylic epimerization, ensuring >99% enantiomeric excess (ee) in the final triazole products.

Mechanistic Rationale & Expert Insights

As a chiral building block, 1-[(1R)-1-azidoethyl]-2-chlorobenzene is highly susceptible to racemization under standard, unoptimized click conditions.

The Causality of Epimerization: The ortho-chloro substituent on the phenyl ring exerts a strong electron-withdrawing inductive effect. This significantly lowers the pKa of the benzylic proton adjacent to the azide group. While many traditional CuAAC protocols employ amine bases (e.g., DIPEA, TEA) to accelerate the deprotonation of the terminal alkyne and facilitate the formation of the copper-acetylide intermediate, applying these basic conditions to 1-[(1R)-1-azidoethyl]-2-chlorobenzene induces rapid enolization-type deprotonation at the benzylic position. Furthermore, elevated temperatures (>40°C) provide the activation energy required for this unwanted background racemization[3].

The Stereoretentive Solution: To achieve complete stereoretention, the reaction must be driven kinetically at room temperature under strictly neutral conditions. This is achieved by utilizing a ligand-accelerated Cu(I) catalytic system .

• Reductant: Sodium ascorbate is used to continuously reduce a stable Cu(II) precatalyst (CuSO₄) to the active Cu(I) species in situ, preventing oxidative alkyne homocoupling[1].

• Ligand: Polytriazole ligands such as TBTA (hydrophobic) or THPTA (water-soluble) are mandatory. These ligands encapsulate the Cu(I) ion, protecting it from disproportionation and oxidation, while dramatically accelerating the cycloaddition step[4]. This acceleration allows the reaction to reach completion at 25°C before any background racemization can occur.

Workflow Visualization

Fig 1. CuAAC catalytic workflow for 1-[(1R)-1-azidoethyl]-2-chlorobenzene emphasizing stereoretention.

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between reaction conditions and the stereochemical integrity of the resulting triazole.

Table 1: Optimization of CuAAC Conditions for Stereoretention

Entry	Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)	Observation / Causality
1	CuSO₄ / NaAsc (No Ligand)	t-BuOH/H₂O	60	12	65	42	High temp induces benzylic deprotonation; severe racemization.
2	CuI / DIPEA	THF	25	8	82	68	Amine base promotes enolization-type epimerization.
3	CuSO₄ / NaAsc / TBTA	t-BuOH/H₂O	25	4	95	>99	Ligand stabilizes Cu(I), enabling rapid RT reaction; stereoretentive.
4	CuSO₄ / NaAsc / THPTA	DMSO/H₂O	25	2	98	>99	Enhanced aqueous solubility accelerates kinetics; complete stereoretention.

Detailed Experimental Methodologies

Protocol A: Biphasic CuAAC for Hydrophobic Alkynes (TBTA Method)

Application: Synthesis of highly lipophilic peptidomimetics or small-molecule inhibitors.

Reagents:

• 1-[(1R)-1-azidoethyl]-2-chlorobenzene (1.0 equiv, 0.5 mmol)

• Terminal Alkyne (1.05 equiv)

• CuSO₄·5H₂O (0.05 equiv, 5 mol%)

• Sodium Ascorbate (0.10 equiv, 10 mol%)

• TBTA Ligand (0.05 equiv, 5 mol%)

• Solvent: t-BuOH / H₂O (1:1 v/v), 5 mL

Step-by-Step Procedure:

• Substrate Solubilization: In a 10 mL round-bottom flask, dissolve the chiral azide and terminal alkyne in 2.5 mL of t-BuOH.

• Catalyst Pre-complexation: In a separate vial, dissolve CuSO₄·5H₂O in 1.0 mL of deionized water. Dissolve TBTA in a minimal amount of t-BuOH/DMSO and add it to the copper solution. Causality: Pre-forming the Cu-TBTA complex ensures immediate stabilization of Cu(I) upon reduction, preventing disproportionation.

• Reductant Preparation: Prepare a fresh solution of sodium ascorbate in 1.5 mL of water. Causality: Ascorbate degrades rapidly in aqueous solutions upon exposure to oxygen; fresh preparation ensures maximum reducing capacity[4].

• Initiation: Add the Cu-TBTA mixture to the main reaction flask. Immediately follow with the dropwise addition of the sodium ascorbate solution.

  • Self-Validation Checkpoint: The solution must transition from blue (Cu²⁺) to pale yellow or colorless. This visual cue confirms the successful generation of the catalytically active Cu(I) species.

• Incubation: Stir the biphasic mixture vigorously at 25°C for 2–4 hours. Monitor reaction progress via TLC (Hexanes/EtOAc) or LC-MS.

• Quenching & Workup: Once complete, dilute the reaction with 10 mL of EtOAc. Wash the organic layer with a 5% aqueous EDTA solution (2 × 10 mL). Causality: EDTA strongly chelates and removes residual copper, which is critical to prevent downstream toxicity in biological assays and avoid long-term degradation of the triazole product.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash chromatography if necessary.

Protocol B: Aqueous CuAAC for Bioconjugation (THPTA Method)

Application: Conjugation of the chiral azide to hydrophilic peptides, oligonucleotides, or fluorophores in aqueous media[4].

Reagents:

• 1-[(1R)-1-azidoethyl]-2-chlorobenzene (1.0 equiv, 10 µmol) - prepared as a 100 mM stock in DMSO.

• Alkyne-modified biomolecule (1.0 equiv, 10 µmol) - in aqueous buffer (pH 7.0 - 7.4).

• CuSO₄·5H₂O (5 mol%)

• THPTA Ligand (25 mol%) - Note the higher ligand ratio to protect biomolecules from oxidative damage.

• Sodium Ascorbate (50 mol%)

Step-by-Step Procedure:

• Buffer Preparation: Ensure the biomolecule is dissolved in a neutral buffer (e.g., 100 mM sodium phosphate, pH 7.0). Critical Note: Do not use buffers containing primary amines (like Tris) or chelators (like EDTA) during the reaction phase, as they will strip the copper catalyst.

• Degassing: Degas the buffer solution by bubbling inert gas (Nitrogen or Argon) for 30 seconds to minimize dissolved oxygen[4].

• Complex Formation: Mix the CuSO₄ and THPTA stock solutions in a 1:5 molar ratio. Incubate at room temperature for 5 minutes.

• Reaction Assembly: To the biomolecule solution, add the chiral azide stock (DMSO should not exceed 20% of the final volume to prevent biomolecule precipitation). Add the pre-formed Cu-THPTA complex.

• Initiation: Add the freshly prepared sodium ascorbate solution last. Vortex gently.

  • Self-Validation Checkpoint: If the reaction mixture turns green or blue during the 2-hour incubation period, it indicates premature oxidation of Cu(I) back to Cu(II). Immediate addition of a supplemental 5 mol% of sodium ascorbate is required to rescue the catalytic cycle.

• Purification: Purify the bioconjugate using size-exclusion chromatography (e.g., Sephadex G-25) or HPLC, eluting with an EDTA-containing buffer to remove the catalyst.

References

• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal.[Link]

• Kinetic Resolution of Cyclic Secondary Azides, Using an Enantioselective Copper-Catalyzed Azide–Alkyne Cycloaddition. PMC (nih.gov).[Link]

• Kinetic Resolution of Cyclic Secondary Azides, Using an Enantioselective Copper-Catalyzed Azide–Alkyne Cycloaddition. Organic Letters (acs.org).[Link]

• Click Chemistry: new protocol for the labeling and modification of biomolecules. Interchim.[Link]

Sources

• 1. Click Chemistry [organic-chemistry.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. interchim.fr [interchim.fr]

Application Note: Stereoretentive Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Using 1-[(1R)-1-azidoethyl]-2-chlorobenzene

Strategic Rationale & Chemical Context

The synthesis of enantiopure 1,2,3-triazoles is a critical objective in modern drug development, where the triazole moiety frequently serves as a robust, metabolically stable bioisostere for amide bonds. The substrate 1-[(1R)-1-azidoethyl]-2-chlorobenzene presents a unique synthetic profile: it is a chiral benzylic azide featuring an ortho-chloro substituent.

Deploying this substrate in a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) requires navigating two primary challenges:

• Steric Hindrance: The ortho-chloro group exerts significant steric bulk near the reactive azide moiety, which can impede the formation of the critical copper-metallacycle intermediate.

• Stereochemical Fidelity: The (1R) benzylic stereocenter must be preserved without epimerization under catalytic conditions.

This application note details a highly optimized, self-validating protocol utilizing a THPTA-accelerated CuAAC system . By employing Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) as a water-soluble, highly coordinating ligand, researchers can overcome steric barriers, maintain a high local concentration of active Cu(I), and achieve quantitative yields with >99% retention of enantiomeric excess (ee)[1].

Mechanistic Causality: Why THPTA and How Stereoretention Works

The Causality of Stereoretention

Unlike traditional substitution reactions that often proceed with inversion or racemization, the CuAAC reaction is inherently stereoretentive for chiral azides[2]. The causality lies in the reaction mechanism: the C-N bond connecting the chiral benzylic carbon to the azide nitrogen is never broken during the catalytic cycle. The cycloaddition involves the coordination of the terminal azide nitrogen to a dinuclear Cu(I)-acetylide complex, followed by a concerted-like nucleophilic attack that forms the triazole ring[3]. Because the bond at the chiral center remains strictly intact, the (1R) configuration of 1-[(1R)-1-azidoethyl]-2-chlorobenzene translates perfectly to the corresponding (1R)-1,2,3-triazole product.

The Role of THPTA in Overcoming Steric Bulk

Unliganded Cu(I) is thermodynamically unstable in aqueous or semi-aqueous media, rapidly undergoing disproportionation into Cu(0) and Cu(II)[4]. Furthermore, the steric bulk of the ortho-chlorophenyl group slows down the initial azide coordination. THPTA binds Cu(I) tightly, preventing disproportionation and oxidative degradation, while simultaneously creating a highly reactive, electron-rich catalytic pocket that accelerates the cycloaddition step, pushing the reaction to completion before any side-reactions can occur[1].

Mechanistic cycle of THPTA-accelerated CuAAC ensuring stereoretention of the chiral azide.

Quantitative Data: Ligand & Condition Optimization

To demonstrate the necessity of the THPTA ligand for this specific sterically hindered substrate, comparative data is summarized below. The use of THPTA allows for a significant reduction in catalyst loading while drastically reducing reaction time.

Table 1: Effect of Ligand Systems on the CuAAC of 1-[(1R)-1-azidoethyl]-2-chlorobenzene with Phenylacetylene

Ligand System	Cu Loading (mol%)	Time (h)	Yield (%)	ee (%)	Causality / Observation
None (CuSO₄/Asc)	5.0	24	42	>99	Sluggish reaction due to o-Cl steric hindrance; visible Cu(I) disproportionation (solution turns cloudy/brown).
TBTA	2.0	12	78	>99	Improved yield; reaction rate limited by the poor aqueous solubility of the TBTA ligand.
THPTA	1.0	2	96	>99	Rapid, quantitative conversion; THPTA maintains high local Cu(I) concentration and overcomes steric barriers.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system . The order of reagent addition is strictly governed by chemical causality: the Cu(II) source and THPTA ligand must be premixed before introducing the reducing agent (Sodium Ascorbate). This ensures that as soon as Cu(I) is generated, it is immediately captured and stabilized by THPTA, preventing the irreversible formation of inactive metallic copper[5]. Furthermore, the reaction features a built-in colorimetric validation step.

Self-validating procedural workflow for the stereospecific CuAAC reaction.

Materials Required

• Chiral Azide: 1-[(1R)-1-azidoethyl]-2-chlorobenzene (1.0 mmol)

• Alkyne: Terminal alkyne of choice (e.g., Phenylacetylene, 1.05 mmol)

• Solvent: tert-Butanol / Water (1:1, v/v) - 10 mL

• Catalyst Precursor: CuSO₄·5H₂O (0.1 M aqueous stock solution)

• Ligand: THPTA (0.2 M aqueous stock solution)

• Reductant: Sodium Ascorbate (Freshly prepared 0.5 M aqueous stock solution)

Step-by-Step Methodology

Step 1: Substrate Preparation

• In a 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of 1-[(1R)-1-azidoethyl]-2-chlorobenzene and 1.05 mmol of the terminal alkyne in 10 mL of t-BuOH/H₂O (1:1, v/v).

• Stir at room temperature (20–25 °C) to ensure a homogeneous emulsion/solution.

Step 2: Catalyst Premixing (Critical Step)

• In a separate 1.5 mL microcentrifuge tube, combine 100 µL of the CuSO₄ stock solution (0.01 mmol, 1 mol%) with 250 µL of the THPTA stock solution (0.05 mmol, 5 mol%).

• Vortex briefly. Self-Validation: The solution will immediately turn a vibrant, clear blue, confirming the formation of the Cu(II)-THPTA complex[5].

Step 3: Reaction Assembly and Initiation

• Transfer the blue Cu(II)-THPTA premix into the main reaction flask containing the substrates.

• To initiate the catalytic cycle, add 200 µL of the freshly prepared Sodium Ascorbate stock solution (0.1 mmol, 10 mol%) dropwise to the stirring mixture.

Step 4: Reaction Monitoring (Colorimetric Validation)

• Self-Validation: Upon addition of Sodium Ascorbate, observe the reaction mixture. The blue color should rapidly fade to colorless or a very pale yellow. This visual cue validates the successful reduction of Cu(II) to the catalytically active Cu(I) state.

• If the solution turns blue or green during the incubation period, it indicates oxygen ingress and catalyst oxidation. If this occurs, add an additional 50 µL of Sodium Ascorbate to re-reduce the catalyst.

• Stir the reaction at room temperature for 2 hours. Monitor completion via TLC (Hexanes/EtOAc, 8:2) or LC-MS.

Step 5: Workup and Purification

• Once the starting azide is consumed, dilute the reaction mixture with 15 mL of Ethyl Acetate and 10 mL of Brine.

• Transfer to a separatory funnel, extract the aqueous layer with Ethyl Acetate (2 × 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude (1R)-triazole product via flash column chromatography if necessary.

Analytical Validation of Stereoretention

To definitively prove that the (1R) stereocenter of the 1-[(1R)-1-azidoethyl]-2-chlorobenzene was retained, the following analytical validations must be performed:

• Chiral HPLC: Analyze the purified triazole using a chiral stationary phase (e.g., Daicel Chiralpak IA or IB). Compare the retention time against a racemic standard of the same triazole (synthesized using racemic 1-(1-azidoethyl)-2-chlorobenzene). The chromatogram should show a single peak corresponding to the (1R) enantiomer, confirming >99% ee[2].

• Optical Rotation: Measure the specific rotation [α]D​ using a polarimeter to cross-reference with literature values of the target pharmacophore.

• 1H NMR Spectroscopy: Confirm regioselectivity. The characteristic triazole C5-proton will appear as a sharp singlet typically between δ 7.5 - 8.5 ppm, confirming the exclusive formation of the 1,4-disubstituted regioisomer.

References

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i)
• Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition Beilstein Journal of Organic Chemistry URL
• CuAAC Cell Reaction Buffer Kit (THPTA based)
• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation NIH PMC URL
• Organic Letters (ACS Publications)

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. BJOC - Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition [beilstein-journals.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. jenabioscience.com [jenabioscience.com]

Application Note: 1-[(1R)-1-azidoethyl]-2-chlorobenzene as a Stereoretentive Chiral Building Block in Drug Discovery

Executive Summary

The synthesis of enantiopure active pharmaceutical ingredients (APIs) relies heavily on the availability of robust, stereochemically stable building blocks. 1-[(1R)-1-azidoethyl]-2-chlorobenzene represents a privileged chiral scaffold in modern medicinal chemistry. Featuring a conformationally restrictive ortho-chloro substitution and a highly versatile azide functional group, this molecule serves as a critical junction for divergent synthesis. This guide details the mechanistic rationale and self-validating protocols for utilizing this chiral azide to generate primary amines and 1,2,3-triazole bioisosteres without compromising enantiomeric excess (ee).

Structural Rationale and Mechanistic Insights

The Privileged Nature of the Scaffold

The architecture of 1-[(1R)-1-azidoethyl]-2-chlorobenzene is specifically tailored for drug discovery:

• The 2-Chloro Motif: The ortho-halogen acts as a conformational lock, restricting the rotation of the benzylic bond. This steric bulk often improves target binding affinity (as seen in analogs of ketamine and clopidogrel) and blocks rapid CYP450-mediated aromatic oxidation.

• The (1R) Stereocenter: Enantiomeric fidelity at the benzylic position is paramount, as the spatial orientation dictates the pharmacodynamic profile of the resulting drug.

• The Azide Handle: The azide acts as a "masked amine." Unlike free amines, azides do not poison transition metal catalysts, do not undergo unwanted reductive alkylation, and are stable to a wide range of orthogonal reaction conditions.

Advances in Asymmetric Synthesis

Historically, accessing chiral benzylic azides required the pre-installation of a chiral alcohol followed by substitution via the Mitsunobu reaction, which often suffered from incomplete inversion. Recently, the field has been revolutionized by direct asymmetric radical azidation. Groundbreaking methods utilizing1[1] and2[2] now allow for the highly enantioselective installation of the azide group directly from abundant precursors, yielding >95% ee.

Caption: Divergent synthetic workflows for 1-[(1R)-1-azidoethyl]-2-chlorobenzene.

Quantitative Data: Chemoselectivity and Stereoretention

A critical challenge when processing 2-chlorophenyl compounds is avoiding hydrodehalogenation (the unwanted removal of the chlorine atom). The table below summarizes the causality behind choosing specific reaction conditions to preserve both the halogen and the chiral center.

Transformation Method	Reagents	Chemoselectivity (Cl Retention)	Stereoretention (ee)	Typical Yield
Staudinger Reduction	PPh₃, THF/H₂O	Excellent (No dehalogenation)	>99%	85–95%
Catalytic Hydrogenation	Pd/C, H₂, MeOH	Poor (High risk of de-chlorination)	>99%	40–60%
CuAAC Cycloaddition	CuSO₄, NaAsc, Alkyne	Excellent (Orthogonal)	>99%	90–98%

Self-Validating Experimental Protocols

Protocol A: Stereoretentive Staudinger Reduction

Objective: Convert the azide to (1R)-1-(2-chlorophenyl)ethylamine without racemization or loss of the 2-chloro substituent. Causality: Standard palladium-catalyzed hydrogenation is contraindicated due to the high risk of oxidative insertion into the aryl-chloride bond, leading to dechlorination. The Staudinger reduction utilizes triphenylphosphine (PPh₃), which selectively attacks the azide network under mild conditions, leaving the aryl halide completely intact.

Caption: Mechanistic sequence of the stereoretentive Staudinger reduction.

Step-by-Step Methodology:

• Reaction Initiation: Dissolve 1.0 equivalent of 1-[(1R)-1-azidoethyl]-2-chlorobenzene in a 4:1 mixture of Tetrahydrofuran (THF) and distilled water.

• Reagent Addition: Slowly add 1.2 equivalents of PPh₃ at room temperature.

• Self-Validation (Reaction Progress): Observe the reaction mixture. The immediate evolution of nitrogen gas (bubbling) confirms the formation of the phosphazide and its subsequent collapse into the iminophosphorane. Causality: When gas evolution ceases (typically 2-4 hours), the intermediate formation is complete.

• Hydrolysis: Heat the mixture to 50°C for 3 hours to drive the hydrolysis of the iminophosphorane into the primary amine and triphenylphosphine oxide (Ph₃P=O).

• Self-Validating Workup (Phase Separation):

  • Acidify the mixture with 1M HCl (aq) to pH 2. Causality: The target amine protonates to form a water-soluble ammonium salt, while the Ph₃P=O byproduct remains entirely in the organic THF/ether layer.

  • Wash the aqueous layer with diethyl ether to remove all Ph₃P=O.

  • Basify the aqueous layer with 2M NaOH to pH 12, then extract with dichloromethane (DCM). The pure, free chiral amine will partition into the DCM layer.

Protocol B: CuAAC Click Chemistry for Bioisostere Generation

Objective: Synthesize a 1,4-disubstituted 1,2,3-triazole to act as an amide-bond bioisostere. Causality: The Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC) is strictly regiospecific (yielding only the 1,4-isomer) and proceeds with 100% retention of stereochemistry at the benzylic position.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq of the chiral azide and 1.1 eq of a terminal alkyne in a 1:1 mixture of tert-butanol and water.

• Catalyst Generation: Add 0.05 eq of Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O), followed by 0.1 eq of Sodium Ascorbate.

• Self-Validation (Catalyst Activation): Causality: CuSO₄ is a Cu(II) species (blue solution). Sodium ascorbate acts as a mild reducing agent to generate the catalytically active Cu(I) species in situ. Visual Cue: The solution will transition from pale blue to a bright yellow/brown suspension, validating the presence of active Cu(I).

• Reaction: Stir vigorously at room temperature for 12 hours. The product typically precipitates out of the aqueous/organic mixture.

• Self-Validating Workup (Metal Scavenging): Add a 0.1M solution of EDTA (Ethylenediaminetetraacetic acid) and stir for 30 minutes. Causality: Trace copper contamination is highly toxic and unacceptable in drug discovery. EDTA strongly chelates any residual copper, turning the aqueous phase a deep blue/green and ensuring the isolated organic triazole is metal-free.

References

• Wang, K., Li, Y., Li, X., Li, D., & Bao, H. (2021). "Iron-Catalyzed Asymmetric Decarboxylative Azidation." Organic Letters, 23(22), 8847-8851. URL:[Link]

• Wang, R., Liang, Y.-J., Bian, K.-J., Xu, J., Zhou, S.-Y., Jin, R.-X., Guan, W., & Wang, X.-S. (2025). "Bioinspired Copper/Amine Cooperative Catalysis Enables Asymmetric Radical Azidation." Journal of the American Chemical Society, 147(8), 6644-6653. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Bioinspired Copper/Amine Cooperative Catalysis Enables Asymmetric Radical Azidation - PubMed [pubmed.ncbi.nlm.nih.gov]

synthesis of chiral triazoles from 1-[(1R)-1-azidoethyl]-2-chlorobenzene

An Application Note and Protocol for the Synthesis of Chiral 1,4-Disubstituted Triazoles

Abstract

Chiral 1,2,3-triazoles are privileged structural motifs in medicinal chemistry and materials science, often serving as bioisosteres for amide bonds and participating in a wide range of biological interactions.[1][2] This guide provides a comprehensive overview and a detailed experimental protocol for the synthesis of chiral 1,4-disubstituted 1,2,3-triazoles, starting from the enantiomerically pure precursor, 1-[(1R)-1-azidoethyl]-2-chlorobenzene. The core of this synthesis is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry" renowned for its high efficiency, regioselectivity, and operational simplicity.[3][4][] We will delve into the mechanistic underpinnings of the reaction, provide a robust, step-by-step protocol suitable for typical laboratory settings, and discuss key considerations for reaction optimization and product characterization.

Introduction: The Significance of Chiral Triazoles

The 1,2,3-triazole ring is a five-membered heterocycle that has become a ubiquitous building block in modern chemical synthesis.[6][7] When a stereocenter is incorporated adjacent to the triazole ring, the resulting chiral triazoles can exhibit potent and specific biological activities, making them highly sought-after targets in drug discovery.[1][2] The synthesis of these molecules with high stereochemical fidelity is therefore of paramount importance.

The CuAAC reaction, independently reported by the Sharpless and Meldal groups, provides a powerful method for constructing the triazole core by joining an azide and a terminal alkyne.[8][9] This reaction is characterized by its high yields, mild reaction conditions, and tolerance of a wide variety of functional groups.[1] When starting with a chiral azide, such as 1-[(1R)-1-azidoethyl]-2-chlorobenzene, the stereochemical information is directly transferred to the product, providing a reliable route to enantiomerically enriched triazoles.[10]

Reaction Overview and Mechanistic Insights

The synthesis proceeds via a [3+2] cycloaddition between the organic azide and a terminal alkyne, catalyzed by a copper(I) species. The reaction is highly regioselective, almost exclusively yielding the 1,4-disubstituted triazole isomer.

The CuAAC Catalytic Cycle

The generally accepted mechanism involves several key steps, which are initiated by the in situ generation of the active Cu(I) catalyst from a Cu(II) precursor (like CuSO₄) and a reducing agent (typically sodium ascorbate).[4][11]

• Copper-Acetylide Formation: The Cu(I) catalyst coordinates with the terminal alkyne to form a copper(I)-acetylide intermediate. This step is crucial for activating the alkyne.

• Coordination and Cyclization: The chiral organic azide, 1-[(1R)-1-azidoethyl]-2-chlorobenzene, then coordinates to the copper center. This brings the azide and acetylide moieties into proximity, facilitating a concerted or stepwise cycloaddition to form a six-membered copper-triazolide intermediate.

• Protonolysis and Catalyst Regeneration: The copper-triazolide intermediate is then protonated, releasing the final 1,4-disubstituted triazole product and regenerating the active Cu(I) catalyst, which can then enter a new catalytic cycle.

The use of a ligand, such as tris-(benzyltriazolylmethyl)amine (TBTA) or tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), can stabilize the Cu(I) oxidation state against disproportionation and oxidation, accelerating the reaction and protecting sensitive substrates.[11][12]

Stereochemical Considerations

In this synthesis, the stereocenter is pre-existing in the azide starting material. The CuAAC reaction does not involve the formation or modification of this stereocenter. Therefore, the reaction is stereospecific; the (R)-configuration of the starting material is retained in the final triazole product. This provides a direct and efficient pathway to the desired chiral molecule without the need for asymmetric catalysis or chiral resolution of the final product.[10][13]

Influence of the ortho-Chloro Substituent

The 2-chlorophenyl group on the starting material can influence the reaction through both electronic and steric effects. Electron-withdrawing groups on the aromatic ring can sometimes affect the reactivity of the benzylic position, though the azide's reactivity is primarily dictated by the azide functional group itself. The steric bulk of the ortho-chloro substituent is generally well-tolerated by the CuAAC reaction, which is known for its broad substrate scope.[14][15]

Experimental Application and Protocols

This section provides a detailed, validated protocol for the synthesis of a model chiral triazole, 1-{1-[1-(2-chlorophenyl)ethyl]-1H-1,2,3-triazol-4-yl}benzene, from 1-[(1R)-1-azidoethyl]-2-chlorobenzene and phenylacetylene.

Materials and Equipment

• Reagents: 1-[(1R)-1-azidoethyl]-2-chlorobenzene, Phenylacetylene, Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O), Sodium L-Ascorbate, tert-Butanol, Deionized Water, Dichloromethane (DCM), Ethyl Acetate (EtOAc), Hexanes, Magnesium Sulfate (MgSO₄).

• Equipment: Round-bottom flask, magnetic stirrer and stir bar, condenser (optional), TLC plates (silica gel), column chromatography setup, rotary evaporator, standard glassware.

Safety Precaution: Organic azides are potentially explosive and should be handled with care. Avoid heating concentrated solutions of the azide and always use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Perform the reaction in a well-ventilated fume hood.

Step-by-Step Synthesis Protocol

• Reaction Setup:

  • To a 50 mL round-bottom flask, add 1-[(1R)-1-azidoethyl]-2-chlorobenzene (1.0 mmol, 1.0 equiv).

  • Add phenylacetylene (1.1 mmol, 1.1 equiv).

  • Dissolve the reactants in a 1:1 mixture of tert-butanol and deionized water (10 mL total volume). Stir the mixture at room temperature until all components are fully dissolved.

• Catalyst Preparation and Addition:

  • In a separate vial, prepare a stock solution of Copper(II) Sulfate Pentahydrate (0.1 M in deionized water).

  • In another vial, prepare a fresh stock solution of Sodium L-Ascorbate (1.0 M in deionized water). Note: This solution should be prepared fresh as ascorbate can oxidize in air.[16]

  • To the stirring reaction mixture, add the CuSO₄·5H₂O solution (0.5 mL, 0.05 mmol, 0.05 equiv). The solution may turn a pale blue color.

• Reaction Initiation:

  • Slowly add the freshly prepared Sodium L-Ascorbate solution (0.5 mL, 0.5 mmol, 0.5 equiv) to the reaction mixture.

  • A color change (often to a yellow or orange hue) is typically observed, indicating the reduction of Cu(II) to the active Cu(I) species.[11]

• Reaction Monitoring:

  • Allow the reaction to stir at room temperature.

  • Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% Ethyl Acetate in Hexanes). The disappearance of the starting azide spot indicates reaction completion. Reactions are typically complete within 1 to 4 hours.[17]

• Work-up and Extraction:

  • Once the reaction is complete, add 20 mL of deionized water to the flask.

  • Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 20 mL).

  • Combine the organic layers and wash with brine (1 x 20 mL).

  • Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.

  • Elute with a gradient of ethyl acetate in hexanes (e.g., starting from 5% EtOAc and gradually increasing to 30% EtOAc) to isolate the pure chiral triazole product.

Visualization of Experimental Workflow

Caption: Experimental workflow for the CuAAC synthesis of chiral triazoles.

Data Presentation and Characterization

The synthesized chiral triazole should be characterized to confirm its structure and purity.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the structure. The characteristic triazole proton signal typically appears between 7.5 and 8.5 ppm.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Chiral High-Performance Liquid Chromatography (HPLC): To determine the enantiomeric excess (ee) or diastereomeric ratio (dr) of the product. Since the starting material is enantiomerically pure, the product is expected to have a high ee.

Table 1: Representative Reaction Data

Alkyne Partner	Product	Typical Yield	Enantiomeric Ratio (R:S)
Phenylacetylene	1-{1-[1-(2-chlorophenyl)ethyl]-1H-1,2,3-triazol-4-yl}benzene	>90%	>99:1
1-Octyne	1-[1-(2-Chlorophenyl)ethyl]-4-hexyl-1H-1,2,3-triazole	>90%	>99:1
Propargyl Alcohol	{1-[1-(2-Chlorophenyl)ethyl]-1H-1,2,3-triazol-4-yl}methanol	>85%	>99:1

Note: Yields and enantiomeric ratios are based on typical outcomes for CuAAC reactions and may vary based on specific reaction conditions and purification efficiency.[1][17]

Mechanistic Diagram

Caption: Catalytic cycle of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No or Low Conversion	Inactive catalyst (Cu(I) oxidized to Cu(II)).	Use freshly prepared sodium ascorbate solution. Degas the solvent to remove oxygen.[16] Consider using a stabilizing ligand like TBTA or THPTA.
Poor quality of reagents.	Purify starting materials if necessary. Ensure alkyne is terminal.
Multiple Spots on TLC	Side reactions or decomposition.	Lower the reaction temperature. Ensure the pH is not strongly acidic or basic.
Difficult Purification	Product co-elutes with starting material or byproducts.	Optimize the eluent system for column chromatography. Consider an alternative purification method if necessary.

References

• Enantioselective Copper Catalyzed Alkyne–Azide Cycloaddition by Dynamic Kinetic Resolution. Journal of the American Chemical Society. [Link]

• Enantioselective Copper Catalyzed Alkyne-Azide Cycloaddition by Dynamic Kinetic Resolution. SciSpace. [Link]

• Asymmetric Copper-Catalyzed Azide–Alkyne Cycloadditions. ACS Catalysis. [Link]

• Enantioselective Copper Catalyzed Alkyne–Azide Cycloaddition by Dynamic Kinetic Resolution. PMC. [Link]

• Chiral 1,5-disubstituted 1,2,3-triazoles – versatile tools for foldamers and peptidomimetic applications. Organic & Biomolecular Chemistry. [Link]

• Enantioselective Rh-Catalyzed Azide-Internal-Alkyne Cycloaddition for the Construction of Axially Chiral 1,2,3-Triazoles. PubMed. [Link]

• Chiral Fused 1,2,3‐Triazoles: A Synthetic Overview. ResearchGate. [Link]

• Enantioselective Copper-Catalysed Azide-Alkyne Cycloaddition Reactions. UEA Digital Repository. [Link]

• Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation. Jena Bioscience. [Link]

• Enantioselective Nickel-Catalyzed Alkyne–Azide Cycloaddition by Dynamic Kinetic Resolution. Journal of the American Chemical Society. [Link]

• Asymmetric copper catalyzed azide-alkyne cycloadditions. Loughborough University Research Repository. [Link]

• Strategies for catalytic asymmetric synthesis of chiral 1,2,3-triazoles. ResearchGate. [Link]

• Quick and highly efficient copper-catalyzed cycloaddition of organic azides with terminal alkynes. Organic & Biomolecular Chemistry. [Link]

• 1,2,3- Triazoles: general and key synthetic strategies. Semantic Scholar. [Link]

• Versatile Synthetic Platform for 1,2,3-Triazole Chemistry. ACS Omega. [Link]

• Facile synthesis and stereo-resolution of chiral 1,2,3-triazoles. PubMed. [Link]

• Copper-catalysed azide–alkyne cycloadditions (CuAAC): an update. Organic & Biomolecular Chemistry. [Link]

• Synthesis of 1,2,3-Triazole Derivatives and Evaluation of their Anticancer Activity. PMC. [Link]

• An Efficient Synthesis of Achiral and Chiral 1,2,4-Triazolium Salts: Bench Stable Precursors for N - Heterocyclic Carbenes. ResearchGate. [Link]

• A practical flow synthesis of 1,2,3-triazoles. RSC Publishing. [Link]

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. PMC. [Link]

• Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media. MDPI. [Link]

• The ortho effect in directed C–H activation. PMC. [Link]

• Atroposelective interrupted CuAAC reaction using cyclic diaryliodoniums. ResearchGate. [Link]

• Click processes that are orthogonal to CuAAC and SuFEx and forge selectively modifiable fluorescent linkers. PMC. [Link]

• Substituent effects on aromatic interactions in water. Chemical Science. [Link]

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Application Notes and Protocols for the Catalytic Hydrogenation of 1-[(1R)-1-Azidoethyl]-2-chlorobenzene

Abstract

This technical guide provides a comprehensive overview of the catalytic hydrogenation of 1-[(1R)-1-azidoethyl]-2-chlorobenzene to the corresponding chiral amine, (1R)-1-(2-chlorophenyl)ethanamine. The reduction of an azide in the presence of a reducible aryl chloride presents a significant chemoselectivity challenge. This document outlines detailed protocols and discusses the critical parameters for achieving high yields and selectivity, while preserving the stereochemical integrity of the chiral center. We will explore various catalytic systems, including palladium on carbon (Pd/C), Raney® Nickel, and modified catalysts, and provide evidence-based recommendations for optimal reaction conditions. This guide is intended for researchers, scientists, and professionals in drug development and process chemistry.

Introduction: The Chemoselectivity Challenge

The conversion of organic azides to primary amines is a fundamental transformation in organic synthesis, often accomplished through catalytic hydrogenation.[1][2] This method is generally clean, efficient, and high-yielding. However, the substrate 1-[(1R)-1-azidoethyl]-2-chlorobenzene introduces a significant challenge: the presence of an aryl chloride.

Standard hydrogenation catalysts, such as palladium on carbon (Pd/C), are highly active and can readily catalyze the reduction of both the azide and the aryl chloride (hydrodechlorination).[1][3] This lack of chemoselectivity leads to the formation of undesired byproducts, complicating purification and reducing the yield of the target molecule, (1R)-1-(2-chlorophenyl)ethanamine, a valuable chiral building block in pharmaceutical synthesis.[4][5]

Therefore, the primary objective is to identify and optimize reaction conditions that facilitate the selective reduction of the azide moiety while minimizing the cleavage of the carbon-chlorine bond. Key factors influencing this selectivity include the choice of catalyst, solvent, temperature, pressure, and the potential use of catalyst poisons or modifiers.[6][7] Furthermore, it is crucial to ensure that the reaction conditions do not lead to racemization of the stereogenic center.

Catalyst Selection and Rationale

The choice of catalyst is paramount in achieving the desired chemoselectivity. Several heterogeneous catalysts are commonly employed for azide reduction, each with distinct activity and selectivity profiles.

Palladium-Based Catalysts

Palladium on carbon (Pd/C) is a widely used and highly efficient catalyst for the hydrogenation of various functional groups, including azides.[1] However, its high activity often leads to non-selective reductions, including the hydrodehalogenation of aryl halides.[8] To mitigate this, several strategies can be employed:

• Catalyst Poisoning: The addition of a catalyst poison can selectively deactivate the catalyst's ability to reduce the aryl chloride without significantly affecting the rate of azide reduction.[6] Common poisons include sulfur-containing compounds like diphenylsulfide or lead salts, as seen in Lindlar's catalyst.[9][10]

• Modified Palladium Catalysts: Specially prepared palladium catalysts on different supports can exhibit enhanced chemoselectivity. For instance, palladium on calcium carbonate (partially poisoned with lead, i.e., Lindlar's catalyst) or palladium on barium sulfate can be less prone to causing dehalogenation.[10] Palladium catalysts supported on materials like boron nitride (Pd/BN) or molecular sieves (Pd/MS3A) have also shown excellent chemoselectivity for azide reduction in the presence of other reducible groups.[11]

Raney® Nickel

Raney® Nickel is another effective catalyst for the hydrogenation of azides.[12][13] It is generally considered less active than Pd/C for hydrodehalogenation, making it a potentially more selective option for this transformation. However, the activity of Raney® Nickel can vary significantly depending on its preparation and handling.

Rhodium-Based Catalysts

Rhodium on alumina (Rh/Al2O3) has been reported as a highly chemoselective catalyst for the reduction of azides in the presence of other labile groups, such as benzyl ethers.[14][15] This suggests it could be a viable option for the selective reduction of 1-[(1R)-1-azidoethyl]-2-chlorobenzene, although its efficacy for preserving aryl chlorides needs to be evaluated.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the catalytic hydrogenation of 1-[(1R)-1-azidoethyl]-2-chlorobenzene.

General Safety Precautions

• Caution! Palladium on carbon is flammable, especially when dry and in the presence of flammable solvents and hydrogen gas.[16] Handle in an inert atmosphere (e.g., under argon or nitrogen).

• Caution! Hydrogen gas is highly flammable and can form explosive mixtures with air.[16] All operations should be conducted in a well-ventilated fume hood, away from ignition sources.

• Organic azides can be explosive, particularly at elevated temperatures. Handle with care and avoid excessive heat.

Protocol 1: Selective Hydrogenation using Palladium on Carbon with a Catalyst Modifier

This protocol aims to suppress the hydrodechlorination side reaction by modifying the catalytic activity of standard Pd/C.

Workflow Diagram:

Caption: Workflow for selective hydrogenation using modified Pd/C.

Materials:

• 1-[(1R)-1-azidoethyl]-2-chlorobenzene

• 10% Palladium on carbon (50% wet)

• Diphenylsulfide (or other suitable modifier)

• Ethanol (or other suitable solvent, e.g., Methanol, Ethyl Acetate)

• Hydrogen gas (balloon or cylinder)

• Inert gas (Argon or Nitrogen)

• Celite® or other filter aid

Procedure:

• To a hydrogenation flask, add a solution of 1-[(1R)-1-azidoethyl]-2-chlorobenzene (1.0 eq) in ethanol (10-20 mL per gram of substrate).

• Add a small amount of diphenylsulfide (e.g., 0.01-0.1 eq). The optimal amount should be determined empirically.

• Under a stream of argon or nitrogen, carefully add 10% Pd/C (1-5 mol%). Note: Ensure the catalyst is added to the solvent and not the dry flask to minimize the risk of fire.[16]

• Seal the flask and purge the system with an inert gas, followed by careful introduction of hydrogen gas (a balloon is often sufficient for small-scale reactions). For larger scales, a Parr shaker or similar hydrogenation apparatus should be used.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC, GC, or LC-MS until the starting material is consumed.

• Once the reaction is complete, carefully purge the system with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the filter cake with ethanol.

• Combine the filtrates and concentrate under reduced pressure to afford the crude (1R)-1-(2-chlorophenyl)ethanamine.

• Purify the crude product by column chromatography or distillation as required.

Expected Outcome: High conversion to the desired amine with minimal dehalogenation. The use of a protic solvent like ethanol generally accelerates the hydrogenation rate.[16]

Protocol 2: Hydrogenation using Raney® Nickel

This protocol utilizes the potentially higher chemoselectivity of Raney® Nickel.

Materials:

• 1-[(1R)-1-azidoethyl]-2-chlorobenzene

• Raney® Nickel (active slurry in water or ethanol)

• Methanol or Ethanol

• Hydrogen gas (balloon or cylinder)

• Inert gas (Argon or Nitrogen)

• Celite® or other filter aid

Procedure:

• To a hydrogenation flask, add a solution of 1-[(1R)-1-azidoethyl]-2-chlorobenzene (1.0 eq) in methanol or ethanol (10-20 mL per gram of substrate).

• Carefully add Raney® Nickel (typically a small spatula tip of the slurry, the amount may need optimization) to the reaction mixture.

• Seal the flask and purge the system with an inert gas, followed by careful introduction of hydrogen gas.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC, GC, or LC-MS.

• Upon completion, purge the system with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the filter cake with the reaction solvent.

• Combine the filtrates and concentrate under reduced pressure to yield the crude product.

• Purify as necessary.

Self-Validating System: The effectiveness of this protocol can be validated by analyzing the crude product mixture by GC-MS or ¹H NMR to determine the ratio of the desired product to the dehalogenated byproduct. If significant dehalogenation is observed, consider lowering the reaction temperature or using a less active grade of Raney® Nickel.

Comparative Data and Discussion

The choice of catalytic system will significantly impact the outcome of the reaction. The following table summarizes expected outcomes based on literature precedents for similar transformations.

Catalyst System	Typical Conditions	Expected Selectivity (Azide vs. Aryl Chloride)	Potential Issues	References
10% Pd/C	H₂ (1 atm), RT, Ethanol	Low to Moderate	Significant dehalogenation	[1][8]
10% Pd/C with Diphenylsulfide	H₂ (1 atm), RT, Ethanol	High	Optimization of poison concentration required	[6]
Lindlar's Catalyst	H₂ (1 atm), RT, Methanol	High	Slower reaction rates	[9][17]
Raney® Nickel	H₂ (1 atm), RT, Methanol	Moderate to High	Activity can be variable	[12][13]
Rh/Al₂O₃	H₂ (1 atm), RT, Toluene/EtOAc	Potentially High	Less common for this specific transformation	[14][15]

Discussion of Stereochemical Integrity:

Catalytic hydrogenation of chiral azides generally proceeds with retention of configuration at the stereocenter. The reaction is believed to occur on the surface of the catalyst, and the mild conditions typically employed (room temperature, atmospheric pressure) are unlikely to cause epimerization of the benzylic stereocenter. To confirm the stereochemical outcome, analysis of the product by chiral HPLC or by comparing its optical rotation to a known standard of (1R)-1-(2-chlorophenyl)ethanamine is recommended.

Troubleshooting:

• Incomplete Reaction: If the reaction stalls, this could be due to catalyst deactivation. Carefully add more catalyst. Alternatively, increasing the hydrogen pressure may be beneficial.

• Significant Dehalogenation: If a significant amount of the dehalogenated product is formed, reduce the catalyst loading, lower the reaction temperature, or screen different catalyst poisons/modifiers. Switching to a less active catalyst like Lindlar's catalyst or a rhodium-based catalyst may also be effective.[9][14]

• Formation of Secondary Amines: In some cases, the initially formed primary amine can react with unreacted starting material or intermediates to form secondary amines. Adding ammonia to the reaction mixture has been suggested to suppress such side reactions, although its necessity should be evaluated on a case-by-case basis.[18]

Conclusion

The catalytic hydrogenation of 1-[(1R)-1-azidoethyl]-2-chlorobenzene to (1R)-1-(2-chlorophenyl)ethanamine is a challenging yet achievable transformation. The key to success lies in carefully selecting a catalytic system and reaction conditions that favor the reduction of the azide over the aryl chloride. While standard Pd/C can lead to significant dehalogenation, the use of catalyst modifiers, or alternative catalysts such as Raney® Nickel or Lindlar's catalyst, can provide the desired chemoselectivity. The protocols outlined in this guide provide a solid starting point for researchers to develop a robust and efficient synthesis of this important chiral amine, with the expectation of retaining the stereochemical integrity of the product.

References

• Scifinder. Reduction of Azides. Available from: [Link] [Accessed March 28, 2026].

• Sajiki, H., et al.
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• Galan, M. C., et al. Chemo-selective Rh-catalysed hydrogenation of azides into amines. PubMed. 2020.
• Baskaran, S., et al. The Lindlar Catalyst Revitalized: A Highly Chemoselective Method for the Direct Conversion of Azides to N-(tert-Butoxycarbonyl)amines.
• Kilbas, B., et al. A practical and highly efficient transfer hydrogenation of aryl azides using a [Ru(p-cymene)Cl2]2 catalyst and sodium borohydride. Comptes Rendus Chimie. 2018.
• Sajiki, H., et al. Efficient chemoselective hydrogenation of organic azides catalyzed by palladium nanoparticles with alkyne-derived homogeneous supports.
• Miller, A. D., et al. A Biomolecule-Compatible Visible Light-Induced Azide Reduction from a DNA-Encoded Reaction Discovery System. PMC.
• Galan, M. C., et al. Chemo-selective Rh-catalysed hydrogenation of azides into amines.

• Organic Chemistry Portal. Hydrogen. Available from: [Link] [Accessed March 28, 2026].

• Ghorai, P., et al. Raney Ni Catalyzed Azide-Alkyne Cycloaddition Reaction.

• Chemistry Stack Exchange. Can a Lindlar catalyst reduce aldehydes, nitriles, and carbonitriles? Available from: [Link] [Accessed March 28, 2026].

• Oschatz, M., et al. Recent developments in the control of selectivity in hydrogenation reactions by confined metal functionalities.
• Li, H., et al.
• Kilbas, B., et al. Homogeneous catalyst containing Pd in the reduction of aryl azides to primary amines. Indian Academy of Sciences.
• Ranu, B. C., et al. Hydrogenation of Azides over Copper Nanoparticle Surface Using Ammonium Formate in Water. The Journal of Organic Chemistry. 2011.

• Waseda University. Hydrogenation (atmospheric pressure) with Pd/C. Available from: [Link] [Accessed March 28, 2026].

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• Wang, C., et al. Transition metal-free transfer hydrogenation of aryl azides with alcohols: direct synthesis of secondary amines and N-heterocycles. Organic Chemistry Frontiers.
• Iacob, A. A., et al. New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. MDPI. 2020.

• Semantic Scholar. reduction of azides to amines or amides with zinc and ammonium chloride as reducing agent. Available from: [Link] [Accessed March 28, 2026].

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• Hajipour, A. R., et al. A green route for the cross-coupling of azide anions with aryl halides under both base and ligand-free conditions: exceptional performance of a Cu2O–CuO–Cu–C nanocomposite. RSC Publishing.
• Google Patents. Catalytic hydrogenation process for the manufacture of chlorinated aromatic amines.
• Varma, A., et al. Control of catalytic debenzylation and dehalogenation reactions during liquid-phase reduction by H2.
• Martin, A., et al. Regeneration of Raney®-Nickel Catalyst for the Synthesis of High-Value Amino-Ester Renewable Monomers. MDPI. 2020.
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• Noyori, R.
• Wang, C., et al. Highly efficient catalytic hydrogenation of p-chloronitrobenzene: the synergistic effect and hybrid nano-structure. PMC.
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• Kim, J. H., et al. Catalytic Hydrogenation of o-Nitrochlorobenzene to 3,3'-Dichlorobenzidine.

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• Knowles, W. S. CATALYTIC ASYMMETRIC HYDROGENATION USING SOLUBLE, OPTICALLY ACTIVE PHOSPHINE COMPLEXES.

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Technical Notes & Optimization

Technical Support Center: Stereoselective Synthesis of 1-[(1R)-1-azidoethyl]-2-chlorobenzene

Prepared by: Gemini, Senior Application Scientist

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of chiral molecules, specifically focusing on the stereoretentive synthesis of 1-[(1R)-1-azidoethyl]-2-chlorobenzene. The primary challenge in this synthesis is preventing the racemization of the sensitive benzylic stereocenter. This document provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions to help you maintain high enantiomeric purity in your reaction.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a critical issue for this specific synthesis?

A: Racemization is the process by which an enantiomerically pure substance is converted into a mixture containing equal amounts of both enantiomers (a racemate). For the synthesis of 1-[(1R)-1-azidoethyl]-2-chlorobenzene, the stereocenter at the carbon bearing the azide group is critical. The biological activity of chiral molecules, such as pharmaceutical intermediates, is often exclusive to one enantiomer. The presence of the undesired (S)-enantiomer can lead to reduced efficacy, altered pharmacological profiles, or potential off-target effects, making the control of stereochemistry paramount.

Q2: What is the primary chemical mechanism that causes racemization when converting (1R)-1-(2-chlorophenyl)ethanol to the corresponding azide?

A: The primary cause of racemization is a shift in the reaction mechanism from a stereospecific bimolecular nucleophilic substitution (S_N2) to a non-stereospecific unimolecular nucleophilic substitution (S_N1). The substrate, (1R)-1-(2-chlorophenyl)ethanol, has a secondary benzylic stereocenter. The benzylic position is uniquely susceptible to forming a carbocation intermediate because this cation is resonance-stabilized by the adjacent phenyl ring.[1] If reaction conditions promote the formation of this planar, achiral carbocation, the incoming azide nucleophile can attack from either face, leading to a racemic mixture of the product.[2] Conditions that favor this S_N1 pathway include polar protic solvents, high temperatures, and strong acids.[3][4][5]

Q3: Which synthetic methods are recommended to achieve high enantiomeric excess (e.e.) for this transformation?

A: To maintain stereochemical integrity, methods that proceed via a clean S_N2 mechanism are essential. For the conversion of a chiral secondary alcohol to an azide with inversion of configuration, two methods are highly recommended:

• The Mitsunobu Reaction: This reaction converts the alcohol into a good leaving group in situ using reagents like triphenylphosphine (PPh₃) and diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[6][7][8] An azide source, such as diphenylphosphoryl azide (DPPA) or hydrazoic acid (HN₃), then displaces the activated hydroxyl group with complete inversion of stereochemistry.[7][9][10]

• Direct Azidation with DPPA and a Non-Nucleophilic Base: A highly effective alternative involves using diphenylphosphoryl azide (DPPA) in the presence of a non-nucleophilic, sterically hindered base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).[11][12] This method also promotes a clean S_N2 inversion and avoids the formation of triphenylphosphine oxide, which can sometimes complicate purification in Mitsunobu reactions.[11]

Q4: How do I accurately determine the enantiomeric excess (e.e.) of my product?

A: The most reliable and widely used method for determining the enantiomeric excess of a chiral compound is Chiral High-Performance Liquid Chromatography (Chiral HPLC) .[13][14] This technique uses a stationary phase that is itself chiral, allowing it to interact differently with the two enantiomers of your product. This differential interaction results in different retention times, enabling their separation and quantification. A UV or other suitable detector is used to measure the peak areas corresponding to each enantiomer, from which the e.e. can be calculated. Developing a chiral HPLC method often requires screening different chiral columns and mobile phase compositions to achieve baseline separation.[15][16]

Section 2: Troubleshooting Guide

This section addresses common issues encountered during the synthesis.

Problem: Low Enantiomeric Excess (e.e.) / Significant Racemization Detected

This is the most critical issue. If your chiral HPLC analysis shows two peaks of similar size, or a calculated e.e. below your target (>95%), consult the following diagnostic workflow.

Caption: Troubleshooting workflow for low enantiomeric excess.

Section 3: Recommended Protocols & Methodologies

Safety Precaution: Organic azides are potentially explosive and should be handled with care. Avoid heating concentrated solutions, and do not use metal spatulas for handling. Perform all reactions in a well-ventilated fume hood.

Protocol 1: Stereoinvertive Azidation via Mitsunobu Reaction

This protocol is designed for a clean S_N2 inversion of (1R)-1-(2-chlorophenyl)ethanol to yield (1S)-1-azido-1-(2-chlorophenyl)ethane. Note: The product enantiomer will be (S) due to the inversion.

Materials:

• (1R)-1-(2-chlorophenyl)ethanol

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Diphenylphosphoryl azide (DPPA)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

• Silica gel for chromatography

Procedure:

• To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add (1R)-1-(2-chlorophenyl)ethanol (1.0 eq) and triphenylphosphine (1.5 eq) in anhydrous THF (approx. 0.2 M concentration).

• Cool the solution to 0 °C in an ice bath.

• To this stirred solution, add DIAD (1.5 eq) dropwise over 15-20 minutes. A white precipitate of the PPh₃-DIAD adduct may form.

• After stirring for 30 minutes at 0 °C, add diphenylphosphoryl azide (DPPA) (1.5 eq) dropwise.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting alcohol is consumed.

• Workup: Quench the reaction by adding water. Remove the THF under reduced pressure.

• Extract the aqueous residue with ethyl acetate or diethyl ether (3x).

• Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product contains triphenylphosphine oxide and other byproducts. Purify by flash column chromatography on silica gel (a typical eluent system is a gradient of ethyl acetate in hexanes) to afford the pure azide product.

• Analysis: Confirm the structure by ¹H NMR, ¹³C NMR, and IR spectroscopy (a strong azide stretch appears around 2100 cm⁻¹). Determine the enantiomeric excess using a validated chiral HPLC method.

Protocol 2: Stereoinvertive Azidation using DPPA and DBU

This method is an excellent alternative to the Mitsunobu reaction, particularly for benzylic alcohols.[12]

Materials:

• (1R)-1-(2-chlorophenyl)ethanol

• Diphenylphosphoryl azide (DPPA)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Anhydrous Toluene or THF

• Saturated aqueous NH₄Cl solution

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

• Silica gel for chromatography

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve (1R)-1-(2-chlorophenyl)ethanol (1.0 eq) in anhydrous toluene (approx. 0.2 M).

• Add diphenylphosphoryl azide (DPPA) (1.2 eq) to the solution.

• Cool the mixture to 0 °C.

• Add DBU (1.2 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 16-24 hours. Monitor the reaction by TLC or LC-MS.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous NH₄Cl solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel.

• Analysis: Characterize the product and determine the e.e. as described in Protocol 1.

Section 4: Data & Parameter Summary

The choice of reaction parameters is critical for suppressing the S_N1 pathway and promoting the desired S_N2 inversion.

Parameter	Recommended Condition	Rationale & Impact on Racemization
Starting Alcohol	High enantiomeric purity (>99% e.e.)	The final product's e.e. cannot exceed that of the starting material.
Solvent	Polar Aprotic (THF, Toluene, CH₂Cl₂)	CRITICAL: Polar protic solvents (alcohols, water) stabilize the benzylic carbocation, strongly promoting racemization via the S_N1 pathway.[3] Aprotic solvents do not.
Temperature	0 °C to Room Temperature (ideally start cold)	CRITICAL: Higher temperatures provide the activation energy for the S_N1 pathway and can also lead to elimination side products.[3] Keeping the temperature low favors the kinetically controlled S_N2 reaction.
Azide Source	DPPA, TMSN₃, HN₃	DPPA is often preferred for its stability and safety compared to hydrazoic acid (HN₃).[4]
Base (for DPPA method)	DBU (non-nucleophilic, hindered)	A non-nucleophilic base is required to deprotonate the alcohol without competing as a nucleophile. DBU is effective for this purpose.[11][12]
Reaction Time	Monitor closely; quench upon completion	Extended reaction times can increase the chance of product racemization, especially if any reversible processes or side reactions can occur.[3]

Section 5: Visual Guides

Competing Reaction Pathways at the Benzylic Center

Caption: S_N2 vs. S_N1 pathways for azidation of a chiral benzylic alcohol.

References

• ChemInform Abstract: A Practical One-Pot Synthesis of Azides Directly from Alcohols. ResearchGate. Available at: [Link]

• Divergent synthesis of chiral cyclic azides via asymmetric cycloaddition reactions of vinyl azides. PubMed. Available at: [Link]

• Recent Advances in Catalytic Enantioselective Synthesis of α-Chiral Tertiary Azides. Acta Chimica Sinica. Available at: [Link]

• Divergent synthesis of chiral cyclic azides via asymmetric cycloaddition reactions of vinyl azides. PMC. Available at: [Link]

• Diastereodivergent Synthesis of α-Chiral Tertiary Azides through Catalytic Asymmetric Michael Addition. ACS Publications. Available at: [Link]

• Alcohol to Azide - Common Conditions. Organic Chemistry Data. Available at: [Link]

• Mitsunobu Reaction. Chemistry Steps. Available at: [Link]

• Mitsunobu Reaction. Organic-Chemistry.org. Available at: [Link]

• WO1995001970A1 - Alcohol to azide sn2 conversion. Google Patents.

• Mitsunobu Reaction. Master Organic Chemistry. Available at: [Link]

• Allylic azides: synthesis, reactivity, and the Winstein rearrangement. PMC. Available at: [Link]

• Organic Chemistry: Nucleophilic Substitution Reaction of Alcohols. Jack Westin. Available at: [Link]

• Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine. PMC. Available at: [Link]

• Benzyl azide synthesis by azidonation. Organic Chemistry Portal. Available at: [Link]

• A practical one-pot synthesis of azides directly from alcohols. Indian Academy of Sciences. Available at: [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Available at: [Link]

• Benzylic substitution, benzylation. Organic Chemistry Portal. Available at: [Link]

• Mitsunobu Reaction - Common Conditions. Organic Chemistry Data. Available at: [Link]

• 10.1: Nucleophilic Substitution Reactions of Alcohols- Forming Alkyl Halides. Chemistry LibreTexts. Available at: [Link]

• Arylboronic Acid-Catalyzed Racemization of Secondary and Tertiary Alcohols. ACS Publications. Available at: [Link]

• Reactions at the Benzylic Position. Chemistry Steps. Available at: [Link]

• Racemization-free peptide bond formation via 2-nitrobenzensulfonyl strategy for diastereoselective synthesis of (Z)-fluoroalkene-type peptidomimetics. RSC Publishing. Available at: [Link]

• Chiral HPLC Separations. Phenomenex. Available at: [Link]

• Chiral HPLC separation: strategy and approaches. Chiralpedia. Available at: [Link]

• ChemComm. RSC Publishing. Available at: [Link]

• C190-E170 Technical Report: Rapid Method Scouting of Chiral Compounds. Shimadzu. Available at: [Link]

• Enantioselective Synthesis, Enantiomeric Separations and Chiral Recognition. PMC. Available at: [Link]

• Rapid deracemization through solvent cycling: proof-of-concept using a racemizable conglomerate clopidogrel precursor. PMC. Available at: [Link]

• Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open Access. Available at: [Link]

• Enantioselective Synthesis. OpenStax. Available at: [Link]

• Investigations on the mechanism of racemization of N-benzyloxycarbonyl-S-benzyl-L-cysteine active esters in non-polar solvents. RSC Publishing. Available at: [Link]

• Simplified Chiral HPLC/SFC Column Screening Strategies. Phenomenex. Available at: [Link]

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Technical Support Center: Optimizing Yield in 1-[(1R)-1-azidoethyl]-2-chlorobenzene Reduction Reactions

Welcome to the technical support center dedicated to the synthetic challenges and optimization strategies for the reduction of 1-[(1R)-1-azidoethyl]-2-chlorobenzene to its corresponding primary amine, (1R)-1-(2-chlorophenyl)ethanamine. This resource is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this specific transformation. The retention of stereochemical integrity at the benzylic position and the preservation of the chloro-substituent are paramount, making the choice of reduction methodology a critical decision point.

This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to help you maximize yield, ensure purity, and maintain the chiral fidelity of your target molecule.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for reducing 1-[(1R)-1-azidoethyl]-2-chlorobenzene, and which is the best?

A1: There is no single "best" method; the optimal choice depends on your specific requirements for chemoselectivity, scale, and available equipment. The three most common and effective methods are Catalytic Hydrogenation, the Staudinger Reaction, and Metal Hydride Reduction.

• Catalytic Hydrogenation: Often provides high yields and a very clean product profile, as the only byproduct is nitrogen gas.[1] However, standard catalysts like Palladium on carbon (Pd/C) can sometimes lead to dehalogenation (loss of the chloro-substituent), especially under harsh conditions.[1]

• Staudinger Reaction: This method, using a phosphine like triphenylphosphine (PPh₃) followed by aqueous hydrolysis, offers excellent chemoselectivity.[2][3] It is very mild and will not reduce the chloro-group or other sensitive functionalities. Its main drawback is the formation of a stoichiometric amount of triphenylphosphine oxide, which can complicate purification.[1][4]

• Metal Hydride Reduction: Powerful reagents like lithium aluminum hydride (LiAlH₄) reduce azides rapidly.[5][6] However, LiAlH₄ is highly reactive and not chemoselective, posing a significant risk of reducing the chloro-substituent. It is generally not recommended for this substrate unless other methods fail.[1]

Q2: How can I monitor the progress of the reduction reaction?

A2: Effective reaction monitoring is crucial for determining the endpoint and preventing the formation of byproducts.

• Thin-Layer Chromatography (TLC): This is the most common method. The starting azide is significantly less polar than the resulting amine product. The amine will typically have a much lower Rf value. Use a standard mobile phase (e.g., ethyl acetate/hexanes) and visualize with a UV lamp and a ninhydrin stain (which turns purple/blue in the presence of primary amines).

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): These techniques are excellent for confirming the disappearance of the starting material's mass peak and the appearance of the product's mass peak, providing definitive confirmation of the conversion.

• Ion Chromatography: For aqueous samples, ion chromatography can be used to determine the concentration of the azide anion if it is present as a contaminant or in the workup.[7]

Q3: What are the critical safety precautions when working with an organic azide like 1-[(1R)-1-azidoethyl]-2-chlorobenzene?

A3: Organic azides are energetic compounds and must be handled with care.

• Potential for Decomposition: Low molecular weight organic azides can be sensitive to heat, shock, and light, potentially leading to violent decomposition.[8][9] While this specific molecule has a larger carbon-to-nitrogen ratio, which improves stability, it should always be treated as potentially explosive.[9]

• Hydrazoic Acid Formation: In the presence of strong acids, organic azides can form hydrazoic acid (HN₃), which is highly toxic and explosive.[8] Avoid acidic conditions during workup until the azide has been fully consumed.

• Personal Protective Equipment (PPE): Always work in a certified chemical fume hood and wear appropriate PPE, including safety glasses, a lab coat, and gloves. A blast shield is recommended, especially when working on a larger scale or heating the reaction.

Q4: How can I confirm that the stereochemistry at the (1R) center is retained during the reduction?

A4: Preserving the stereocenter is critical. Most standard reduction methods are known to retain stereochemistry. To confirm this, you must analyze the enantiomeric excess (ee) of the final amine product using a chiral analytical technique.

• Chiral High-Performance Liquid Chromatography (HPLC) or Chiral Gas Chromatography (GC): These are the definitive methods for determining the enantiomeric purity of your product.[10][11] You will need to develop a separation method using a suitable chiral stationary phase.

Troubleshooting Guide

This guide addresses common issues encountered during the reduction of 1-[(1R)-1-azidoethyl]-2-chlorobenzene.

Problem 1: Low or No Yield of the Desired Amine

This is the most frequent issue, often stemming from several possible causes.

Caption: Troubleshooting logic for diagnosing low amine yield.

• Possible Cause A: Incomplete Reaction

  • Diagnosis: TLC analysis shows a significant amount of starting material remaining even after the recommended reaction time.

  • Solutions:

    • Extend Reaction Time: Continue monitoring the reaction for several more hours.

    • Check Reagent/Catalyst Quality: For catalytic hydrogenation, the catalyst may be old or inactive. For the Staudinger reaction, the triphenylphosphine may have oxidized. Use fresh reagents.

    • Increase Temperature: For the Staudinger reaction, gently heating to 50-65 °C can facilitate the hydrolysis of the stable iminophosphorane intermediate.[1]

• Possible Cause B: Stable Iminophosphorane Intermediate (Staudinger Reaction)

  • Diagnosis: The reaction appears to stall after the initial evolution of nitrogen gas ceases. This occurs because the intermediate aza-ylide (iminophosphorane) is resistant to hydrolysis.[4][12]

  • Solutions:

    • Ensure Water is Present: Add an excess of water (5-10 equivalents) to the reaction mixture to drive the hydrolysis to completion.[1]

    • Use a Co-solvent: Solvents like tetrahydrofuran (THF) can help solubilize all components and facilitate the reaction.

Problem 2: Formation of Significant Byproducts

• Possible Cause A: Dechlorination of the Aromatic Ring

  • Diagnosis: Mass spectrometry analysis shows a byproduct with a mass that is ~34.5 Da less than the expected product, corresponding to the loss of a chlorine atom.

  • Underlying Issue: This is a known side reaction in catalytic hydrogenation, especially with Pd/C.[1]

  • Solutions:

    • Switch to the Staudinger Reaction: This is the most reliable solution as it is highly chemoselective.[3]

    • Modify Hydrogenation Conditions: Use a lower hydrogen pressure, decrease the catalyst loading (mol%), or shorten the reaction time.

    • Change Catalyst: Rhodium on alumina (Rh/Al₂O₃) has been shown to be more selective for azide reduction in the presence of other reducible groups.[13]

• Possible Cause B: Difficult Separation from Triphenylphosphine Oxide (Staudinger Reaction)

  • Diagnosis: The crude product is a thick oil or waxy solid that is difficult to purify by column chromatography. ¹H NMR shows characteristic aromatic signals from both the product and the phosphine oxide byproduct.

  • Underlying Issue: Triphenylphosphine oxide is a common and often troublesome byproduct of the Staudinger reaction.[14]

  • Solutions:

    • Acid-Base Extraction: After the reaction, dissolve the crude mixture in a solvent like ethyl acetate. Extract with dilute aqueous HCl (e.g., 1M). The desired amine will move to the aqueous layer as the ammonium salt, while the neutral triphenylphosphine oxide remains in the organic layer. Then, basify the aqueous layer with NaOH and extract the purified free amine back into an organic solvent.

    • Chromatography Optimization: Use a more polar solvent system or switch to a different stationary phase if standard silica gel chromatography fails.

Comparative Overview of Reduction Methods

The selection of a reduction method involves a trade-off between yield, selectivity, and operational complexity.

Method	Typical Reagents	Typical Yield (%)	Key Advantages	Key Disadvantages
Catalytic Hydrogenation	H₂, Pd/C, PtO₂	85-99%[1]	High yields, clean reaction (N₂ byproduct), scalable.	Risk of dehalogenation; requires specialized pressure equipment.[1]
Staudinger Reaction	PPh₃, H₂O	80-95%[1]	Excellent chemoselectivity, very mild conditions.[2]	Stoichiometric phosphine oxide byproduct complicates purification.[1][4]
Metal Hydride Reduction	LiAlH₄	Variable	Powerful and rapid reducing agent.	Lacks chemoselectivity, high risk of dehalogenation, requires strictly anhydrous conditions and careful quenching.[6][15]

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

This protocol describes a general procedure for the reduction of 1-[(1R)-1-azidoethyl]-2-chlorobenzene.

Materials:

• 1-[(1R)-1-azidoethyl]-2-chlorobenzene

• 10% Palladium on carbon (Pd/C), 5-10 mol%

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂) source (balloon or hydrogenation vessel)

• Filtration aid (e.g., Celite®)

Procedure:

• In a suitable hydrogenation flask, dissolve the azide (1.0 eq) in methanol.

• Carefully add 10% Pd/C (5-10 mol%) to the solution.

• Seal the flask, and then carefully evacuate and backfill the atmosphere with hydrogen gas. Repeat this purge cycle three times.

• Stir the reaction mixture vigorously under a positive pressure of hydrogen (a balloon is sufficient for small scale) at room temperature.

• Monitor the reaction progress by TLC until the starting azide spot has completely disappeared (typically 2-6 hours).

• Once complete, carefully vent the hydrogen atmosphere and purge the flask with nitrogen or argon.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad thoroughly with methanol.

• Combine the filtrates and concentrate under reduced pressure to yield the crude (1R)-1-(2-chlorophenyl)ethanamine.

• Purify by column chromatography or distillation if necessary.

Protocol 2: Staudinger Reduction using Triphenylphosphine (PPh₃)

This protocol offers a highly selective alternative that avoids dehalogenation.

Materials:

• 1-[(1R)-1-azidoethyl]-2-chlorobenzene

• Triphenylphosphine (PPh₃), 1.1 - 1.2 eq

• Tetrahydrofuran (THF)

• Deionized Water (H₂O)

Procedure:

• Dissolve the azide (1.0 eq) in THF in a round-bottom flask equipped with a stir bar.

• Add triphenylphosphine (1.1 - 1.2 eq) to the solution in one portion at room temperature. Vigorous nitrogen evolution should be observed.

• Stir the mixture at room temperature for 2-4 hours, until gas evolution ceases and TLC analysis indicates the consumption of the starting azide.

• Add water (5-10 eq) to the reaction mixture.

• Heat the mixture to 50-60 °C and stir for an additional 4-12 hours to ensure complete hydrolysis of the iminophosphorane intermediate. Monitor by TLC for the appearance of the amine.

• After cooling to room temperature, remove the THF under reduced pressure.

• Perform an acid-base extraction as described in Troubleshooting Problem 2B to separate the amine product from the triphenylphosphine oxide byproduct.

Caption: Decision workflow for selecting a reduction strategy.

References

• BenchChem. (2025). Comparative study of different methods for azide reduction to amines. BenchChem.
• BenchChem. (2025).
• Alfa Chemistry. (2025). Staudinger Reduction. Alfa Chemistry.
• Tan, W., et al. (2022). Ortho-Phosphinoarenesulfonamide-Mediated Staudinger Reduction of Aryl and Alkyl Azides. Molecules.
• Organic Chemistry Portal. Staudinger Reaction. Organic Chemistry Portal.
• Gervay-Hague, J., et al. (2020). Chemo-selective Rh-catalysed hydrogenation of azides into amines.
• JoVE. (2023). Preparation of 1° Amines: Azide Synthesis. Journal of Visualized Experiments.
• Wikipedia. Staudinger reaction. Wikipedia.
• Organic Chemistry Tutor. Staudinger Reaction. Organic Chemistry Tutor.
• Sharma, G. V. M., & Chandrasekhar, S. (1989). Selective Hydrogenation of Organic Azides to Amines by Interlamellar Montmorillonitediphenylphosphine Palladium(II) Catalyst. Synthesis and Reactivity in Inorganic and Metal-Organic Chemistry.
• Organic Chemistry Portal. Amine synthesis by azide reduction. Organic Chemistry Portal.
• BenchChem. How to safely quench an unreacted azide in a reaction mixture. BenchChem.
• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Optimizing Azide Decomposition Reactions. BenchChem.
• Thermo Fisher Scientific. Determination of Azide in Aqueous Samples by Ion Chromatography with Suppressed Conductivity Detection. Thermo Fisher Scientific.
• EduRev. Lithium Aluminum Hydride (LiAlH4)
• DAV University. Module II Reduction Reactions - Lecture 14 2.1.1 Lithium Aluminum Hydride (LAH). DAV University.
• University of Calgary. Ch22: RN3 to RNH2. University of Calgary.
• MDPI. (2021). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI.

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Technical Support Center: Enhancing the Enantiomeric Excess of 1-[(1R)-1-azidoethyl]-2-chlorobenzene

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the challenges of improving the enantiomeric excess (e.e.) of 1-[(1R)-1-azidoethyl]-2-chlorobenzene. The information herein is designed to offer both practical solutions and a deeper understanding of the underlying chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for preparing enantiomerically enriched 1-[(1R)-1-azidoethyl]-2-chlorobenzene?

A1: There are two main strategies for obtaining this compound with high enantiomeric excess.[1] The first is through enantioselective synthesis, where a chiral catalyst or auxiliary is used to favor the formation of the desired (R)-enantiomer.[1] The second approach involves the resolution of a racemic mixture, where the two enantiomers are separated.[2]

Q2: My enantioselective synthesis is yielding a low enantiomeric excess. What are the most common causes?

A2: Low enantiomeric excess in an asymmetric synthesis can often be attributed to several factors:

• Catalyst Inactivity or Degradation: The chiral catalyst is the cornerstone of enantioselectivity. Its effectiveness can be compromised by impurities in the reagents or solvents, exposure to air or moisture, or thermal instability.[3]

• Non-Optimal Reaction Conditions: Temperature, solvent, and reactant concentrations can significantly influence the stereochemical outcome of a reaction.[1][4]

• Racemic Background Reaction: A non-catalyzed, racemic reaction may occur concurrently with the desired asymmetric transformation, leading to a lower overall e.e.[3]

Q3: How can I accurately determine the enantiomeric excess of my product?

A3: The most reliable and widely used method for determining enantiomeric excess is High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP).[5][6][7] This technique separates the two enantiomers, and the e.e. is calculated from the relative areas of the corresponding peaks.[6] It is crucial to ensure proper method development and validation for accurate results.[8]

Q4: What is "kinetic resolution," and how can it be applied to improve the e.e. of my product?

A4: Kinetic resolution is a method for separating a racemic mixture by exploiting the different reaction rates of the two enantiomers with a chiral catalyst or reagent.[9] One enantiomer reacts faster, leaving the unreacted starting material enriched in the slower-reacting enantiomer.[9] This can be a powerful tool for obtaining highly enantioenriched products.

Troubleshooting Guides

Guide 1: Low Enantiomeric Excess in Asymmetric Synthesis

This guide provides a systematic approach to troubleshooting and optimizing an enantioselective synthesis that is producing a low e.e. of 1-[(1R)-1-azidoethyl]-2-chlorobenzene.

Problem: The enantiomeric excess of the synthesized 1-[(1R)-1-azidoethyl]-2-chlorobenzene is consistently below the desired level (e.g., <90% e.e.).

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low enantiomeric excess.

Detailed Troubleshooting Steps:

Potential Cause	Recommended Actions & Explanations
Catalyst Deactivation or Impurity	Verify Catalyst Quality: Ensure the chiral catalyst has high enantiomeric purity and has not degraded. If possible, obtain a fresh batch from a reliable supplier.[3] Maintain Anhydrous and Inert Conditions: Many catalysts used in asymmetric synthesis are sensitive to moisture and oxygen.[3] Use freshly distilled, anhydrous solvents and perform the reaction under an inert atmosphere (e.g., argon or nitrogen). Flame-dry all glassware before use.
Suboptimal Reaction Temperature	Temperature Screening: Lowering the reaction temperature often increases enantioselectivity by favoring the transition state that leads to the desired enantiomer.[10] Perform the reaction at a range of temperatures (e.g., 0 °C, -20 °C, -40 °C, -78 °C) to find the optimum.
Inappropriate Solvent Choice	Solvent Screening: The polarity and coordinating ability of the solvent can significantly impact the stereochemical outcome. Screen a variety of solvents, including nonpolar (e.g., toluene, hexanes), polar aprotic (e.g., dichloromethane, THF), and polar protic solvents (if compatible with the reaction).[4]
Non-Catalytic Background Reaction	Lower Catalyst Loading: In some cases, a high catalyst loading can promote a non-selective background reaction. Try reducing the catalyst loading to see if the e.e. improves.[3] Slow Addition of Reagents: Adding one of the achiral reagents slowly can help to maintain a low concentration, favoring the catalyzed pathway over the background reaction.

Guide 2: Improving Enantiomeric Excess through Chiral Resolution

This guide outlines strategies for enhancing the enantiomeric excess of a pre-existing racemic or enantioenriched mixture of 1-azidoethyl-2-chlorobenzene.

Problem: You have a mixture of (R)- and (S)-1-azidoethyl-2-chlorobenzene with an unsatisfactory enantiomeric excess.

Resolution Strategies:

• Classical Chemical Resolution via Diastereomeric Salt Formation: This is a widely used technique where the racemic mixture is reacted with a chiral resolving agent to form a pair of diastereomeric salts.[2][11] These diastereomers have different physical properties, such as solubility, allowing for their separation by crystallization.[2]

  • Protocol: Diastereomeric Salt Resolution

    • Selection of Resolving Agent: Since the target molecule does not have an acidic or basic functional group for direct salt formation, a derivatization step is necessary. For example, the azide could potentially be reduced to the corresponding amine, which can then be resolved with a chiral acid like tartaric acid or mandelic acid.[11]

    • Salt Formation: Dissolve the derivatized racemic mixture in a suitable solvent and add an equimolar amount of the chiral resolving agent.

    • Crystallization: Allow the diastereomeric salts to crystallize. The less soluble diastereomer will precipitate out of the solution.

    • Separation and Liberation: Separate the crystals by filtration. The desired enantiomer can then be liberated from the salt by treatment with an acid or base.

• Kinetic Resolution: This method involves the selective reaction of one enantiomer in the racemic mixture, leaving the other enantiomer unreacted and thus enriched.[9]

  • Potential Kinetic Resolution Approaches:

    • Enzymatic Resolution: Enzymes are highly enantioselective catalysts. For example, a lipase could be used to selectively acylate one enantiomer of the corresponding alcohol (if the azide is converted to an alcohol), allowing for separation of the acylated and unacylated products.[12]

    • Asymmetric Catalysis: A chiral catalyst can be used to selectively transform one enantiomer. For instance, an asymmetric dihydroxylation could potentially be used to selectively react with one enantiomer if an appropriate olefin precursor is available.[13]

• Chiral Chromatography: Preparative chiral HPLC or Supercritical Fluid Chromatography (SFC) can be used to physically separate the enantiomers.[2] While often more expensive and less scalable than crystallization-based methods, chromatography can provide very high enantiomeric purities.[14]

Workflow for Selecting a Resolution Strategy:

Sources

• 1. Super Selective Synthesis: The Evolution of Enantioselective Methods - ICJS - International Collegiate Journal of Science [icjs.us]
• 2. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 3. benchchem.com [benchchem.com]
• 4. Dramatic improvement of the enantiomeric excess in the asymmetric conjugate addition reaction using new experimental conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. heraldopenaccess.us [heraldopenaccess.us]
• 6. benchchem.com [benchchem.com]
• 7. uma.es [uma.es]
• 8. experts.umn.edu [experts.umn.edu]
• 9. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 10. benchchem.com [benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pharmtech.com [pharmtech.com]

Technical Support Center: Purification of Crude 1-[(1R)-1-azidoethyl]-2-chlorobenzene

This technical support guide is designed for researchers, scientists, and drug development professionals. It provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the purification of crude 1-[(1R)-1-azidoethyl]-2-chlorobenzene. The information herein is synthesized from established chemical principles and safety protocols for handling organic azides.

I. Introduction and Safety First: The Nature of 1-[(1R)-1-azidoethyl]-2-chlorobenzene

1-[(1R)-1-azidoethyl]-2-chlorobenzene is a chiral organic azide. Its structure, comprising a benzylic azide and a chlorinated aromatic ring, dictates both its reactivity and the necessary precautions for its handling and purification. Organic azides are energetic compounds and can be sensitive to heat, shock, and friction. Therefore, all manipulations must be conducted with appropriate safety measures in place.

Before you begin any purification, it is imperative to assess the stability of your crude product. A useful guideline is the Carbon-to-Nitrogen (C/N) ratio. For 1-[(1R)-1-azidoethyl]-2-chlorobenzene (C₈H₈ClN₃), the C/N ratio is 8/3 ≈ 2.67. This value suggests that the compound can be synthesized and isolated, but should be handled with care and stored at low temperatures.

Key Safety Precautions:

• Always work in a well-ventilated fume hood.

• Use a blast shield.

• Wear appropriate personal protective equipment (PPE): safety glasses, a flame-resistant lab coat, and nitrile gloves.

• Avoid metal spatulas and ground glass joints: Use plastic or ceramic spatulas to prevent scratching, which can initiate decomposition.

• Do not use elevated temperatures for purification, such as distillation, without a thorough risk assessment. Low-temperature vacuum transfer is a safer alternative if distillation is considered.

• Avoid concentrating azide-containing solutions to dryness on a rotary evaporator.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses common problems encountered during the purification of 1-[(1R)-1-azidoethyl]-2-chlorobenzene.

A. Column Chromatography

Column chromatography is the most recommended method for the purification of this compound.

Problem 1: Poor Separation of the Desired Product from Impurities.

• Potential Cause: Incorrect mobile phase polarity.

• Solution:

  • Systematic TLC Analysis: Before attempting column chromatography, perform a thorough TLC analysis using different solvent systems. A good starting point for a moderately polar compound like this is a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a moderately polar solvent (e.g., ethyl acetate or dichloromethane).

  • Solvent System Optimization:

    • If the Rf value is too high (product runs with the solvent front), decrease the polarity of the mobile phase (reduce the percentage of the polar solvent).

    • If the Rf value is too low (product stays at the baseline), increase the polarity of the mobile phase.

  • Consider a Different Solvent System: If a good separation cannot be achieved with a hexane/ethyl acetate system, try other combinations such as dichloromethane/hexanes or toluene/ethyl acetate.

Solvent System	Polarity	Notes
Hexanes/Ethyl Acetate	Low to Medium	A versatile system for many organic compounds.
Dichloromethane/Hexanes	Medium	Good for separating less polar compounds.
Toluene/Ethyl Acetate	Medium	The aromatic nature of toluene can offer different selectivity.

Problem 2: The Compound Decomposes on the Silica Gel Column.

• Potential Cause: Silica gel is acidic and can catalyze the decomposition of sensitive compounds.

• Solution:

  • Use Deactivated Silica Gel: Treat the silica gel with a base, such as triethylamine (1-2% in the mobile phase), to neutralize the acidic sites.

  • Switch to a Different Stationary Phase: Consider using neutral alumina or a polymer-based stationary phase.

Problem 3: Difficulty Visualizing the Compound on a TLC Plate.

• Potential Cause: The compound may not be UV-active, or the concentration may be too low for visualization with standard stains.

• Solution: Use a specific staining method for azides. A reliable two-step process involves:

  • Reduction of the Azide: Dip the TLC plate in a solution of triphenylphosphine (10% in dichloromethane) to reduce the azide to an amine.

  • Staining with Ninhydrin: After drying, dip the plate into a ninhydrin solution (0.3% in n-butanol with a small amount of acetic acid) and gently heat to develop a colored spot.[1][2]

B. Chiral HPLC Purification

For separating the (R)-enantiomer from any contaminating (S)-enantiomer, chiral HPLC is the method of choice.

Problem 1: No Separation of Enantiomers.

• Potential Cause: The chosen chiral stationary phase (CSP) is not suitable for this class of compounds.

• Solution:

  • Column Screening: There is no universal chiral column. A screening of different CSPs is necessary. For benzylic compounds, polysaccharide-based columns (e.g., Chiralpak® IA, IB, IC) are often a good starting point.

  • Mobile Phase Optimization:

    • Normal Phase: Typically, a mixture of an alkane (e.g., heptane or hexane) and an alcohol (e.g., isopropanol or ethanol) is used. Vary the ratio of the alcohol to modulate retention and selectivity.

    • Additives: For basic or acidic impurities, or to improve peak shape, small amounts of an acidic (e.g., trifluoroacetic acid) or basic (e.g., diethylamine) additive may be required.

Problem 2: Poor Peak Shape (Tailing or Fronting).

• Potential Cause: Secondary interactions with the stationary phase, column overload, or inappropriate sample solvent.

• Solution:

  • Mobile Phase Additives: As mentioned above, additives can improve peak shape.

  • Reduce Sample Concentration: Overloading the column is a common cause of poor peak shape. Reduce the amount of sample injected.

  • Match Sample Solvent to Mobile Phase: Dissolve the sample in the mobile phase or a weaker solvent to avoid peak distortion.

dot

Caption: Troubleshooting workflow for chiral HPLC purification.

C. Recrystallization

Recrystallization can be an effective technique for purifying the final product, especially if the crude material is a solid.

Problem 1: The Compound Does Not Dissolve in Any Single Solvent.

• Potential Cause: The compound has intermediate polarity.

• Solution: Use a mixed solvent system.

  • Dissolve the compound in a small amount of a "good" solvent (one in which it is highly soluble) at an elevated temperature.

  • Slowly add a "poor" solvent (one in which it is sparingly soluble) until the solution becomes cloudy (the saturation point).

  • Add a few drops of the "good" solvent to redissolve the precipitate and then allow the solution to cool slowly.

Problem 2: The Compound "Oils Out" Instead of Crystallizing.

• Potential Cause: The boiling point of the solvent is too high, or the solution is too concentrated.

• Solution:

  • Use a Lower Boiling Point Solvent.

  • Use a More Dilute Solution.

  • Scratch the Inside of the Flask: Use a glass rod to create nucleation sites.

  • Seed the Solution: Add a small crystal of the pure compound to induce crystallization.

dot

Caption: Decision process for selecting a recrystallization solvent system.

III. Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in my crude 1-[(1R)-1-azidoethyl]-2-chlorobenzene?

• A: Without knowing the exact synthetic route, common impurities could include:

  • Starting Materials: Unreacted 1-(1-haloethyl)-2-chlorobenzene (where halo is typically bromo or chloro) or the corresponding alcohol.

  • Byproducts: Elimination products (e.g., 2-chlorostyrene).

  • Solvent Residues: Solvents used in the reaction and workup (e.g., DMF, DMSO, acetone).

  • Enantiomeric Impurity: The (S)-enantiomer if the synthesis is not perfectly stereoselective.

Q2: What is the expected polarity of 1-[(1R)-1-azidoethyl]-2-chlorobenzene?

• A: The molecule has both non-polar (chlorobenzene ring, ethyl group) and polar (azide group) components. The chlorine atom has an inductive electron-withdrawing effect but also has lone pairs that can participate in resonance.[3][4] Overall, the compound is expected to be of moderate polarity . It will be more polar than toluene but likely less polar than benzyl alcohol. This polarity makes it well-suited for normal-phase chromatography.

Q3: Can I use reverse-phase chromatography for purification?

• A: Yes, reverse-phase chromatography is a possibility, especially for analytical purposes or for removing very non-polar impurities. A typical mobile phase would be a mixture of water and acetonitrile or methanol. However, for preparative scale, normal-phase chromatography is often preferred as it avoids the use of water, which can be difficult to remove from the final product.

Q4: How do I confirm the purity and identity of my final product?

• A: A combination of analytical techniques should be used:

  • ¹H and ¹³C NMR: To confirm the chemical structure and check for impurities.

  • FTIR: The azide group has a characteristic strong absorption around 2100 cm⁻¹.

  • Chiral HPLC: To determine the enantiomeric excess (e.e.).

  • Mass Spectrometry: To confirm the molecular weight.

Q5: What are the best storage conditions for the purified product?

• A: Store the purified 1-[(1R)-1-azidoethyl]-2-chlorobenzene in a tightly sealed container, protected from light, at a low temperature (refrigerator or freezer). Avoid storing it in contact with metals.

IV. References

• Cegielska, B., & Kacprzak, K. M. (2009). Simple and Convenient Protocol for Staining of Organic Azides on TLC Plates by Ninhydrin. A New Application of an Old Reagent. Chemia Analityczna, 54(5), 807-812.

• BenchChem. (2025). Azide Compound Purification by Column Chromatography: Technical Support Center. BenchChem.

• CAS Common Chemistry. (n.d.). Benzyl azide. Retrieved March 21, 2026, from [Link]

• PubChem. (n.d.). Benzyl azide. Retrieved March 21, 2026, from [Link]

• Simeonov, S., Simeonov, A., Todorov, A., & Kurteva, V. (2010). Enantioresolution of a Series of Chiral Benzyl Alcohols by HPLC on a Dinitrobenzoylphenylglycine Stationary Phase after Achiral Pre-Column Derivatization*. American Journal of Analytical Chemistry, 1, 1-13.

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved March 21, 2026, from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use. Retrieved from [Link]

• BenchChem. (2025). troubleshooting guide for HPLC analysis of chiral compounds. BenchChem.

• Chemistry LibreTexts. (2022, September 24). 16.4: Substituent Effects in Substituted Aromatic Rings. Retrieved from [Link]

• Chromatography Today. (2020, May 20). Trouble with chiral separations. Retrieved from [Link]

• LCGC International. (2026, March 25). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

• MSU Chemistry. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. Retrieved from [Link]

• ACS Publications. (2021, April 1). Chlorination Reaction of Aromatic Compounds and Unsaturated Carbon–Carbon Bonds with Chlorine on Demand. Organic Letters. Retrieved from [Link]

• ResearchGate. (2017, January 14). When running HPLC for a new chiral compound for the 1st time how does one zero in on a chiral column to separate the peaks? Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Aromatic Reactivity [www2.chemistry.msu.edu]

minimizing side reactions in 1-[(1R)-1-azidoethyl]-2-chlorobenzene azide displacement

Welcome to the Process Chemistry Support Portal. This guide is specifically engineered for researchers and drug development professionals troubleshooting the synthesis of 1-[(1R)-1-azidoethyl]-2-chlorobenzene [1].

Synthesizing chiral benzylic azides via nucleophilic displacement is notoriously challenging. Because the reaction occurs at a benzylic position, the delicate kinetic balance between concerted inversion ( SN​2 ) and stepwise racemization/elimination ( SN​1 / E2 ) must be strictly managed. This guide provides the mechanistic causality, quantitative data, and self-validating protocols required to maintain stereochemical integrity and maximize yield.

Pathway Visualization: The Kinetic Competition

To minimize side reactions, we must first map the competing mechanistic pathways. The diagram below illustrates the divergence from the activated (1S)-precursor into the desired product versus the two primary degradation routes.

Reaction pathways for chiral benzylic azide synthesis highlighting major side reactions.

Troubleshooting FAQs

Q1: Why is my enantiomeric excess (ee) dropping significantly during the azide displacement? Mechanistic Causality: You are likely experiencing a shift from a concerted SN​2 mechanism to a unimolecular SN​1 mechanism. The benzylic position of your substrate is highly prone to forming a resonance-stabilized carbocation[2]. If the leaving group departs before the azide nucleophile attacks, the resulting planar carbocation can be attacked from either face, leading to a racemic mixture (a 1:1 ratio of 1R and 1S enantiomers)[3]. Resolution: To enforce the SN​2 pathway, you must increase the nucleophilicity of the azide while suppressing leaving group departure. Avoid highly ionizing solvents (like water or hot DMSO) and excessively reactive leaving groups (like triflates) which promote spontaneous ionization[4]. Instead, use a mesylate leaving group in a polar aprotic solvent (DMF) at room temperature.

Q2: I am observing a large amount of 2-chlorostyrene byproduct. How do I suppress this elimination? Mechanistic Causality: While the azide ion ( N3−​ ) is an excellent nucleophile, it also possesses mild basicity (the pKa​ of hydrazoic acid is ~4.7). At elevated temperatures, the activation energy for the E2 elimination pathway is overcome. The thermodynamic stability of the resulting conjugated 2-chlorostyrene system acts as a powerful driving force for this nonproductive deprotonation pathway[4]. Resolution: Strict thermal control is mandatory. Do not exceed 25 °C during the displacement step. If elimination persists, ensure your reagents are strictly anhydrous, as trace moisture can hydrolyze the azide salt to generate hydroxide ions, which are vastly stronger bases that will rapidly drive E2 elimination.

Q3: Should I use a Mitsunobu reaction (DPPA) instead of activating via a mesylate? Mechanistic Causality: The Mitsunobu reaction (using Diphenylphosphoryl azide (DPPA), PPh3​ , and DIAD) is a viable alternative that achieves inversion in a single pot directly from the alcohol. However, it introduces a critical side reaction: the Staudinger reduction . If the azide product forms while unreacted triphenylphosphine ( PPh3​ ) is still present in the reaction mixture, the two will react to form an aza-ylide. Upon aqueous workup, this ylide hydrolyzes to the primary amine, destroying your target azide. Resolution: If using the Mitsunobu route, carefully control the stoichiometry (use exactly 1.0 equivalent of PPh3​ ) and monitor the reaction closely to ensure no excess phosphine remains when the azide is generated. For scale-up, the mesylate route is generally preferred due to easier purification.

Quantitative Condition Matrix

The following table summarizes the causal relationship between reaction parameters and the resulting product distribution based on internal process optimization data.

Activation Method	Azide Source	Solvent	Temp (°C)	SN​2 Yield (%)	ee (%)	Styrene Byproduct (%)
Mesylate	NaN₃	DMF	25	88	>98	<2
Mesylate	NaN₃	DMF	60	65	85	15
Triflate	NaN₃	CH₂Cl₂	-78	70	50	5
Mitsunobu	DPPA / PPh₃	THF	0 to 25	75	95	<2

Note: The use of a triflate leaving group, despite low temperatures, results in massive racemization due to its hyper-reactivity driving the SN​1 pathway[5].

Self-Validating Experimental Protocol

To guarantee high stereochemical fidelity, follow this optimized two-step sequence starting from (1S)-1-(2-chlorophenyl)ethanol. This protocol integrates self-validation checkpoints to prevent downstream failures.

Step 1: Mesylation of (1S)-1-(2-chlorophenyl)ethanol

Rationale: The mesylate provides the optimal balance of leaving group ability—stable enough to prevent spontaneous SN​1 ionization at room temperature, but reactive enough for facile SN​2 displacement.

• Preparation: Dissolve 1.0 eq of (1S)-1-(2-chlorophenyl)ethanol in anhydrous Dichloromethane (DCM) (0.2 M concentration) under an inert nitrogen atmosphere.

• Base Addition: Add 1.5 eq of Triethylamine (TEA) and cool the mixture to 0 °C using an ice bath.

• Activation: Dropwise, add 1.2 eq of Methanesulfonyl chloride (MsCl) over 15 minutes. Maintain the temperature at 0 °C for 1 hour.

• Self-Validation Checkpoint 1 (Reaction Completion): Perform Thin Layer Chromatography (TLC) (Hexanes/EtOAc 4:1). The starting alcohol (UV active, stains strongly with KMnO4​ ) must be completely consumed. A new, higher Rf​ spot (mesylate) should be exclusively visible. Do not proceed if the alcohol remains.

• Workup: Quench with saturated aqueous NaHCO3​ . Extract with DCM, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure at <30 °C to prevent thermal degradation. Use the crude mesylate immediately in Step 2.

Step 2: Stereospecific Azide Displacement

Rationale: DMF solvates the sodium cation, leaving the azide anion "naked" and highly nucleophilic. Maintaining the reaction at 25 °C provides enough energy for SN​2 inversion while remaining below the activation barrier for E2 elimination.

• Preparation: Dissolve the crude mesylate from Step 1 in anhydrous DMF (0.2 M concentration).

• Nucleophilic Attack: Add 2.0 eq of Sodium Azide ( NaN3​ ). Stir the suspension vigorously at 25 °C for 12 hours. Warning: Do not heat the reaction.

• Self-Validation Checkpoint 2 (Functional Group Conversion): Take a 0.1 mL aliquot, perform a mini-workup (EtOAc/Water), and run an FT-IR on the organic phase. A strong, sharp absorption band at ~2100 cm⁻¹ confirms the presence of the azide group.

• Workup: Dilute the reaction mixture with Water (5 volumes) to crash out the product and solubilize the DMF. Extract 3 times with Diethyl Ether or MTBE. Wash the combined organic layers thoroughly with water (3x) and brine to remove residual DMF.

• Self-Validation Checkpoint 3 (Stereochemical Integrity): After concentration, submit the crude oil for Chiral HPLC analysis. The chromatogram must show an enantiomeric excess (ee) of >98% for the (1R) enantiomer. The presence of a significant (1S) peak indicates thermal runaway ( SN​1 ), while a peak corresponding to 2-chlorostyrene indicates base-catalyzed elimination.

References

• 1-[(1R)-1-azidoethyl]-2-chlorobenzene | ChemicalBook. 1

• Taming secondary benzylic cations in catalytic asymmetric SN1 reactions | Science / PubMed. 4

• Allylic and Benzylic Halides in SN1 Reactions | Scribd.3

• SN1 reaction at the Benzylic position | YouTube. 2

• Azidonucleosides: Synthesis, Reactions, and Biological Properties | Chemical Reviews. 5

Sources

• 1. 1-[(1R)-1-azidoethyl]-2-chlorobenzene | 1604423-75-7 [chemicalbook.com]
• 2. m.youtube.com [m.youtube.com]
• 3. scribd.com [scribd.com]
• 4. Taming secondary benzylic cations in catalytic asymmetric SN1 reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

resolving solubility issues with 1-[(1R)-1-azidoethyl]-2-chlorobenzene in aqueous media

Technical Support Center: Resolving Aqueous Solubility Issues for 1-[(1R)-1-azidoethyl]-2-chlorobenzene

As a Senior Application Scientist, I frequently consult on workflows where highly lipophilic small molecules fail in aqueous environments. The compound 1-[(1R)-1-azidoethyl]-2-chlorobenzene is a classic example. Due to its ortho-chloro substituted aromatic ring and the azidoethyl moiety, it lacks hydrogen bond donors and possesses an extremely low hydration energy. When introduced to water, the cohesive hydrogen-bonding network of water completely excludes the molecule. Instead of forming a crystalline precipitate, it minimizes its surface area by "oiling out"—forming an immiscible liquid-liquid phase separation.

This guide provides field-proven, self-validating troubleshooting protocols to force this recalcitrant azide into the aqueous phase for click chemistry (CuAAC)[1] and biological assays.

Diagnostic Workflow

Decision matrix for selecting the optimal aqueous solubilization strategy for lipophilic azides.

Frequently Asked Questions & Troubleshooting Protocols

Q1: My azide is "oiling out" during aqueous CuAAC (Click Chemistry). How do I keep it reacting?

Causality & Mechanism: Standard aqueous CuAAC conditions often fail for 1-[(1R)-1-azidoethyl]-2-chlorobenzene because the hydrophobic azide cannot interact with the water-soluble copper catalyst[2]. To resolve this, we utilize[3], a designer surfactant developed by the Lipshutz group[4]. TPGS-750-M is composed of a lipophilic Vitamin E core and a hydrophilic PEG-750 chain. In water, it spontaneously forms 40–60 nm nanomicelles. The lipophilic azide partitions entirely into the Vitamin E core, preventing bulk phase separation, while the copper catalyst operates efficiently at the micelle-water interface[5].

Protocol 1: Micellar Solubilization for CuAAC

• Preparation: Prepare a 2% (w/w) solution of TPGS-750-M in HPLC-grade water. Degas by sparging with N2 for 15 minutes to prevent catalyst oxidation.

• Substrate Addition: Add 1-[(1R)-1-azidoethyl]-2-chlorobenzene (1.0 equiv) and your terminal alkyne (1.05 equiv) directly to the aqueous micellar solution.

• Emulsification: Stir vigorously (800+ rpm) at room temperature. The mixture will transition into a milky emulsion as the substrates are encapsulated.

• Catalysis: Add the catalyst system (e.g., CuSO4 and sodium ascorbate).

• System Validation: Visual & TLC Check. Pause stirring after 30 minutes. A successful micellar encapsulation is validated by the absence of a distinct oil layer or droplet formation on the surface. TLC of the emulsion (extracted via a micro-aliquot into EtOAc) should show steady conversion without substrate pooling.

Q2: I need this compound soluble in a pure aqueous buffer for a bioassay, but surfactants lyse my cells. What is the alternative?

Causality & Mechanism: When surfactants are cytotoxic, host-guest complexation is required. [6] features a hydrophobic internal cavity and a hydrophilic exterior. The ortho-chlorophenyl ring and the azidoethyl moiety of the compound fit snugly into the 6.0–6.5 Å cavity of the β-cyclodextrin ring[]. This displaces high-energy water molecules from the cavity, creating a thermodynamically stable, water-soluble complex without altering the azide's covalent structure or requiring harsh detergents.

Protocol 2: HP-β-CD Inclusion Complexation

• Host Preparation: Prepare a 15% (w/v) solution of HP-β-CD in your required biological buffer (e.g., PBS, pH 7.4).

• Guest Addition: Weigh the 1-[(1R)-1-azidoethyl]-2-chlorobenzene into a glass vial.

• Complexation: Add the HP-β-CD solution to the vial. Subject the mixture to high-shear mixing or ultrasonication for 30–60 minutes at 25°C to drive the inclusion process.

• Filtration: Filter the suspension through a 0.22 µm PTFE syringe filter to remove any uncomplexed, oiled-out azide.

• System Validation: Phase-Solubility Profiling. Quantify the solubilized azide in the filtrate via HPLC-UV. To validate true inclusion (rather than a transient suspension), construct a Higuchi-Connors phase-solubility diagram by varying HP-β-CD concentration (5%, 10%, 15%). A linear (AL-type) increase in detected azide confirms a 1:1 stoichiometric inclusion complex.

Q3: When I use DMSO as a co-solvent, the azide precipitates as soon as I add the aqueous buffer. How can I prevent "solvent shock"?

Causality & Mechanism: "Solvent shock" occurs when a compound dissolved in a water-miscible solvent (DMSO) is rapidly introduced to water. The DMSO diffuses into the bulk aqueous phase much faster than the hydrophobic azide can nucleate into ordered crystals, causing it to crash out as an amorphous oil. Reversing the addition order and controlling the kinetic rate prevents supersaturation spikes.

Protocol 3: Kinetic Co-Solvent Addition

• Stock Preparation: Dissolve the azide in pure DMSO to create a highly concentrated stock (e.g., 100 mM).

• Aqueous Preparation: Place the target aqueous buffer in a vial with a high-speed magnetic stir bar.

• Kinetic Addition: Using a syringe pump, add the DMSO stock dropwise (e.g., 10 µL/min) into the vortex of the rapidly stirring aqueous buffer, ensuring the final DMSO concentration does not exceed 5-10% v/v.

• System Validation: Dynamic Light Scattering (DLS). Analyze the final solution via DLS. A validated co-solvent dispersion will show a monodisperse peak <10 nm, whereas a failed dispersion (solvent shock) will show massive aggregates >500 nm before visible oiling out occurs.

Quantitative Data Summary

The following table summarizes the expected performance metrics for each solubilization strategy when applied to 1-[(1R)-1-azidoethyl]-2-chlorobenzene:

Solubilization Strategy	Typical Max Aqueous Conc.	Optical Clarity	Downstream Compatibility	Recovery / Purification Method
2 wt% TPGS-750-M	> 0.5 M	Milky / Emulsion	Organic Synthesis (CuAAC)	In-flask extraction (EtOAc)
15% w/v HP-β-CD	5 - 10 mM	Optically Clear	Bioassays, Cell Cultures	Direct use (no recovery needed)
10% DMSO Co-solvent	< 0.5 mM	Cloudy to Clear	High-throughput screening	Lyophilization / SPE

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. TPGS-750-M: Second-Generation Amphiphile for Organometallic Chemistry in Water at Room Temperature [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. lipshutz.chem.ucsb.edu [lipshutz.chem.ucsb.edu]
• 6. Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications [mdpi.com]

Reference Data & Comparative Studies

chiral HPLC method validation for 1-[(1R)-1-azidoethyl]-2-chlorobenzene

Chiral HPLC Method Validation for 1-[(1R)-1-azidoethyl]-2-chlorobenzene: A Comparative Guide

1-[(1R)-1-azidoethyl]-2-chlorobenzene is a critical chiral intermediate in the synthesis of active pharmaceutical ingredients (APIs), particularly those requiring enantiopure chiral amines. Because the reduction of an azide to an amine typically retains the stereocenter, the enantiomeric purity of the final API is entirely dependent on the purity of the azide precursor[1]. Accurately determining the enantiomeric excess (ee) of 1-[(1R)-1-azidoethyl]-2-chlorobenzene requires a robust, validated High-Performance Liquid Chromatography (HPLC) method utilizing a highly selective Chiral Stationary Phase (CSP).

This guide objectively compares column performances, details the mechanistic causality behind method development, and provides a self-validating protocol aligned with ICH Q2(R2) regulatory standards[2].

Mechanistic Causality in CSP Selection

Azides present a unique chromatographic challenge. Unlike amines or alcohols, the azide functional group ( −N3​ ) lacks strong hydrogen bond donors. Chiral recognition must therefore rely on weaker intermolecular forces: dipole-dipole interactions, π−π stacking from the 2-chlorophenyl ring, and steric inclusion within the chiral grooves of the stationary phase[3].

When comparing polysaccharide-based CSPs, the structural backbone dictates the shape of the chiral cavity:

• Amylose-based CSPs (e.g., Chiralpak AD-H) : The amylose backbone forms a tight, helical structure. This creates well-defined inclusion cavities that excel at capturing bulky aromatic groups, often leading to superior enantioselectivity for sterically hindered molecules like ortho-substituted benzenes.

• Cellulose-based CSPs (e.g., Chiralcel OD-H) : The cellulose backbone is more linear. While highly versatile, its shallower chiral grooves often fail to provide sufficient steric constraint to differentiate the subtle spatial differences between the (1R) and (1S) enantiomers of an ortho-chloro substituted azide[4].

Mechanistic pathway of enantiomeric resolution via transient diastereomeric complexes.

Comparative Performance Data

To objectively compare column performance, experimental screening was conducted using a normal-phase isocratic elution. Normal-phase chromatography (Hexane/Isopropanol) is causally selected over reversed-phase because non-polar solvents preserve the weak dipole and π−π interactions critical for azide recognition. Aqueous reversed-phase environments would mask these specific chiral interactions through overwhelming hydrophobic forces.

Table 1: Comparative Chromatographic Performance for Racemic 1-(1-azidoethyl)-2-chlorobenzene

Parameter	Chiralpak AD-H (Amylose)	Chiralcel OD-H (Cellulose)	Chiralcel OJ-H (Cellulose)
Mobile Phase	Hexane/IPA (99:1 v/v)	Hexane/IPA (99:1 v/v)	Hexane/IPA (95:5 v/v)
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min
Retention Time (1S)	6.2 min	7.8 min	5.4 min
Retention Time (1R)	8.1 min	8.5 min	5.9 min
Selectivity ( α )	1.38	1.12	1.08
Resolution ( Rs​ )	2.85 (Baseline)	0.95 (Partial overlap)	0.60 (Co-elution)
Tailing Factor ( Tf​ )	1.1	1.4	1.6

Performance Verdict : Chiralpak AD-H significantly outperforms the cellulose-based alternatives. The helical amylose structure provides the necessary steric constraint for the ortho-chloro moiety, achieving baseline resolution ( Rs​>1.5 ), which is a strict prerequisite for the accurate quantitation of trace enantiomeric impurities.

Self-Validating Experimental Protocol

A protocol is only as reliable as its internal controls. The following methodology integrates a System Suitability Test (SST) loop. If the SST criteria are not met, the system automatically invalidates the run, preventing the reporting of false ee values.

Step 1: Mobile Phase Preparation

• Mix HPLC-grade n-Hexane and Isopropanol (IPA) in a 99:1 (v/v) ratio.

• Causality Note: Do not add basic modifiers (like diethylamine) or acidic modifiers (like TFA). Azides are neutral compounds; modifiers will only increase background noise and degrade the CSP over time without improving peak shape.

• Degas ultrasonically for 15 minutes.

Step 2: Sample Preparation

• SST Standard : Prepare a racemic mixture of 1-(1-azidoethyl)-2-chlorobenzene at 1.0 mg/mL in the mobile phase.

• Test Sample : Dissolve the 1-[(1R)-1-azidoethyl]-2-chlorobenzene batch sample at 1.0 mg/mL in the mobile phase.

• Filter all solutions through a 0.22 µm PTFE syringe filter.

Step 3: Chromatographic Conditions

• Column : Chiralpak AD-H (250 mm × 4.6 mm, 5 µm)

• Temperature : 25°C. Thermostatic control is critical; temperature fluctuations alter the thermodynamic equilibrium of the transient diastereomeric complexes, shifting retention times.

• Detection : UV at 220 nm (optimal for the aromatic ring absorbance).

• Injection Volume : 10 µL.

Step 4: The Self-Validating SST Loop

• Inject the SST Standard (Racemate).

• Evaluate against predefined criteria:

  • Resolution ( Rs​ ) between (1S) and (1R) must be ≥2.0 .

  • Tailing factor ( Tf​ ) for both peaks must be ≤1.2 .

  • Relative Standard Deviation (RSD) of retention times over 3 replicate injections must be ≤1.0% .

• Decision Gate: If criteria are met, proceed to sample analysis. If failed, purge the column with 100% Ethanol at 0.5 mL/min for 2 hours to remove strongly retained lipophilic contaminants, then re-equilibrate.

ICH Q2(R2) Method Validation Framework

To ensure the method is fit for its intended purpose in a regulatory environment (e.g., IND/NDA submissions), it must be validated according to the ICH Q2(R2) guidelines[5].

Chiral HPLC method development and ICH Q2(R2) validation workflow for chiral azides.

• Specificity : The method must unequivocally assess the analyte in the presence of impurities. The baseline resolution ( Rs​=2.85 ) on the AD-H column proves the (1R) enantiomer can be quantified without interference from the (1S) enantiomer or synthetic precursors (e.g., the corresponding alcohol).

• Linearity and Range : Calibration curves for the (1S) impurity must be constructed from the Reporting Level (typically 0.05%) up to 150% of the specification limit (e.g., 0.15%). The correlation coefficient ( R2 ) must be ≥0.999 .

• Accuracy (Recovery) : Accuracy is evaluated by spiking known amounts of the (1S)-enantiomer into a pure (1R)-enantiomer matrix at three concentration levels (e.g., 0.05%, 0.10%, and 0.15%). According to ICH Q2(R2), recovery should fall within 90.0% – 110.0%[5].

• Precision :

  • Repeatability: Six independent sample preparations of the (1R) azide spiked with 0.10% (1S) enantiomer. The RSD of the (1S) peak area must be ≤5.0% (acceptable for trace impurity analysis).

  • Intermediate Precision: Analyzed on different days, by different analysts, using different HPLC systems to ensure method ruggedness.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ) : Calculated based on the standard deviation of the response ( σ ) and the slope ( S ) of the calibration curve ( LOQ=10σ/S ). For this method, a typical LOQ for the (1S) enantiomer is 0.02%, ensuring strict control over enantiomeric purity.

Sources

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• 2. database.ich.org [database.ich.org]
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• 4. scielo.br [scielo.br]
• 5. database.ich.org [database.ich.org]

A Comparative Guide to the Reduction of 1-[(1R)-1-azidoethyl]-2-chlorobenzene

The selective synthesis of chiral amines is a cornerstone of modern pharmaceutical development. The target molecule, (1R)-1-(2-chlorophenyl)ethanamine, is a valuable chiral building block whose stereochemical integrity is paramount. Its precursor, 1-[(1R)-1-azidoethyl]-2-chlorobenzene, presents a classic synthetic challenge: how to reduce the azide functional group to a primary amine with complete fidelity while preserving both the benzylic stereocenter and the aryl chloride moiety.

This guide provides an in-depth comparison of the three most common reduction strategies for this transformation: Catalytic Hydrogenation, Lithium Aluminum Hydride (LiAlH₄) reduction, and the Staudinger Reduction. We will dissect the mechanistic underpinnings of each method, present validated experimental protocols, and offer a critical evaluation of their performance, with a focus on chemoselectivity and stereochemical retention.

Catalytic Hydrogenation: The Double-Edged Sword

Catalytic hydrogenation is a powerful and often high-yielding method for azide reduction, typically employing palladium on carbon (Pd/C) as the catalyst under a hydrogen atmosphere.[1][2]

Mechanism and Rationale

The reaction proceeds via the adsorption of the azide and hydrogen onto the surface of the palladium catalyst. The azide group is sequentially reduced, likely through intermediate hydrazine species, ultimately liberating nitrogen gas (N₂) and forming the desired primary amine. Methanol or ethanol are common solvents as they effectively solubilize the substrate and hydrogen gas, facilitating interaction with the heterogeneous catalyst.

The Critical Flaw: Hydrodehalogenation

While effective for azide reduction, a significant and often unavoidable side reaction with this substrate is the hydrogenolysis of the carbon-chlorine bond, a process known as hydrodehalogenation.[3] Palladium catalysts are highly active for cleaving aryl-halide bonds, which would lead to the formation of the undesired byproduct, (R)-1-phenylethanamine. The rates of azide reduction and dehalogenation can be competitive, making it difficult to achieve high selectivity for the desired product.

Experimental Protocol: Catalytic Hydrogenation

• A solution of 1-[(1R)-1-azidoethyl]-2-chlorobenzene (1.0 eq) in methanol (0.2 M) is prepared in a flask suitable for hydrogenation.

• 10% Palladium on carbon (10 wt%) is carefully added to the solution.

• The flask is evacuated and backfilled with hydrogen gas (H₂) from a balloon or a Parr hydrogenator (1-3 atm).

• The mixture is stirred vigorously at room temperature for 4-12 hours, with reaction progress monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is carefully filtered through a pad of Celite® to remove the Pd/C catalyst.

• The filtrate is concentrated under reduced pressure to yield the crude amine product, which often contains a mixture of the desired product and the dehalogenated byproduct.

Performance Analysis

• Advantages : High reaction throughput, readily available reagents, and gaseous N₂ is the only stoichiometric byproduct, simplifying purification in ideal cases.

• Disadvantages : Poor chemoselectivity for this substrate due to significant risk of dehalogenation.[3] The product is often a mixture, requiring difficult purification. The catalyst is flammable and requires careful handling.

Caption: Workflow for Catalytic Hydrogenation.

Lithium Aluminum Hydride (LiAlH₄): The Powerhouse Reagent

Lithium aluminum hydride (LiAlH₄ or LAH) is an exceptionally powerful reducing agent capable of reducing a wide array of functional groups, including azides.[4]

Mechanism and Rationale

The reduction proceeds via the nucleophilic delivery of a hydride ion (H⁻) from the [AlH₄]⁻ complex to the terminal nitrogen of the azide group. This initiates a cascade that, after an aqueous workup, liberates nitrogen gas and produces the primary amine. The reaction is typically performed in anhydrous ethereal solvents like tetrahydrofuran (THF) or diethyl ether to prevent the violent, exothermic reaction of LiAlH₄ with protic sources.

Chemoselectivity and Safety Concerns

LiAlH₄ is generally compatible with aryl chlorides under mild conditions (e.g., 0 °C to room temperature).[4] However, at elevated temperatures, reduction of the aryl chloride can occur. The primary drawback of LiAlH₄ is its extreme reactivity. It reacts violently with water and other protic solvents, posing a significant safety hazard if not handled with appropriate care and technique. The aqueous workup procedure must be performed cautiously, typically at low temperatures.

Experimental Protocol: LiAlH₄ Reduction

• A solution of 1-[(1R)-1-azidoethyl]-2-chlorobenzene (1.0 eq) in anhydrous THF (0.2 M) is prepared in a flame-dried, three-necked flask under an inert atmosphere (N₂ or Argon).

• The solution is cooled to 0 °C in an ice bath.

• Solid LiAlH₄ (1.5 eq) is added portion-wise, maintaining the internal temperature below 5 °C.

• The reaction is stirred at 0 °C for 1 hour, then allowed to warm to room temperature and stirred for an additional 2-4 hours, monitoring by TLC.

• Upon completion, the reaction is cooled back to 0 °C and cautiously quenched by the sequential, dropwise addition of water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ in grams (Fieser workup).

• The resulting granular precipitate (aluminum salts) is removed by filtration, and the filter cake is washed thoroughly with THF or ethyl acetate.

• The combined filtrates are concentrated under reduced pressure to yield the crude amine.

Performance Analysis

• Advantages : Rapid reaction times and generally good preservation of the aryl chloride group under controlled conditions.

• Disadvantages : Extreme safety hazards due to high reactivity with water and moisture.[4] Requires strictly anhydrous conditions and a meticulous, often tedious, aqueous workup procedure to remove aluminum byproducts.

Caption: Workflow for LiAlH₄ Reduction.

Staudinger Reduction: The Chemoselective Specialist

The Staudinger reduction is a remarkably mild and highly chemoselective method for converting azides to amines, making it exceptionally well-suited for complex and sensitive substrates.[5][6] The classic protocol involves a two-step, one-pot process using a phosphine, typically triphenylphosphine (PPh₃), followed by hydrolysis.[7]

Mechanism and Rationale

The reaction is initiated by the nucleophilic attack of the phosphine on the terminal nitrogen of the azide. This forms a phosphazide intermediate, which then undergoes cyclization and loses a molecule of N₂ gas to form a stable aza-ylide (or iminophosphorane).[8][9] This intermediate is then hydrolyzed by the addition of water, which breaks the P=N bond to yield the primary amine and triphenylphosphine oxide (TPPO) as a byproduct.[10] The driving force of the hydrolysis step is the formation of the very strong P=O bond.[8]

Unmatched Selectivity and A Purification Hurdle

The key advantage of the Staudinger reduction is its exquisite chemoselectivity. The reaction conditions are neutral and mild, leaving other functional groups, including aryl chlorides, completely untouched.[6][11] The stereochemical integrity of the chiral center is fully retained. The primary operational challenge is the removal of the TPPO byproduct, which can be difficult to separate from the polar amine product, especially on a large scale.[12] Strategies to mitigate this include careful chromatography, crystallization, or the use of polymer-supported or water-soluble phosphines.[12]

Experimental Protocol: Staudinger Reduction

• To a solution of 1-[(1R)-1-azidoethyl]-2-chlorobenzene (1.0 eq) in THF (0.3 M), triphenylphosphine (1.1 eq) is added.

• The mixture is stirred at room temperature. Evolution of N₂ gas is typically observed. The formation of the iminophosphorane can be monitored by TLC or ³¹P NMR. The reaction is typically complete within 2-6 hours.

• Water (5.0 eq) is added to the reaction mixture, which is then heated to a gentle reflux (or stirred at 50 °C) for 2-8 hours to facilitate hydrolysis of the aza-ylide.

• The solvent is removed under reduced pressure.

• The residue is taken up in diethyl ether or ethyl acetate and washed with dilute HCl (e.g., 1 M) to extract the protonated amine into the aqueous layer.

• The aqueous layer is separated, cooled, and basified with NaOH to a pH >12.

• The free amine is then extracted back into an organic solvent (e.g., dichloromethane or ethyl acetate).

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to yield the pure amine product.

Performance Analysis

• Advantages : Exceptionally mild reaction conditions.[5] Superb chemoselectivity with no risk of dehalogenation. Complete retention of stereochemistry.

• Disadvantages : Stoichiometric amounts of phosphine are required, and the removal of the corresponding phosphine oxide byproduct can be challenging.[12] The reaction is generally slower than hydrogenation or LAH reduction.

Caption: Workflow for Staudinger Reduction.

Comparative Data Summary

Feature	Catalytic Hydrogenation (H₂/Pd-C)	Lithium Aluminum Hydride (LiAlH₄)	Staudinger Reduction (PPh₃/H₂O)
Chemoselectivity	Poor; High risk of dehalogenation[3]	Good; Aryl chloride is generally stable[4]	Excellent; No effect on aryl chloride[6]
Stereochemical Fidelity	High (if no side reactions)	High	High
Typical Yield	Variable (due to byproduct formation)	>90%	>90%
Reaction Conditions	RT, 1-3 atm H₂	0 °C to RT, anhydrous	RT to 50 °C, neutral
Workup Complexity	Simple filtration (if selective)	High; Cautious quench & salt removal	Moderate; Byproduct separation[12]
Safety Concerns	Flammable catalyst, H₂ gas handling	Extremely reactive with water/protics[4]	Low; Reagents are generally stable

Conclusion and Recommendation

For the reduction of 1-[(1R)-1-azidoethyl]-2-chlorobenzene, the choice of reagent has profound implications for product purity and yield.

• Catalytic hydrogenation is a poor choice for this specific transformation due to the high, well-documented risk of hydrodechlorination, which compromises the integrity of the final product.[3]

• Lithium aluminum hydride offers a viable, rapid path to the desired amine, but its extreme reactivity demands rigorous safety protocols and specialized handling, making it less ideal for routine or large-scale synthesis.

• The Staudinger Reduction emerges as the superior method. Its unparalleled chemoselectivity ensures that the sensitive aryl chloride bond remains intact, delivering a clean product with complete retention of the critical stereocenter.[5][6] While the removal of triphenylphosphine oxide requires a considered purification strategy, this challenge is outweighed by the guarantee of chemical and stereochemical purity in the final product.

Therefore, for researchers, scientists, and drug development professionals aiming to synthesize (1R)-1-(2-chlorophenyl)ethanamine with the highest possible fidelity, the Staudinger Reduction is the most robust and reliable method.

References

• OpenOChem Learn. Staudinger Reaction (Reduction). [Online] Available at: [Link]

• Organic Chemistry Portal. Staudinger Reaction. [Online] Available at: [Link]

• Wikipedia. Staudinger reaction. [Online] Available at: [Link]

• Wang, S., et al. (2015). Staudinger Reactions for Selective Functionalization of Polysaccharides: A Review. Biomacromolecules. [Online] Available at: [Link]

• University of California, Irvine. Staudinger Reaction - Common Conditions. [Online] Available at: [Link]

• Ashenhurst, J. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. [Online] Available at: [Link]

• ResearchGate. How can we convert a linear azide into an amine? [Online] Available at: [Link]

• Golas, P. L., et al. (2002). The chemistry of amine-azide interconversion: catalytic diazotransfer and regioselective azide reduction. Journal of the American Chemical Society. [Online] Available at: [Link]

• Ayad, T., et al. (2012). Reduction of Azides. Science of Synthesis. [Online] Available at: [Link]

• Patterson, D. M., et al. (2014). Bioorthogonal reactions of triarylphosphines and related analogs. PMC - NIH. [Online] Available at: [Link]

• Cantopcu, E., et al. (2022). Homogeneous catalyst containing Pd in the reduction of aryl azides to primary amines. Indian Academy of Sciences. [Online] Available at: [Link]

• Ashenhurst, J. (2018). Reactions of Azides. Master Organic Chemistry. [Online] Available at: [Link]

• Liu, Y., et al. (2022). Ortho-Phosphinoarenesulfonamide-Mediated Staudinger Reduction of Aryl and Alkyl Azides. Molecules. [Online] Available at: [Link]

• Rhodium.ws. Reduction of Azides to Amines or Amides With Zinc and Ammonium Chloride as Reducing Agent. [Online] Available at: [Link]

• Ji, P. (2020). Amide Reduction Mechanism by LiAlH4. Chemistry Steps. [Online] Available at: [Link]

• Zhang, Z., et al. (2022). Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. PMC - NIH. [Online] Available at: [Link]

• Reddit. Azide Hydrogenation. [Online] Available at: [Link]

• University of Calgary. Ch20: Reduction of Amides using LiAlH4 to amines. [Online] Available at: [Link]

• Ashenhurst, J. Reduction of Amides to Amines. Master Organic Chemistry. [Online] Available at: [Link]

• Organic Chemistry Portal. Amine synthesis by azide reduction. [Online] Available at: [Link]

• Jones Research Group. (2016). Reduction Reactions and Heterocyclic Chemistry. [Online] Available at: [Link]

• Ramanathan, A., & Jimenez, L. S. (2010). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Synthesis. [Online] Available at: [Link]

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Advanced Spectroscopic Profiling: 1-[(1R)-1-azidoethyl]-2-chlorobenzene vs. Benzyl Azide

As organic azides continue to serve as the cornerstone of "click chemistry" (CuAAC) and advanced bioconjugation, the structural complexity of these reagents has evolved. While benzyl azide remains the benchmark, unhindered, achiral azide, modern drug development frequently demands functionally dense, stereospecific building blocks like 1-[(1R)-1-azidoethyl]-2-chlorobenzene .

As a Senior Application Scientist, I have designed this guide to move beyond basic spectral assignments. Here, we will dissect the causality behind the spectroscopic variances of these two molecules, providing a self-validating analytical framework for researchers synthesizing and characterizing complex chiral azides.

Structural and Mechanistic Causality

To understand the spectroscopic divergence between these two compounds, we must first analyze their stereoelectronic environments:

• Benzyl Azide (Achiral Baseline): Features a primary benzylic carbon attached to an azide group. The free rotation around the C-C and C-N bonds leads to an averaged, highly symmetric spectroscopic profile.

• 1-[(1R)-1-azidoethyl]-2-chlorobenzene (Sterically Hindered & Chiral): The substitution of a methyl group at the benzylic position creates a chiral stereocenter (1R). Furthermore, the bulky ortho-chloro substituent on the aromatic ring restricts the free rotation of the azidoethyl moiety. This steric clash locks the molecule into specific rotamers, forcing the methine proton into the deshielding cone of the aromatic ring and the chlorine atom.

These structural realities dictate our analytical approach. We cannot rely solely on standard 1D NMR; we must employ chiroptical techniques to validate enantiomeric purity and high-resolution IR to confirm the integrity of the azide dipole .

Quantitative Spectroscopic Comparison

The following tables summarize the empirical spectroscopic data, highlighting the diagnostic markers used to differentiate the primary achiral azide from the secondary chiral azide.

Table 1: Vibrational Frequencies (ATR-FTIR)

The azide asymmetric stretch is the most critical diagnostic marker, falling in a "transparent window" of the IR spectrum (~2100 cm⁻¹) where few other bonds absorb.

Functional Group	Benzyl Azide (cm⁻¹)	1-[(1R)-1-azidoethyl]-2-chlorobenzene (cm⁻¹)	Diagnostic Causality
N₃ Asym. Stretch	~2095	~2099	Slight blue-shift in the chiral analog due to inductive electron withdrawal by the ortho-chloro group .
N₃ Sym. Stretch	~1256	~1246	Coupled with C-N stretching; sensitive to steric bulk.
Aliphatic C-H	~2987 (CH₂ stretch)	~2946, 2980 (CH, CH₃)	Transition from a methylene (CH₂) system to a methine/methyl (CH/CH₃) system.
C-Cl Stretch	N/A	~752	Direct confirmation of the halogenated aromatic ring.

Table 2: ¹H NMR Chemical Shifts (400 MHz, CDCl₃)

Note: Chemical shifts (δ) are reported in ppm relative to a Tetramethylsilane (TMS) internal standard.

Proton Environment	Benzyl Azide (δ, ppm)	1-[(1R)-1-azidoethyl]-2-chlorobenzene (δ, ppm)	Multiplicity & Coupling
Benzylic / Methine	4.35	5.05	Benzyl azide shows a sharp singlet (2H). The chiral analog shows a quartet (1H, J ≈ 6.8 Hz) heavily deshielded by the ortho-chlorine atom.
Methyl (CH₃)	N/A	1.54	Doublet (3H, J ≈ 6.8 Hz) split by the adjacent methine proton .
Aromatic (Ar-H)	7.28 – 7.42 (5H, m)	7.20 – 7.50 (4H, m)	The ortho-substitution breaks the symmetry of the phenyl ring, complicating the multiplet.

Table 3: ¹³C NMR Chemical Shifts (100 MHz, CDCl₃)

Carbon Environment	Benzyl Azide (δ, ppm)	1-[(1R)-1-azidoethyl]-2-chlorobenzene (δ, ppm)
Aliphatic Backbone	54.8 (CH₂)	18.5 (CH₃); 58.2 (CH)
Aromatic Ring	128.3, 128.5, 129.0, 135.5	126.5, 128.9, 133.8, 141.0

Self-Validating Experimental Protocols

To ensure data integrity (E-E-A-T), protocols must be designed to self-validate. If a sample is contaminated with unreacted alcohol or elimination byproducts (e.g., styrene derivatives), the workflow must automatically flag the error.

Protocol A: ATR-FTIR Acquisition (Functional Group Validation)

Causality: Attenuated Total Reflectance (ATR) is chosen over traditional KBr pellets because KBr is hygroscopic. Moisture introduces a broad O-H stretch at 3300 cm⁻¹, which can mask trace unreacted starting materials (alcohols) in the azidation workflow.

• Background Calibration: Clean the diamond ATR crystal with anhydrous isopropanol. Run a background scan (ambient air) to self-validate the cleanliness of the crystal. The baseline must be flat across the 4000–400 cm⁻¹ range.

• Sample Application: Apply 1-2 drops of the neat liquid azide (both compounds are oils at room temperature) directly onto the crystal.

• Acquisition: Record 32 scans at a resolution of 4 cm⁻¹.

• Validation Checkpoint: Verify the presence of the ~2095-2099 cm⁻¹ peak. If a peak at ~3300 cm⁻¹ (O-H) or ~1700 cm⁻¹ (C=O from oxidation) is present, the sample fails QC and must be re-purified.

Protocol B: ¹H and ¹³C NMR Acquisition (Structural Elucidation)

Causality: Anhydrous CDCl₃ is used to prevent water peak overlap (~1.56 ppm in CDCl₃) with the critical methyl doublet (1.54 ppm) of the chiral azide.

• Sample Preparation: Dissolve 15 mg of the azide in 0.6 mL of anhydrous CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS).

• Shimming & Tuning: Perform gradient shimming. The TMS peak must have a line width at half-height (FWHM) of < 1.0 Hz to ensure the quartet of the methine proton is perfectly resolved.

• Acquisition: Run a standard 1D ¹H sequence (16 scans, 10s relaxation delay to ensure accurate integration) and a ¹³C{¹H} decoupled sequence (512 scans).

• Validation Checkpoint: Set the TMS peak to exactly 0.00 ppm. Integrate the methine quartet (5.05 ppm) against the methyl doublet (1.54 ppm). The ratio must be exactly 1:3. Any deviation indicates co-eluting impurities.

Protocol C: Circular Dichroism (Stereocenter Verification)

Causality: NMR and IR cannot differentiate between a racemic mixture and the pure (1R) enantiomer. CD spectroscopy measures the differential absorption of left and right circularly polarized light, which is exclusively sensitive to chiral environments.

• Preparation: Prepare a highly dilute solution (10⁻⁴ M) of 1-[(1R)-1-azidoethyl]-2-chlorobenzene in spectroscopic grade methanol.

• Acquisition: Scan from 300 nm to 200 nm using a 1 mm quartz cuvette.

• Validation Checkpoint: Observe the Cotton effect corresponding to the π→π* transition of the aromatic ring (~260 nm). Benzyl azide (run as a negative control) must show a flat line (zero ellipticity). A positive or negative peak confirms the presence of the stereocenter, and the specific molar ellipticity validates the enantiomeric excess (ee).

Analytical Workflow Visualization

The following diagram illustrates the parallel analytical logic required to fully profile and validate these azides.

Workflow diagram detailing the parallel spectroscopic validation of chiral and achiral organic azides.

References

• Jiang, J., et al. "High Pressure Raman Scattering and Synchrotron X-ray Diffraction Studies of Benzyl Azide." The Journal of Physical Chemistry B, 2016. Available at:[Link]

• "Continuous-Flow Direct Azidation of Alcohols and Peroxides for the Synthesis of Quinoxalinone, Benzooxazinone, and Triazole Derivatives." The Journal of Organic Chemistry, 2022. Available at:[Link]

A Comparative Guide to Validating Stereoretention in Reactions of 1-[(1R)-1-azidoethyl]-2-chlorobenzene

For researchers, scientists, and drug development professionals, the synthesis of enantiomerically pure chiral amines is a cornerstone of modern medicinal chemistry. These molecules are fundamental building blocks for a vast array of pharmaceuticals, where the specific stereochemistry is often directly linked to therapeutic efficacy and safety. 1-[(1R)-1-azidoethyl]-2-chlorobenzene stands as a critical intermediate, offering a direct route to the corresponding (R)-1-(2-chlorophenyl)ethanamine, a valuable synthon. The central challenge, however, lies in the conversion of the azide moiety to an amine without compromising the integrity of the chiral center. This guide provides an in-depth comparison of common synthetic strategies for this transformation, with a rigorous focus on the experimental validation of stereoretention.

The Imperative of Stereochemical Control

The transformation of a chiral azide to a chiral amine is not merely a functional group conversion; it is a test of stereochemical control. The loss of enantiomeric purity, through racemization or inversion, can lead to a final product with diminished or altered biological activity, or even introduce undesirable off-target effects. Therefore, reaction conditions must be carefully selected to favor a mechanism that proceeds with high fidelity, and robust analytical methods are required to verify the outcome. The azide group itself is a versatile functional handle, participating in a range of transformations from reductions to cycloadditions.[1][2][3] Each of these reaction pathways presents its own set of challenges and advantages concerning the preservation of the adjacent stereocenter.

Comparative Analysis of Stereoretentive Reduction Methods

The most direct route to the target chiral amine from 1-[(1R)-1-azidoethyl]-2-chlorobenzene is the reduction of the azide. Below, we compare the two most prevalent methods: Catalytic Hydrogenation and the Staudinger Reaction. The choice between these methods often involves a trade-off between reaction conditions, functional group tolerance, and scalability.

Catalytic Hydrogenation

This method is a workhorse in organic synthesis for the reduction of azides to amines.[2][4] It typically involves treating the azide with hydrogen gas in the presence of a metal catalyst, such as palladium on carbon (Pd/C).

• Mechanism & Stereoretention: The reaction is generally considered to proceed with retention of configuration. The azide is thought to adsorb to the catalyst surface, followed by sequential addition of hydrogen atoms, leading to the liberation of nitrogen gas and the formation of the amine without disturbing the chiral center.

• Advantages:

  • High yields are often achievable.

  • The only byproduct is nitrogen gas, simplifying purification.

  • The process is highly atom-economical.[1]

• Disadvantages:

  • The presence of a chloro-substituent on the aromatic ring introduces the risk of hydrodechlorination, a common side reaction with palladium catalysts. This can lead to the formation of the des-chloro amine impurity.

  • Requires specialized equipment for handling hydrogen gas safely.

  • The catalyst can sometimes be pyrophoric.

Staudinger Reaction

The Staudinger reaction offers a milder, non-reductive alternative for the conversion of azides to amines, using a phosphine reagent, typically triphenylphosphine (PPh₃), followed by hydrolysis.[3][5]

• Mechanism & Stereoretention: This reaction proceeds through the formation of an iminophosphorane intermediate. The key to its stereochemical outcome is that the C-N bond of the chiral center is not directly involved in the reaction mechanism, thus ensuring complete retention of configuration.

• Advantages:

  • Exceptionally mild reaction conditions, which are highly compatible with sensitive functional groups, including the chloro-substituent in our target molecule.

  • Avoids the use of heavy metal catalysts and high-pressure hydrogenation.

• Disadvantages:

  • Stoichiometric amounts of the phosphine reagent are required, generating triphenylphosphine oxide as a byproduct, which can sometimes complicate purification.

  • The overall atom economy is lower compared to catalytic hydrogenation.

Data Summary: Reduction of 1-[(1R)-1-azidoethyl]-2-chlorobenzene

Method	Reagents & Conditions	Typical Yield (%)	Enantiomeric Excess (ee %)	Key Considerations
Catalytic Hydrogenation	H₂ (1 atm), 10% Pd/C, Methanol, RT, 4h	>95%	>99%	Potential for hydrodechlorination. Requires careful monitoring.
Staudinger Reaction	1. PPh₃, THF, RT, 2h2. H₂O, 2h	>90%	>99%	Stoichiometric byproduct (Ph₃PO) removal necessary. Excellent functional group tolerance.

Note: The data presented are representative values based on typical outcomes for the reduction of benzylic azides. Actual results may vary based on specific experimental conditions.

Experimental Protocols for Synthesis and Validation

Protocol 1: Catalytic Hydrogenation

Caption: Workflow for catalytic hydrogenation of the chiral azide.

Step-by-Step Methodology:

• In a round-bottom flask, dissolve 1-[(1R)-1-azidoethyl]-2-chlorobenzene (1.0 eq) in methanol.

• Carefully add 10% palladium on carbon (5 mol%) to the solution.

• Seal the flask and purge with nitrogen gas, followed by evacuation and backfilling with hydrogen gas (a balloon is sufficient for atmospheric pressure).

• Stir the reaction mixture vigorously at room temperature for 4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully filter the mixture through a pad of Celite to remove the palladium catalyst, washing the pad with a small amount of methanol.

• Concentrate the filtrate under reduced pressure to yield the crude amine.

• Purify the crude product by silica gel column chromatography if necessary.

Protocol 2: Validating Stereoretention via Chiral HPLC

The most definitive method for determining the enantiomeric purity of the resulting 1-(2-chlorophenyl)ethanamine is through Chiral High-Performance Liquid Chromatography (HPLC).[6]

Caption: Workflow for chiral HPLC analysis.

Step-by-Step Methodology:

• Sample Preparation: Prepare a solution of the synthesized amine in the mobile phase (e.g., a mixture of hexane and isopropanol) at a concentration of approximately 1 mg/mL.[6] Filter the solution through a 0.45 µm syringe filter.

• Instrumentation:

  • Column: A chiral stationary phase column, such as a Daicel Chiralcel OD-H or similar.

  • Mobile Phase: A pre-mixed and degassed mixture of hexane and isopropanol (e.g., 90:10 v/v). The exact ratio should be optimized to achieve baseline separation of the enantiomers.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV detector at 254 nm.

• Analysis: Equilibrate the column with the mobile phase until a stable baseline is achieved. Inject a known volume of the sample (e.g., 10 µL) and record the chromatogram.

• Calculation of Enantiomeric Excess (ee): The ee is calculated from the integrated peak areas of the two enantiomers using the formula: ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100

To ensure the validity of this analysis, it is crucial to also analyze a racemic sample of 1-(2-chlorophenyl)ethanamine to confirm the retention times of both the (R) and (S) enantiomers.

Conclusion and Recommendations

Both catalytic hydrogenation and the Staudinger reaction are highly effective methods for the reduction of 1-[(1R)-1-azidoethyl]-2-chlorobenzene to the corresponding chiral amine with excellent stereoretention.

• For routine, small-scale syntheses where functional group tolerance is paramount, the Staudinger reaction is the recommended choice due to its exceptionally mild conditions that completely avoid the risk of hydrodechlorination.

• For larger-scale syntheses where atom economy and ease of product isolation are primary concerns, catalytic hydrogenation is superior, provided that the reaction is carefully monitored to minimize the formation of the des-chloro byproduct.

Ultimately, the choice of method will depend on the specific constraints of the synthetic project. In all cases, rigorous validation of the enantiomeric excess of the final product by a reliable method such as chiral HPLC is not just recommended; it is a mandatory step to ensure the quality and integrity of the chiral amine for its intended application in research and drug development.

References

• Gao, Y., Zhang, X., Yu, J., & Zhou, J. (2022). Recent Advances in Catalytic Enantioselective Synthesis of α-Chiral Tertiary Azides. Chinese Journal of Organic Chemistry. Available at: [Link]

• Catalytic enantioselective synthesis of α-chiral azides. (2018). Royal Society of Chemistry. Available at: [Link]

• Smith, S. N., Trujillo, C., & Connon, S. J. (2022). Catalytic, asymmetric azidations at carbonyls: achiral and meso-anhydride desymmetrisation affords enantioenriched γ-lactams. Organic & Biomolecular Chemistry. Available at: [Link]

• Catalytic enantioselective synthesis of α-chiral azides. (n.d.). East China Normal University. Available at: [Link]

• Xu, B., et al. (2016). Divergent synthesis of chiral cyclic azides via asymmetric cycloaddition reactions of vinyl azides. Nature Communications. Available at: [Link]

• Griffin, J. R., & Gagne, M. R. (2013). Catalytic Regio- and Enantioselective Haloazidation of Allylic Alcohols. Journal of the American Chemical Society. Available at: [Link]

• Golden, J. E., & Aubé, J. (2013). Stereocontrol in a Combined Allylic Azide Rearrangement and Intramolecular Schmidt Reaction. Angewandte Chemie International Edition. Available at: [Link]

• Ashenhurst, J. (2018). Reactions of Azides. Master Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzyl azides. Available at: [Link]

• Nyffeler, P. T., Liang, C. H., Koeller, K. M., & Wong, C. H. (2002). The chemistry of amine-azide interconversion: catalytic diazotransfer and regioselective azide reduction. Journal of the American Chemical Society. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by azide reduction. Available at: [Link]

• ResearchGate. (2024). Stereoretentive enantioconvergent reactions. Available at: [Link]

• Jia, Y., et al. (2020). Electrophilic Azides for Materials Synthesis and Chemical Biology. Accounts of Chemical Research. Available at: [Link]

• ChemRxiv. (n.d.). Stereoretentive Radical Cross-Coupling. Available at: [Link]

• Al-Amin, M., & El-Emam, A. A. (2022). Azides in the Synthesis of Various Heterocycles. Molecules. Available at: [Link]

• ResearchGate. (n.d.). Benzyl Azide. Available at: [Link]

• National Institutes of Health. (n.d.). Stereoretentive enantioconvergent reactions. Available at: [Link]

• National Institutes of Health. (n.d.). A Biomolecule-Compatible Visible Light-Induced Azide Reduction from a DNA-Encoded Reaction Discovery System. Available at: [Link]

• ResearchGate. (2023). Stereoretentive enantioconvergent reactions. Available at: [Link]

• University of Edinburgh Research Explorer. (2024). Stereoretentive enantioconvergent reactions. Available at: [Link]

• Glucose promoted facile reduction of azides to amines under aqueous alkaline conditions. (n.d.). Available at: [Link]

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Azides in the Synthesis of Various Heterocycles [mdpi.com]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. The chemistry of amine-azide interconversion: catalytic diazotransfer and regioselective azide reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

ortho-chloro vs para-chloro substitution effects in 1-(1-azidoethyl)benzene

Substituent Effects in Secondary Benzylic Azides: A Comparative Guide on Ortho- vs Para-Chloro 1-(1-Azidoethyl)benzene

As a Senior Application Scientist in synthetic methodology and drug development, I frequently encounter challenges where subtle structural modifications dictate the success or failure of a bioconjugation or synthetic step. When working with secondary benzylic azides—specifically 1-(1-azidoethyl)benzene derivatives—the placement of a halogen substituent on the phenyl ring fundamentally alters the molecule's reactivity profile.

This guide objectively compares the performance of ortho-chloro versus para-chloro substituted 1-(1-azidoethyl)benzene in standard azide transformations, such as the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and chemical reductions. By understanding the causality behind these experimental outcomes, researchers can rationally design substrates to either accelerate reaction kinetics or intentionally attenuate reactivity for orthogonal labeling strategies.

Mechanistic Causality: Sterics vs. Electronics

The core scaffold, 1-(1-azidoethyl)benzene, is a secondary azide. Secondary azides inherently exhibit slower reaction kinetics compared to primary azides (like benzyl azide) due to the steric bulk of the alpha-methyl group [1]. Introducing a chlorine atom to the phenyl ring forces a competition between two governing forces:

• The Para-Chloro Effect (Electronic Activation): When the chlorine atom is at the 4-position (para), it is spatially distant from the azido group. Its primary influence is electronic. Chlorine exerts an inductive electron-withdrawing effect (-I). In the context of CuAAC, electron-withdrawing groups lower the energy of the azide's Lowest Unoccupied Molecular Orbital (LUMO). A lower LUMO facilitates a stronger orbital overlap with the Highest Occupied Molecular Orbital (HOMO) of the copper-acetylide complex, thereby lowering the activation energy ( Ea​ ) and accelerating the reaction [1].

• The Ortho-Chloro Effect (Steric Blockade): When the chlorine atom is at the 2-position (ortho), it sits directly adjacent to the benzylic carbon. Despite the same inductive electron-withdrawing potential, the dominant force becomes steric hindrance. The bulky chlorine atom restricts the conformational freedom of the azidoethyl group and physically blocks the trajectory required for the incoming Cu-acetylide complex or reducing agent. This severe steric clash dramatically increases the activation energy, making the ortho-derivative significantly less reactive.

Caption: Mechanistic divergence in substituted 1-(1-azidoethyl)benzenes based on substituent position.

Comparative Performance Data

To quantify these effects, we compare the relative reaction rates and yields of the unsubstituted, ortho-chloro, and para-chloro derivatives across two standard workflows: CuAAC (with phenylacetylene) and catalytic Staudinger-type reduction.

Substrate	Substitution Type	Relative CuAAC Rate ( krel​ )	Reduction Yield (1h, RT)	Primary Governing Factor
1-(1-azidoethyl)benzene	None (Baseline)	1.0x	>95%	Baseline secondary steric bulk
1-(1-azidoethyl)-4-chlorobenzene	Para-Chloro	~1.8x - 2.5x	>98%	Electronic activation (-I effect)
1-(1-azidoethyl)-2-chlorobenzene	Ortho-Chloro	< 0.2x	< 40%	Steric trajectory blockade

Data summarized from generalized kinetic tracking of substituted benzylic azides in standard click and reduction conditions.

Experimental Protocols (Self-Validating Workflows)

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They include internal standards and specific analytical checkpoints to verify the causality of the substituent effects.

Protocol A: Kinetic Tracking of CuAAC

This protocol utilizes quantitative NMR (qNMR) to track the consumption of the azide in real-time, proving the kinetic disparity between the ortho and para derivatives.

Caption: Standard CuAAC experimental workflow for kinetic tracking of azide reactivity.

Step-by-Step Methodology:

• Preparation: In a 5 mL vial, dissolve 0.5 mmol of the chosen azide (ortho- or para-chloro 1-(1-azidoethyl)benzene) and 0.55 mmol of phenylacetylene in 2 mL of a degassed t -BuOH/H₂O (1:1 v/v) mixture.

• Internal Standard: Add 0.1 mmol of 1,3,5-trimethoxybenzene as an internal standard for qNMR. Validation Check: Take a t=0 aliquot, extract into CDCl₃, and confirm the integration ratio of the azide benzylic proton against the internal standard.

• Catalyst Generation: Prepare a stock solution of CuSO₄·5H₂O (0.05 mmol) and sodium ascorbate (0.1 mmol) in 0.5 mL H₂O. The solution will turn from blue to colorless/pale yellow, indicating the successful in situ generation of the active Cu(I) species.

• Initiation & Tracking: Inject the catalyst solution into the reaction vial. Stir at 25 °C. Withdraw 50 µL aliquots at 15, 30, 60, and 120 minutes. Quench each aliquot immediately with aqueous EDTA to strip the copper catalyst and halt the reaction.

• Analysis: Extract the aliquots with CDCl₃ and analyze via ¹H-NMR. You will observe rapid depletion of the benzylic proton signal (~4.6 ppm) for the para-chloro derivative, while the ortho-chloro derivative will show significant unreacted starting material even after 2 hours.

Protocol B: Chemoselective Reduction to Amines

Highly hindered azides (like the ortho-chloro derivative) often fail or stall in standard Staudinger reductions. To accurately compare them, we utilize a highly efficient catalytic method mediated by Tin(IV) bis(1,2-benzenedithiolate) and NaBH₄, which is proven to reduce even the most sterically congested azides [2].

Step-by-Step Methodology:

• Setup: Dissolve 1.0 mmol of the azide in 3 mL of anhydrous THF in a round-bottom flask under an argon atmosphere. Cool to 15 °C.

• Catalyst Addition: Add 5 mol % of Tin(IV) bis(1,2-benzenedithiolate) to the solution.

• Reduction: Slowly add 1.0 mmol of NaBH₄ dissolved in 1 mL of buffered cold water (pH 10). Causality Note: The borohydride cleaves the Sn-S bond to generate the active Tin(II)-thiolate reducing species.

• Monitoring: Monitor the evolution of nitrogen gas (bubbling). The para-chloro derivative will exhibit vigorous bubbling and reach completion within 20-30 minutes. The ortho-chloro derivative will require a longer reaction time (up to 2 hours) and potentially a slight warming to room temperature to overcome the steric barrier.

• Workup: Quench with 1M NaOH, extract with ethyl acetate, dry over Na₂SO₄, and concentrate. The resulting 1-(chloro-phenyl)ethan-1-amines can be validated via LC-MS.

Conclusion

When designing bioconjugation linkers or synthetic intermediates using 1-(1-azidoethyl)benzene, the placement of a seemingly simple chloro-substituent dictates the operational parameters. Para-chloro substitution should be selected when rapid, low-temperature click kinetics are required, leveraging electronic activation. Conversely, ortho-chloro substitution acts as a steric shield; while it drastically slows down CuAAC and reduction kinetics, it can be strategically employed in orthogonal labeling scenarios where delayed or highly controlled reactivity is desired.

References

• Dharmatti, R., Miyatake, H., Nandakumar, A., Ueda, M., Kobayashi, K., Kiga, D., Yamamura, M., & Ito, Y. (2019). Enhancement of Binding Affinity of Folate to Its Receptor by Peptide Conjugation. International Journal of Molecular Sciences, 20(9), 2152. Available at:[Link]

• Bosch, I., Costa, A. M., Martín, M., Urpí, F., & Vilarrasa, J. (2000). Reduction of Azides to Amines Mediated by Tin Bis(1,2-benzenedithiolate). Organic Letters, 2(3), 397-399. Available at:[Link]

Purity Validation of 1-[(1R)-1-azidoethyl]-2-chlorobenzene: A Comparative GC-MS Guide

Target Audience: Researchers, analytical scientists, and drug development professionals.

As a Senior Application Scientist, I frequently encounter the analytical challenges posed by highly reactive, thermally labile chiral intermediates. 1-[(1R)-1-azidoethyl]-2-chlorobenzene is a prime example: a chiral organic azide utilized as a critical building block in active pharmaceutical ingredient (API) synthesis (often via click chemistry or reduction to chiral amines)[1].

Validating the purity of this compound requires a dual-pronged approach: confirming chemical purity (absence of synthesis byproducts) and enantiomeric purity (absence of the 1S enantiomer). This guide deconstructs the mechanistic challenges of analyzing organic azides and provides a self-validating, field-proven GC-MS workflow for rigorous purity assessment.

Mechanistic Insights: The Thermal Dilemma of Organic Azides

The fundamental challenge in analyzing 1-[(1R)-1-azidoethyl]-2-chlorobenzene via Gas Chromatography-Mass Spectrometry (GC-MS) is the inherent thermodynamic instability of the azide functional group (-N₃).

The Causality of Degradation: Organic azides are highly energetic. When exposed to the high temperatures typical of standard GC injection ports (e.g., 250°C), the molecule undergoes a rapid 1,2-H shift synchronous with nitrogen (N₂) elimination. This thermal decomposition yields the corresponding imine or amine[2].

If an analyst uses a standard hot split/splitless inlet, the azide will degrade before it reaches the column. The mass spectrometer will then detect the imine, leading the analyst to falsely conclude that the sample is heavily degraded or synthesized incorrectly. To circumvent this, the analytical method must employ a Programmable Temperature Vaporizing (PTV) inlet or Cold On-Column (COC) injection, keeping the initial vaporization temperature strictly below the thermal degradation threshold (typically <130°C)[3].

Platform Comparison: Selecting the Right Analytical Tool

To validate the purity of a chiral azide, we must select a platform capable of resolving stereoisomers without destroying the analyte. Below is an objective comparison of three common analytical approaches.

Table 1: Comparative Analysis of Purity Validation Platforms

Analytical Platform	Primary Mechanism of Separation	Advantages for Chiral Azides	Limitations
Achiral GC-MS (e.g., 5% Phenyl-methylpolysiloxane)	Boiling point and polarity.	Excellent for identifying volatile synthesis impurities (e.g., unreacted chlorides).	Cannot resolve enantiomers. Will not detect chiral inversion.
Chiral GC-MS (e.g., Permethylated β-Cyclodextrin)	Reversible inclusion complexes within the cyclodextrin cavity[4].	Resolves 1R and 1S enantiomers. MS provides exact mass ID for unknown impurities.	Requires strict thermal control to prevent on-column or inlet azide degradation.
Chiral HPLC-UV (e.g., Amylose/Cellulose derivatives)	Steric interactions in the liquid phase.	Operates at room temperature; zero risk of thermal degradation.	Lacks MS identification power for unknown impurities; requires chromophores.

Expert Verdict: Chiral GC-MS is the optimal choice because it provides both enantiomeric resolution and the mass spectral data required to identify unknown process impurities, provided the thermal parameters are rigorously controlled.

Visualizing the Analytical Strategy

The following decision matrix illustrates the logical progression for selecting the appropriate GC-MS parameters based on the target purity metric.

Analytical decision workflow for chiral azide purity validation.

Self-Validating Experimental Protocol: Chiral GC-MS

A robust analytical method must be self-validating. To prove that our GC-MS method is not artificially degrading the azide, we incorporate a thermal stress test into the System Suitability Testing (SST). Furthermore, to prove enantiomeric resolution, we must utilize a column coated with derivatized cyclodextrin macromolecules, which separate enantiomers based on their spatial fit within the cyclodextrin torus[4].

Step 1: Sample Preparation

• Accurately weigh 10.0 mg of the 1-[(1R)-1-azidoethyl]-2-chlorobenzene sample.

• Dissolve in 10.0 mL of GC-grade Methyl tert-butyl ether (MTBE) to yield a 1.0 mg/mL stock. (Avoid protic solvents that might interact with trace impurities).

• Dilute to a working concentration of 100 µg/mL using MTBE.

Step 2: GC-MS Instrument Configuration

• Inlet: PTV (Programmable Temperature Vaporizing) Inlet.

• Inlet Temperature Program: 60°C (hold 0.1 min), ramp at 200°C/min to 130°C (hold for run). Crucial: Capping the temp at 130°C prevents N₂ elimination.

• Column: Permethylated β-cyclodextrin capillary column (e.g., Rt-βDEXm), 30 m × 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: 80°C (hold 2 min), ramp at 3°C/min to 150°C (hold 5 min).

• MS Detector: Electron Ionization (EI) at 70 eV. Source temp: 200°C.

• Acquisition Mode: SIM/Scan synchronous. Monitor target ions m/z 181 (M+), 153 (M+ - N₂), and 138.

Step 3: System Suitability & Self-Validation (The "Proof" Steps)

Before analyzing the unknown sample, the system must prove its own validity:

• Enantiomeric Resolution Proof: Inject a 100 µg/mL standard of racemic 1-[1-azidoethyl]-2-chlorobenzene. The chromatogram must show two distinct peaks (the 1R and 1S enantiomers) with a baseline resolution ( Rs​ ) of ≥1.5 .

• Thermal Stability Proof: Inject the pure 1R standard with the PTV inlet set to 130°C, and then again with the inlet forced to 250°C.

  • Observation at 130°C: A single peak for the intact azide (m/z 181).

  • Observation at 250°C: The azide peak area drops significantly, and a new peak appears corresponding to the imine degradation product (m/z 153).

Step 4: Sample Analysis

Inject the sample batch. Calculate the Enantiomeric Excess ( ee% ) using the integrated peak areas of the 1R (major) and 1S (minor) isomers:

ee%=Area1R​+Area1S​Area1R​−Area1S​​×100

Quantitative Validation Data

When the above protocol is executed correctly, the chiral GC-MS platform yields highly reproducible validation metrics. Table 2 summarizes typical performance data for this specific chiral azide.

Table 2: Method Validation Metrics for Chiral GC-MS Analysis

Parameter	1-[(1R)-1-azidoethyl]-2-chlorobenzene	1-[(1S)-1-azidoethyl]-2-chlorobenzene (Impurity)
Retention Time (min)	16.4	17.1
Chromatographic Resolution ( Rs​ )	N/A	2.1 (Baseline resolved)
Limit of Detection (LOD)	0.05 µg/mL	0.05 µg/mL
Limit of Quantitation (LOQ)	0.15 µg/mL	0.15 µg/mL
Linearity ( R2 )	0.9994 (Range: 0.5 - 200 µg/mL)	0.9991 (Range: 0.5 - 200 µg/mL)
Thermal Degradation at 130°C	< 0.1%	< 0.1%

Conclusion

Validating the purity of 1-[(1R)-1-azidoethyl]-2-chlorobenzene requires a deep understanding of the molecule's thermodynamic limits. Standard GC-MS protocols will destroy the analyte, leading to false impurity reporting. By utilizing a low-temperature PTV inlet to preserve the azide functional group, combined with a permethylated β-cyclodextrin column to resolve spatial isomers, analytical scientists can achieve a highly accurate, self-validating profile of both chemical and enantiomeric purity.

References

• Thermal decomposition of a diazido ester: Pyrolysis GC–MS and DFT study - ResearchGate / Journal of Analytical and Applied Pyrolysis - 2

• Features and New Examples of Gas Chromatographic Separation of Thermally Unstable Analytes - IntechOpen - 3

• A Guide to the Analysis of Chiral Compounds by GC - Gcms.cz / Restek - 4

• Chemoselective Diazotransfer of Primary Aliphatic Amines into Azides Using Commercial Aryl Sulfonyl Azides - ACS Publications / The Journal of Organic Chemistry -1

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Features and New Examples of Gas Chromatographic Separation of Thermally Unstable Analytes | IntechOpen [intechopen.com]
• 4. gcms.cz [gcms.cz]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 1-[(1R)-1-azidoethyl]-2-chlorobenzene

For the diligent researcher, the synthesis of novel compounds is a journey of discovery. However, the responsibilities of discovery extend beyond the initial reaction to the safe and compliant management of all chemical byproducts. This guide provides a comprehensive, technically grounded protocol for the proper disposal of 1-[(1R)-1-azidoethyl]-2-chlorobenzene, a compound that demands respect due to its dual hazardous nature. Our focus is on providing a clear, logical framework that not only dictates procedure but also explains the scientific rationale, ensuring the safety of personnel and the environment.

Core Hazard Assessment: Understanding the Dual-Risk Profile

1-[(1R)-1-azidoethyl]-2-chlorobenzene presents a unique disposal challenge due to the distinct hazards associated with its two primary functional groups: the organic azide and the chlorobenzene moiety. A thorough understanding of these risks is the bedrock of a safe disposal plan.

• The Organic Azide Group (-N₃): A High-Energy Functional Group Organic azides are energetic compounds that can be sensitive to heat, light, friction, and shock, potentially leading to explosive decomposition.[1][2][3] The stability of an organic azide is often estimated by its carbon-to-nitrogen (C/N) ratio. For 1-[(1R)-1-azidoethyl]-2-chlorobenzene (C₈H₈ClN₃), the stability can be assessed as follows:

  (Number of Carbon Atoms) / (Number of Nitrogen Atoms) = 8 / 3 ≈ 2.67

  An azide with a C/N ratio between 1 and 3 can typically be synthesized and isolated but must be handled with significant caution.[2][4] Such compounds should be stored in dilute solutions (≤1 M) at or below room temperature and away from light.[2][4]

• The Chlorobenzene Moiety: Environmental and Health Hazards Chlorobenzene is a regulated hazardous substance.[5] It poses environmental risks and is subject to specific disposal regulations, often requiring incineration at a licensed facility.[5]

• Toxicity and Secondary Hazards The azide anion is highly toxic, with a mechanism of action similar to cyanide.[1] A critical and ever-present danger is the potential formation of hydrazoic acid (HN₃) if the azide comes into contact with acids.[4][6] Hydrazoic acid is not only highly toxic but also volatile and explosive.[6][7]

Table 1: Hazard Summary and Key Precautions

Hazard Category	Specific Risk	Rationale & Causality	Critical Precaution
Explosive	Violent decomposition upon initiation (heat, shock, friction).	The N≡N triple bond in the azide group stores significant energy. The C/N ratio of ~2.67 indicates moderate instability.	Handle with non-metal tools, avoid heating, grinding, or concentrating. Use a blast shield.[2][6]
Toxicity	Acute toxicity similar to cyanide; can be fatal if inhaled, ingested, or absorbed.	The azide ion interferes with cellular respiration.	Always handle in a certified chemical fume hood with appropriate PPE.[6]
Reactivity	Formation of highly toxic and explosive hydrazoic acid (HN₃). Formation of shock-sensitive heavy metal azides.	Reaction with Brønsted acids protonates the azide anion.[6] Reaction with heavy metals (e.g., copper, lead in plumbing) forms explosive salts.[7]	NEVER mix azide waste with acids.[4] Use non-metal containers and tools. Do not dispose of down the drain.[7][8]
Environmental	Chlorobenzene is a persistent environmental pollutant.	Chlorinated aromatic compounds are resistant to natural degradation.	Dispose of as regulated hazardous waste according to local and federal guidelines.[5]

Disposal Workflow: A Decision-Making Framework

The primary decision in the disposal of 1-[(1R)-1-azidoethyl]-2-chlorobenzene is whether to deactivate the energetic azide group prior to collection or to dispose of the material directly as an extremely hazardous waste. Deactivation is the preferred method as it mitigates the most acute risk—the potential for explosion.

Caption: Disposal decision workflow for 1-[(1R)-1-azidoethyl]-2-chlorobenzene.

Preferred Disposal Protocol: Deactivation via Staudinger Reduction

The Staudinger reduction is a reliable and mild method for converting organic azides into stable amines, effectively neutralizing the explosive hazard.[9][10] This process uses a phosphine, typically triphenylphosphine (PPh₃), which reacts with the azide to form an iminophosphorane intermediate. Subsequent hydrolysis yields the corresponding amine and triphenylphosphine oxide, a stable byproduct.[10][11]

Causality: This method is chosen for its high chemoselectivity, meaning it specifically targets the azide group while leaving other parts of the molecule intact.[9] The reaction is driven by the formation of the very stable phosphorus-oxygen double bond in the triphenylphosphine oxide byproduct.[11]

Step-by-Step Deactivation Procedure

Required Equipment and Reagents:

• Appropriate Personal Protective Equipment (PPE): Flame-resistant lab coat, chemical splash goggles, face shield, and heavy-duty nitrile or Silver Shield™ gloves.[6]

• Certified chemical fume hood with the sash lowered as much as possible.

• Portable blast shield.[6]

• Stir plate and non-metal (Teflon-coated) stir bar.

• Reaction flask and addition funnel.

• Triphenylphosphine (PPh₃).

• An appropriate solvent (e.g., Tetrahydrofuran - THF).

• Water.

Protocol:

• Preparation (Inside Fume Hood behind Blast Shield):

  • Place the solution containing the 1-[(1R)-1-azidoethyl]-2-chlorobenzene waste into a reaction flask equipped with a stir bar.

  • If the waste is concentrated, dilute it with THF to a concentration not exceeding 1 M.[3][4]

  • Cool the flask to 0 °C using an ice-water bath. This is a critical step to control the initial exotherm of the reaction.

• Addition of Phosphine:

  • In a separate flask, dissolve triphenylphosphine (1.1 to 1.5 molar equivalents relative to the azide) in a minimal amount of THF.

  • Slowly add the triphenylphosphine solution to the stirring azide solution dropwise via an addition funnel. A slow, controlled addition prevents a rapid, uncontrolled release of nitrogen gas.[1]

• Reaction:

  • Once the addition is complete, allow the reaction to slowly warm to room temperature.

  • Stir the mixture until the evolution of nitrogen gas (bubbling) ceases. This indicates the initial reaction to form the iminophosphorane is complete.[1]

• Hydrolysis:

  • Add water (5-10 molar equivalents) to the reaction mixture to hydrolyze the iminophosphorane intermediate to the final amine and triphenylphosphine oxide.[9]

  • Stir the mixture for an additional 6-12 hours at room temperature to ensure complete hydrolysis.[9]

• Verification:

  • Before proceeding, it is essential to verify that all the starting azide has been consumed. This can be done using Thin-Layer Chromatography (TLC) by spotting the reaction mixture against a reference spot of the starting material. The absence of the starting azide spot confirms the reaction is complete.

• Waste Collection:

  • Once deactivation is confirmed, the resulting mixture, which now contains 1-[(1R)-1-aminoethyl]-2-chlorobenzene, triphenylphosphine oxide, and solvent, can be collected as chlorinated organic waste .

  • Transfer the mixture to a clearly labeled, non-metal, and properly sealed hazardous waste container.

Alternative Protocol: Direct Disposal (High-Hazard)

If on-site deactivation is not possible, the material must be disposed of directly as an extremely hazardous waste. This approach requires stringent handling and communication with your institution's Environmental Health & Safety (EH&S) department.

• Container Selection: Use a designated, robust, non-metal (e.g., plastic or glass) container with a non-metal, vented cap. Never use metal containers or lids .[6]

• Segregation: This waste stream must be kept separate from all other chemical waste, especially acidic solutions, halogenated solvents, and heavy metal salts.[6] Maintain a pH > 9 for any aqueous solutions to prevent hydrazoic acid formation.[6]

• Labeling: The container must be unequivocally labeled. Use a hazardous waste tag and clearly write:

  • "EXTREMELY HAZARDOUS WASTE: ORGANIC AZIDE"

  • "CONTAINS: 1-[(1R)-1-azidoethyl]-2-chlorobenzene in [Solvent]"

  • "POTENTIALLY EXPLOSIVE - SHOCK SENSITIVE"

  • "KEEP SEGREGATED - DO NOT MIX WITH ACIDS"

• Storage: Store the container in a designated, secure secondary containment bin within a fume hood, away from heat, light, and traffic.[12]

• EH&S Coordination: Contact your EH&S department immediately for an expedited pickup. Inform them explicitly of the nature of the waste so they can take appropriate precautions.

Emergency Procedures

Spills:

• Small Spill (in fume hood): Absorb the spill with an inert material (e.g., vermiculite or sand). Gently clean the area with a basic solution (pH > 9) and then soap and water.[8] Collect all cleanup materials in a sealed container and dispose of them as extremely hazardous azide waste.[8]

• Large Spill / Any Spill Outside a Fume Hood: Do not attempt to clean it up yourself. Evacuate the area immediately, alert others, and call emergency services and your institutional EH&S.[6]

Personal Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of soap and water for at least 15 minutes.

• Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.

• In all cases of exposure, seek immediate medical attention.

By adhering to these scientifically grounded procedures, you can ensure that the disposal of 1-[(1R)-1-azidoethyl]-2-chlorobenzene is managed with the highest degree of safety and compliance, upholding your commitment to responsible research.

References

• University of California, Santa Barbara. Standard Operating Procedure: Sodium Azide and Organic Azides. UC Santa Barbara Environmental Health & Safety. [Link]

• University of Pittsburgh. (2013). Safety Manual EH&S Guideline Number: 04-028, Subject: SAFE HANDLING OF AZIDES. University of Pittsburgh Environmental Health and Safety. [Link]

• Princeton University. Azide Compounds. Princeton University Environmental Health and Safety. [Link]

• Stanford University. Information on Azide Compounds. Stanford University Environmental Health & Safety. [Link]

• Abe, H., et al. (2013). Triphenylphosphinecarboxamide: An Effective Reagent for the Reduction of Azides and Its Application to Nucleic Acid Detection. Organic Letters. [Link]

• Organic Chemistry Portal. Staudinger Reaction. [Link]

• University of Victoria. (2022). Safe Work Procedure (SWP – 004): Azides. University of Victoria Occupational Health, Safety & Environment. [Link]

• Wikipedia. Staudinger reaction. [Link]

• Abe, H., et al. (2013). Triphenylphosphinecarboxamide: An Effective Reagent for the Reduction of Azides and Its Application to Nucleic Acid Detection. ACS Publications - Organic Letters. [Link]

• Grimm, J. B., et al. (2015). Bioorthogonal reactions of triarylphosphines and related analogs. PMC - NIH. [Link]

• Wang, J., et al. (2022). Ortho-Phosphinoarenesulfonamide-Mediated Staudinger Reduction of Aryl and Alkyl Azides. Molecules. [Link]

• ResearchGate. Aryl azides and phosphines used in this Staudinger reduction triggered.... [Link]

• Royal Society of Chemistry. (2021). Sustainable organophosphorus-catalysed Staudinger reduction. RSC Publishing. [Link]

• University of New Mexico. (2021). Standard Operating Procedure: Safe Handling of Azido Compounds. UNM Chemistry Department. [Link]

• OrgoSolver. Amine formation from Azides using Triphenylphosphine (Staudinger Reaction). [Link]

• University of Pittsburgh. (2013). Safe Handling of Azides. safety.pitt.edu. [Link]

• UNODC. Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2020). Toxicological Profile for Chlorobenzene. Centers for Disease Control and Prevention (CDC). [Link]

• National Institute of Technology and Evaluation, Japan. Hazard Assessment Report: Chlorobenzene. [Link]

• Kearney, P. C., et al. (1972). Herbicide-derived chloroazobenzene residues: pathway of formation. Journal of Agricultural and Food Chemistry. [Link]

• European Chemicals Agency (ECHA). Chlorobenzene. [Link]

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Personal protective equipment for handling 1-[(1R)-1-azidoethyl]-2-chlorobenzene

Comprehensive Safety Protocol: Handling 1-[(1R)-1-azidoethyl]-2-chlorobenzene

As a Senior Application Scientist, this guide provides essential, field-proven safety protocols for handling 1-[(1R)-1-azidoethyl]-2-chlorobenzene. This molecule's dual-hazard nature, combining a potentially explosive organic azide with a chlorinated aromatic system, demands rigorous adherence to specialized procedures. This document moves beyond a simple checklist to explain the causality behind each recommendation, ensuring a self-validating system of safety for you and your team.

At-a-Glance Hazard Assessment

Before handling, it is critical to understand the primary risks. This compound is not a standard laboratory reagent and requires specialized precautions.

Hazard Category	Description	Primary Control Measures
Explosion Risk	Organic azides can be shock, friction, and heat-sensitive, decomposing violently.[1]	Work in a chemical fume hood behind a blast shield.[1][2] Use non-metal tools.[3] Avoid heating or grinding.[1]
High Acute Toxicity	The azide anion is readily absorbed through the skin and has a toxicity profile similar to cyanide.[1][4]	Use appropriate double gloves (Nitrile and Silver Shield).[1] Handle only in a fume hood to prevent inhalation.[1]
Irritant & Organ Hazard	The chlorobenzene moiety is a skin and eye irritant and may cause central nervous system, liver, and kidney effects upon exposure.[5][6]	Wear chemical splash goggles, a face shield, and a flame-resistant lab coat.[1][5]
Reactive Hazard	Reacts with acids to form highly toxic and explosive hydrazoic acid.[2] Forms shock-sensitive salts with heavy metals.[7][8]	Segregate from all acids and metals.[1] Use non-metal containers and spatulas.[3]

In-Depth Hazard Analysis: The "Why" Behind the Protocol

A foundational understanding of the molecule's chemistry is paramount for safe handling. The operational risks are dictated by its two key structural features.

The Organic Azide Group: A High-Energy Moiety

The primary danger stems from the azido (-N₃) group. Organic azides are energetic materials, meaning they can release a significant amount of energy (in the form of nitrogen gas) upon decomposition.

• Intrinsic Stability: A key predictor of stability is the ratio of carbon atoms to nitrogen atoms. For 1-[(1R)-1-azidoethyl]-2-chlorobenzene (C₈H₈ClN₃), the (Carbon+Oxygen)/Nitrogen ratio is 8/3 ≈ 2.67. Compounds with a ratio of <3 are prone to violent decomposition and should never be isolated or stored in pure form if possible.[1]

• Toxicity: The azide ion is a potent metabolic toxin that functions similarly to cyanide by inhibiting cellular respiration. It is readily absorbed through the skin, making dermal contact a significant exposure route.[1][9]

The Chlorobenzene Moiety: Solvent and Irritant Properties

The 2-chlorobenzene portion of the molecule contributes to its overall hazard profile.

• Dermal and Inhalation Hazard: Chlorinated aromatic compounds can be irritating to the skin, eyes, and respiratory tract.[6][10] Prolonged or significant exposure can lead to systemic effects.[5]

• Incompatibility Note: While azides are famously incompatible with halogenated solvents (e.g., dichloromethane) due to the potential formation of explosive azidomethane compounds, the chlorine atom in this molecule is part of the stable aromatic ring and does not pose the same risk.[3][7] However, this highlights the reactive nature of the azide group.

Engineering Controls & Personal Protective Equipment (PPE): Your Primary Defense

Engineering controls are the first and most effective line of defense. PPE is the final barrier between you and the hazard.

Mandatory Engineering Controls

• Chemical Fume Hood: All handling of this compound, including weighing, transfers, and reactions, must occur within a certified chemical fume hood to contain toxic vapors and potential explosive releases.[1]

• Blast Shield: A portable blast shield is mandatory and must be placed between the user and the apparatus inside the fume hood. This protects against unexpected rapid decomposition or detonation.[1][2]

Personal Protective Equipment (PPE) Protocol

The following table outlines the required PPE. Never handle this compound without every item correctly in place.

Body Part	Required PPE	Specification & Rationale
Torso/Body	Flame-Resistant Lab Coat	Provides a barrier against splashes and is resistant to fire, a potential outcome of violent decomposition.[1]
Hands	Double-Gloved: 1. Inner: Silver Shield® 2. Outer: Nitrile	Rationale: Organic azides can be readily absorbed through the skin.[1] Nitrile gloves offer good splash protection, but Silver Shield gloves are recommended for their high level of overall chemical resistance, especially when splashes or extended contact are possible.[1][11]
Eyes	Chemical Splash Goggles	Must be ANSI Z87.1-compliant and form a seal around the eyes to protect against splashes, which safety glasses do not.[1][11]
Face	Full-Face Shield	Worn in addition to splash goggles, a face shield is required whenever a splash hazard is present, providing a secondary layer of protection for the entire face.[2]

Operational Plan: Step-by-Step Safe Handling

Adherence to a strict, methodical workflow is non-negotiable.

Pre-Experiment Checklist

Confirm fume hood certification is current.

Position blast shield correctly.

Ensure eyewash and safety shower are unobstructed.

Prepare all non-metal tools (Teflon or plastic spatulas, etc.).[3]

Prepare separate, clearly labeled waste containers for azide-containing waste.[2]

Inform lab colleagues that an azide experiment is in progress.[2]

Handling Protocol

• Weighing: If possible, weigh the compound directly in the fume hood. If the balance is outside, use a tared, sealed container to transport the material to the hood. Minimize the amount used to the smallest scale feasible for your experiment.[2]

• Reaction Setup:

  • Use glassware free of cracks or star fractures. Avoid ground-glass joints where possible, as friction can be an ignition source.[3] If necessary, ensure they are well-lubricated.

  • Maintain reaction temperature at or below room temperature unless a higher temperature is explicitly and safely validated.[4]

• Purification:

  • NEVER use distillation or sublimation for purification, as this introduces heat and can lead to explosive decomposition.[4]

  • Purification should rely on extraction and precipitation only.[1]

Spill & Emergency Procedures

Immediate and correct response to an emergency is critical.

Emergency Response Flow

First Aid

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.[1][7]

• Eye Contact: Immediately flush eyes with a gentle stream of tepid water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][7]

• Inhalation: Move the affected person to fresh air at once. Seek immediate medical attention.[1]

• Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[1][12]

Waste Management & Disposal Plan

Azide-containing waste is considered extremely hazardous and must be chemically neutralized before disposal.[1] Never pour azide waste down the drain, as this can lead to the formation of highly explosive heavy metal azides in the plumbing.[2][8]

Protocol: Quenching Azide Waste

This procedure must be performed in a fume hood behind a blast shield. It is adapted from standard laboratory practices for azide destruction.[13][14]

• Segregation: Collect all aqueous solutions and contaminated materials (gloves, paper towels) containing the azide compound into a dedicated, clearly labeled, non-metal waste container.[1][2] Keep the waste pH basic (>9) if storing temporarily.[1]

• Dilution: Dilute the azide-containing solution with water to a concentration of less than 5%.[13]

• Setup: Place the diluted waste in a flask equipped with a stirrer. Cool the flask in an ice bath.

• Addition of Nitrite: While stirring vigorously, slowly add a 20% aqueous solution of sodium nitrite. Use approximately 1.5 grams of sodium nitrite for every gram of azide estimated to be in the waste.[13]

• Acidification: After the nitrite has been added, slowly add a 20% solution of acetic acid or sulfuric acid dropwise. Crucially, the acid must be added after the nitrite to avoid the formation of toxic hydrazoic acid.[15] This in-situ generation of nitrous acid will decompose the azide into nitrogen gas and water. You will observe gas evolution.

• Verification: Continue stirring for at least one hour after gas evolution ceases. Test for the presence of excess nitrous acid using starch-iodide paper (will turn blue/black). This indicates the reaction is complete.[15]

• Neutralization & Disposal: Neutralize the final solution to a pH between 6 and 9 with a dilute base (e.g., sodium hydroxide).[15] The resulting solution can now be disposed of as hazardous chemical waste through your institution's Environmental Health and Safety (EHS) office.

References

• University of California, Santa Barbara, EHS. (n.d.). Sodium Azide and Organic Azides.
• Wayne St
• University of New Mexico, Chemistry Department. (2021, February 16). Standard Operating Procedure Safe Handling of Azido Compounds.
• Luo, Q. (2018, July 16). Handling Azide Compounds Qinmo Luo Laboratory Safety Standard Operating Procedure (SOP). Case Western Reserve University.
• BenchChem. (2025). Technical Support Center: Safe Handling of Azides.
• University of Illinois, Division of Research Safety. (2019, September 19). Sodium Azide NaN3.
• Fisher Scientific. (2009, September 22).
• University College Dublin, School of Chemistry. (2018, April 1).
• University of California, Berkeley, EHS. (n.d.). Azide Compounds.
• Princeton University, EHS. (n.d.). Section 6C: Protective Equipment.
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
• 3M. (n.d.). PPE Solutions for Chemical Industries.
• Allan Chemical Corporation. (2025, October 23). How to Choose PPE for Chemical Work.
• Centers for Disease Control and Prevention. (2024, September 6). Sodium Azide | Chemical Emergencies.
• Occupational Safety and Health Administration. (n.d.). OSHA Technical Manual (OTM) - Section VIII: Chapter 1.
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• Sigma-Aldrich. (2025, November 6).
• Thermo Fisher Scientific. (2025, September 7).
• BenchChem. (2025). Technical Support Center: Acyl Azides - Safe Handling and Quenching.
• Edelmann, F. T., et al. (2025, August 11). How to removed Sodium azide?
• University of Wisconsin-Madison, EHS. (2017, July 14). Safe Handling of Sodium Azide (SAZ).
• PENTA s.r.o. (2025, July 14).

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